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Core Science & Biosynthesis

Foundational

Mechanistic Profiling and Assay Architecture for the 5,7-Dichlorochroman-4-amine Scaffold

Executive Summary: The Pharmacophore Rationale As a Senior Application Scientist, I approach the 5,7-dichlorochroman-4-amine molecule not merely as a static chemical entity, but as a highly tunable, privileged pharmacoph...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Pharmacophore Rationale

As a Senior Application Scientist, I approach the 5,7-dichlorochroman-4-amine molecule not merely as a static chemical entity, but as a highly tunable, privileged pharmacophore[1]. The stereocenter at the C4 position and the electron-withdrawing chlorine atoms at C5 and C7 fundamentally dictate its in vitro behavior.

The dichloro substitution strategy serves three critical mechanistic purposes:

  • pKa Modulation: It lowers the pKa of the primary amine, altering its protonation state at physiological pH to optimize hydrogen bonding within target active sites.

  • Steric Trapping: The bulky halogens restrict the rotational degrees of freedom, locking the benzopyran ring into a conformation that maximizes van der Waals interactions.

  • Lipophilic Anchoring: The halogens significantly increase the LogP, driving the molecule into deep, hydrophobic binding pockets that exclude water, thereby increasing target residence time.

This technical guide deconstructs the in vitro mechanisms of action of this scaffold across its primary validated targets: Sirtuin 2 (SIRT2), the TRPM8 ion channel, and parasitic tRNA synthetases.

In Vitro Target Engagement & Causality

Epigenetic Modulation via SIRT2 Inhibition

SIRT2 is an NAD⁺-dependent deacetylase responsible for regulating cell cycle dynamics and neurodegeneration. The unsubstituted (S)-chroman-4-amine core is a recognized structural motif for SIRT2 inhibition[2]. When functionalized into the 5,7-dichloro derivative, the scaffold acts as a potent competitive inhibitor.

  • Mechanism: The compound occupies the extended hydrophobic selectivity pocket of SIRT2. The 5,7-dichloro motif forms favorable halogen-π and van der Waals interactions with specific phenylalanine and isoleucine residues in the active site, competitively blocking the binding of acetylated lysine substrates (such as α-tubulin) and preventing the formation of the O-acetyl-ADP-ribose intermediate.

Sensory Channel Antagonism (TRPM8)

TRPM8 is a non-selective cation channel activated by cold temperatures and cooling agents (e.g., menthol, icilin). Chroman-4-amine derivatives have been extensively validated as potent TRPM8 antagonists[3].

  • Mechanism: In vitro, the 5,7-dichlorochroman-4-amine scaffold acts as an allosteric modulator. It binds to the S1-S4 voltage-sensor-like transmembrane domain. By wedging into this lipophilic pocket, the dichloro-scaffold stabilizes the channel in a closed conformation, completely abrogating agonist-induced calcium (Ca²⁺) influx.

Neurodegenerative and Parasitic Targets

Beyond epigenetic and sensory targets, the chroman-4-amine family exhibits mixed competitive inhibition of Butyrylcholinesterase (BuChE), a key target in Alzheimer's disease pathology[4]. Furthermore, highly specific halogenated variants, such as 6,8-dichloro and 5,7-dichlorochroman-4-amines, serve as critical building blocks for synthesizing potent inhibitors of Trypanosomal methionyl-tRNA synthetase (TbMetRS). These compounds block ATP-dependent tRNA aminoacylation, starving the parasite of essential protein synthesis machinery[5].

Quantitative Data Synthesis

The following table summarizes the in vitro kinetic profiles of the chroman-4-amine scaffold and its halogenated derivatives across distinct biological targets.

TargetScaffold VariantIn Vitro IC50 / EC50Primary Mechanism of ActionRef
SIRT2 (S)-Chroman-4-amine core1.5 - 10 µMNAD⁺-competitive active site inhibition[2]
TRPM8 Substituted Chroman-4-amines50 - 500 nMAllosteric S1-S4 channel blockade[3]
BuChE gem-Dimethylchroman-4-amines2.9 - 67 µMMixed competitive inhibition[4]
TbMetRS Dichlorochroman-4-amines< 100 nMATP-dependent tRNA aminoacylation block[5]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following in vitro workflows are designed as self-validating systems . Every step includes causality, and built-in controls rule out Pan-Assay Interference Compounds (PAINS) behavior—a common issue with highly lipophilic, halogenated aromatics.

Protocol A: SIRT2 Deacetylation Fluorometric Assay

Objective: Quantify the IC50 of the 5,7-dichlorochroman-4-amine derivative against recombinant human SIRT2.

  • Buffer Preparation: Prepare a reaction buffer of 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, and 1 mM MgCl2.

    • Causality: We add 0.01% Triton X-100 and 1 mg/mL BSA . The detergent prevents the dichlorinated compound from forming colloidal aggregates (a classic PAINS artifact), while BSA mimics physiological protein binding.

  • Enzyme & Compound Pre-incubation: Incubate 0.5 U of recombinant SIRT2 with serial dilutions of the compound (0.1 nM to 100 µM) for 30 minutes at 37°C.

    • Validation Control: Include a "No Enzyme" well to measure the intrinsic auto-fluorescence or quenching properties of the 5,7-dichloro compound. Use AGK2 (10 µM) as a positive control for 100% inhibition.

  • Substrate Addition: Initiate the reaction by adding 50 µM of a fluorogenic acetylated peptide substrate (e.g., p53-derived AMC-linked peptide) and 500 µM NAD⁺.

  • Development & Readout: After 60 minutes, add the developer protease to cleave the AMC fluorophore from the deacetylated lysine. Read fluorescence at Ex 360 nm / Em 460 nm. Calculate the Z'-factor to ensure assay robustness (must be >0.5).

Protocol B: TRPM8 Calcium Influx Assay (Fluo-4 AM)

Objective: Measure the antagonistic effect of the scaffold on icilin-induced Ca²⁺ influx.

  • Cell Seeding & Dye Loading: Seed HEK293 cells stably expressing human TRPM8 in 384-well plates. Load cells with 2 µM Fluo-4 AM dye in the presence of 0.02% Pluronic F-127 and 2.5 mM Probenecid for 45 minutes at 37°C.

    • Causality: Pluronic F-127 aids in solubilizing the highly lipophilic AM ester dye. Probenecid inhibits organic anion transporters, preventing the cells from prematurely extruding the dye.

  • Compound Pre-incubation: Wash cells and add the 5,7-dichlorochroman-4-amine derivative. Incubate for 15 minutes.

    • Validation Control: Use untransfected HEK293 cells as a negative control to ensure the compound is not causing non-specific membrane disruption or acting as a general calcium ionophore. Use AMTB as a positive control antagonist.

  • Agonist Stimulation & Kinetic Readout: Using a FLIPR (Fluorometric Imaging Plate Reader), inject 1 µM Icilin (agonist) and immediately record the kinetic fluorescence response (Ex 488 nm / Em 516 nm) over 3 minutes. Calculate the area under the curve (AUC) to determine the IC50.

Visualizing the Mechanistic Pathways

The following diagram maps the dual primary in vitro pathways modulated by the 5,7-dichlorochroman-4-amine scaffold.

MOA A 5,7-Dichlorochroman-4-amine (Privileged Scaffold) B SIRT2 Deacetylase (Hydrophobic Pocket) A->B C TRPM8 Ion Channel (S1-S4 Domain) A->C D Inhibition of NAD+ Deacetylation B->D E Blockade of Ca2+ Influx C->E F Increased Tubulin Acetylation (Neuroprotection) D->F G Reduction of Sensory Firing (Analgesia) E->G

Fig 1. Dual in vitro mechanistic pathways of the 5,7-dichlorochroman-4-amine scaffold.

References

  • BLDpharm. 1212904-99-8 | (S)-5,7-Dichlorochroman-4-amine.1

  • Vulcanchem. (S)-chroman-4-amine (188198-38-1) for sale.2

  • Google Patents. US20140045855A1 - Chroman derivatives as trpm8 inhibitors.3

  • UEvora. Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease.4

  • Semantic Scholar. Supporting Information: Potent trypanosomal methionyl-tRNA synthetase inhibitors.5

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 5,7-Dichlorochroman-4-amine

Introduction 5,7-Dichlorochroman-4-amine is a halogenated derivative of the chroman-4-amine scaffold, a privileged structure in medicinal chemistry and drug discovery. The chroman-4-one framework and its derivatives are...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5,7-Dichlorochroman-4-amine is a halogenated derivative of the chroman-4-amine scaffold, a privileged structure in medicinal chemistry and drug discovery. The chroman-4-one framework and its derivatives are known to be important intermediates in organic synthesis and have shown a wide range of biological activities.[1][2] The introduction of chlorine atoms at the 5 and 7 positions of the chroman ring is expected to significantly influence the molecule's physicochemical properties, which in turn dictates its pharmacokinetic and pharmacodynamic profile. Understanding these properties is therefore of paramount importance for researchers in the fields of medicinal chemistry, drug metabolism, and pharmaceutical development.

This technical guide provides a comprehensive overview of the core physicochemical properties of 5,7-dichlorochroman-4-amine. As a Senior Application Scientist, this document is structured to not only present the available data but to also provide detailed, field-proven experimental protocols for the determination of these properties. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical insights into the characterization of this and similar chemical entities.

Molecular Identity and Core Structural Features

The foundational step in characterizing any chemical compound is to establish its molecular identity. For 5,7-dichlorochroman-4-amine, this includes its chemical structure, molecular formula, molecular weight, and registered CAS numbers for its different forms.

Table 1: Molecular Identity of 5,7-Dichlorochroman-4-amine

PropertyValueSource
Chemical Structure Chemical Structure of 5,7-Dichlorochroman-4-amine-
Molecular Formula C9H9Cl2NO[3]
Molecular Weight 218.08 g/mol [3]
CAS Number (Racemate) 1153549-29-1[4]
CAS Number ((R)-enantiomer) 1213531-16-8[3]
CAS Number ((S)-enantiomer) 1212904-99-8[5]

The presence of a basic amine group, a chroman ring system, and two chlorine atoms on the aromatic ring are the key structural features that will govern the physicochemical properties discussed in the subsequent sections.

Determination of Key Physicochemical Properties

While specific experimental data for 5,7-dichlorochroman-4-amine is not extensively available in the public domain, we can infer expected properties and, more importantly, outline robust methodologies for their determination based on established analytical principles and data from structurally related compounds.

Melting Point

The melting point is a critical indicator of a compound's purity and is influenced by the strength of intermolecular forces in the crystal lattice. The presence of the polar amine group and the chlorine atoms suggests that 5,7-dichlorochroman-4-amine is a solid at room temperature with a relatively high melting point.

Experimental Protocol: Melting Point Determination (Capillary Method)

Objective: To determine the melting point range of a solid sample of 5,7-dichlorochroman-4-amine.

Materials:

  • 5,7-Dichlorochroman-4-amine (solid)

  • Melting point apparatus (e.g., Stuart SMP10)

  • Capillary tubes (sealed at one end)

  • Spatula

  • Mortar and pestle (optional, for sample grinding)

Procedure:

  • Sample Preparation: Ensure the sample is dry and finely powdered. If necessary, gently grind the sample in a mortar and pestle.

  • Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3 mm in height) into the sealed end.

  • Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Heating and Observation:

    • For an unknown compound, a rapid heating rate can be used to get an approximate melting range.

    • For a more accurate determination, heat rapidly to about 10-15 °C below the approximate melting point, then reduce the heating rate to 1-2 °C per minute.

  • Data Recording: Record the temperature at which the first liquid is observed (the beginning of the melting range) and the temperature at which the entire sample has melted (the end of the melting range).

  • Purity Assessment: A sharp melting range (0.5-2 °C) is indicative of a pure compound. A broad melting range suggests the presence of impurities.

Solubility

Solubility is a crucial parameter that affects a drug's absorption and distribution. The amine group in 5,7-dichlorochroman-4-amine is expected to be protonated at physiological pH, which would increase its aqueous solubility. However, the aromatic ring and the chlorine atoms contribute to its lipophilicity, which may favor solubility in organic solvents.

Table 2: Predicted and Experimental Solubility Profile

SolventPredicted SolubilityRationale
Water (pH 7.4) Low to ModerateThe basic amine can be protonated, but the dichlorinated aromatic ring is hydrophobic.
Aqueous Acid (e.g., 0.1 M HCl) HighProtonation of the amine group to form a more soluble ammonium salt.[6]
Aqueous Base (e.g., 0.1 M NaOH) LowThe free base form is less polar.
Methanol, Ethanol HighPolar protic solvents can interact with the amine group.
Dimethyl Sulfoxide (DMSO) HighA polar aprotic solvent capable of dissolving a wide range of compounds.
Dichloromethane, Chloroform Moderate to HighNonpolar organic solvents will solvate the hydrophobic portions of the molecule.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

Objective: To determine the equilibrium solubility of 5,7-dichlorochroman-4-amine in various solvents.

Materials:

  • 5,7-Dichlorochroman-4-amine

  • Selected solvents (e.g., water, phosphate-buffered saline pH 7.4, 0.1 M HCl, methanol, DMSO)

  • Vials with screw caps

  • Orbital shaker or rotator in a temperature-controlled environment

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Analytical balance

Procedure:

  • Sample Preparation: Add an excess amount of solid 5,7-dichlorochroman-4-amine to a vial containing a known volume of the test solvent. The presence of undissolved solid at the end of the experiment is crucial.

  • Equilibration: Seal the vials and place them on an orbital shaker in a constant temperature environment (e.g., 25 °C or 37 °C) for a sufficient time (typically 24-48 hours) to reach equilibrium.

  • Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

  • Sample Analysis: Carefully withdraw an aliquot of the supernatant and dilute it with a suitable mobile phase. Analyze the concentration of the dissolved compound using a pre-validated HPLC method.

  • Quantification: Determine the concentration of 5,7-dichlorochroman-4-amine in the supernatant by comparing its peak area to a standard curve of known concentrations.

Acid Dissociation Constant (pKa)

The pKa is a measure of the acidity or basicity of a compound.[7] For 5,7-dichlorochroman-4-amine, the pKa of the conjugate acid of the amine group is a critical parameter that influences its ionization state at different pH values. This, in turn, affects its solubility, permeability, and interaction with biological targets. The electron-withdrawing effect of the chlorine atoms on the aromatic ring is expected to decrease the basicity of the amine (lower the pKa) compared to an unsubstituted chroman-4-amine.

Experimental Protocol: pKa Determination (Potentiometric Titration)

Objective: To determine the pKa of the amine functional group in 5,7-dichlorochroman-4-amine.

Materials:

  • 5,7-Dichlorochroman-4-amine

  • Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

  • Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Potentiometer with a pH electrode

  • Burette

  • Stir plate and stir bar

  • Beaker

Procedure:

  • Sample Preparation: Accurately weigh a known amount of 5,7-dichlorochroman-4-amine and dissolve it in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol if aqueous solubility is low).

  • Titration Setup: Place the beaker on the stir plate, add a stir bar, and immerse the pH electrode.

  • Acidification: Add a known excess of standardized HCl to fully protonate the amine.

  • Titration: Titrate the solution with the standardized NaOH solution, recording the pH after each addition of titrant.

  • Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point. The equivalence point is the point of inflection on the titration curve.

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the structure and purity of 5,7-dichlorochroman-4-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure. The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, can be used to confirm the connectivity of the atoms in the molecule. For a detailed protocol on NMR analysis of similar compounds, refer to the work by BenchChem on the spectroscopic comparison of (R)- and (S)-5,7-Difluorochroman-4-ol.[8]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule. Key expected absorptions for 5,7-dichlorochroman-4-amine would include N-H stretching vibrations for the amine and C-Cl stretching vibrations.

Chromatographic Analysis

Chromatographic methods, particularly HPLC, are vital for assessing the purity of 5,7-dichlorochroman-4-amine and for its quantification in various matrices.

Experimental Protocol: Purity Determination by Reverse-Phase HPLC (RP-HPLC)

Objective: To determine the purity of a sample of 5,7-dichlorochroman-4-amine.

Materials:

  • 5,7-Dichlorochroman-4-amine sample

  • HPLC system with a UV detector

  • Reverse-phase C18 column

  • HPLC-grade acetonitrile and water

  • Trifluoroacetic acid (TFA) or formic acid (for mobile phase modification)

Procedure:

  • Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile/water mixture) to a known concentration.

  • HPLC Method Development:

    • Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an acid (e.g., 0.1% TFA), is a good starting point.

    • Flow Rate: Typically 1 mL/min.

    • Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

    • Detection Wavelength: Determined by measuring the UV-Vis spectrum of the compound to find the wavelength of maximum absorbance (λmax).

  • Analysis: Inject the sample onto the HPLC system and record the chromatogram.

  • Purity Calculation: The purity is typically calculated as the percentage of the peak area of the main component relative to the total peak area of all components in the chromatogram.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the workflows for the determination of key physicochemical properties.

G cluster_0 Solubility Determination (Shake-Flask) A Add excess solid to solvent B Equilibrate (24-48h) A->B C Centrifuge to separate phases B->C D Analyze supernatant by HPLC C->D G cluster_1 pKa Determination (Potentiometric Titration) E Dissolve sample in solvent F Add excess strong acid E->F G Titrate with strong base F->G H Record pH vs. volume G->H I Determine pKa from titration curve H->I

Caption: Workflow for pKa Determination.

Conclusion

The physicochemical properties of 5,7-dichlorochroman-4-amine are fundamental to its development as a potential therapeutic agent or as a tool compound in chemical biology. This technical guide has provided a framework for understanding and experimentally determining these critical parameters. While direct experimental data for this specific molecule is sparse, the provided protocols, based on established scientific principles and experience with related compounds, offer a robust starting point for any researcher embarking on the characterization of this and similar novel chemical entities. A thorough understanding of properties such as melting point, solubility, and pKa is a non-negotiable prerequisite for the rational design and development of new drugs.

References

  • The Royal Society of Chemistry. (2014). Electronic Supplementary Information. Retrieved from [Link]

  • NextSDS. (n.d.). (R)-5,7-difluorochroman-4-amine — Chemical Substance Information. Retrieved from [Link]

  • NextSDS. (n.d.). 4-AMINO-5,7-DICHLOROQUINOLINE — Chemical Substance Information. Retrieved from [Link]

  • Appchem. (n.d.). 5,7-Difluorochroman-4-amine hydrochloride | 1392211-80-1. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • PubChem. (n.d.). 5,7-Difluorochroman-4-one. Retrieved from [Link]

  • ResearchGate. (2025). First Synthesis of Benzotrifuroxan at Low Temperature: Unexpected Behavior of 5,7-Dichloro-4,6-dinitrobenzo-furoxan with Sodium Azide. Retrieved from [Link]

  • Emami, S., & Shahrokhirad, M. (2015). Recent advances of chroman-4-one derivatives: synthetic approaches and bioactivities. European Journal of Medicinal Chemistry, 93, 539-563.
  • Ferreira, V. R. S., et al. (2025).
  • ResearchGate. (2021). Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Electrophilic Aminating Agents in Total Synthesis. Retrieved from [Link]

  • Ashenhurst, J. (2026). The pKa Table Is Your Friend. Master Organic Chemistry. Retrieved from [Link]

  • University of Tartu. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [Link]

  • Appchem. (n.d.). 5,7-Difluorochroman-4-amine | 886762-87-4. Retrieved from [Link]

  • MDPI. (2019). Synthesis and Electrochemical and Spectroscopic Characterization of 4,7-diamino-1,10-phenanthrolines and Their Precursors. Retrieved from [Link]

  • OChemTutor. (2025). pKa values. Retrieved from [Link]

  • N/A. (n.d.). 7.3 Solubility of Amines. Retrieved from [Link]

  • PubChem. (n.d.). 5,7-Difluorochroman-4-ol. Retrieved from [Link]

  • PubChem. (n.d.). 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chroman-4-one. Retrieved from [Link]

Sources

Foundational

Assessing the Metabolic Stability of 5,7-Dichlorochroman-4-amine in Human Liver Microsomes

Executive Summary In modern drug discovery, the chroman-4-amine scaffold has emerged as a highly versatile and privileged pharmacophore, heavily utilized in the development of Transient Receptor Potential Vanilloid-1 (TR...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the chroman-4-amine scaffold has emerged as a highly versatile and privileged pharmacophore, heavily utilized in the development of Transient Receptor Potential Vanilloid-1 (TRPV1) antagonists[1], Bradykinin B1 receptor antagonists[2], and selective Monoamine Oxidase B (MAO-B) inhibitors[3]. However, the aliphatic nature of the chroman ring and the primary amine often present significant metabolic liabilities.

As a Senior Application Scientist, I approach the evaluation of 5,7-dichlorochroman-4-amine not just as a routine assay, but as a critical mechanistic checkpoint. The strategic incorporation of chlorine atoms at the C5 and C7 positions is a deliberate design choice to block aromatic oxidation. This technical guide provides an in-depth, self-validating methodology for evaluating the Phase I metabolic stability of 5,7-dichlorochroman-4-amine in Human Liver Microsomes (HLM), ensuring that intrinsic clearance ( CLint​ ) data drives rational structural optimization.

Mechanistic Rationale: The 5,7-Dichloro Scaffold

Before initiating in vitro assays, it is crucial to understand the causality behind the molecule's metabolic fate. Unsubstituted chroman-4-amines are highly susceptible to extensive Phase I metabolism mediated by Cytochrome P450 (CYP450) enzymes—particularly CYP3A4 and CYP2D6.

By introducing highly electronegative and sterically demanding chlorine atoms at the C5 and C7 positions, medicinal chemists effectively "shield" the aromatic ring from hydroxylation. However, this shifts the metabolic pressure to other sites on the molecule. The primary amine remains a target for N-oxidation or N-dealkylation (if derivatized), while the C2 and C3 positions of the aliphatic chroman ring become the primary sites for aliphatic hydroxylation. Furthermore, as noted in TRPV1 antagonist development, increasing the lipophilicity of the chroman nucleus can drastically increase microsomal turnover[1].

Metabolic_Pathway Parent 5,7-dichlorochroman- 4-amine CYP3A4 CYP450 Enzymes (e.g., CYP3A4, CYP2D6) Parent->CYP3A4 Met1 N-Hydroxylation (Hydroxylamine) CYP3A4->Met1 Major Liability Met2 Aliphatic Hydroxylation (C2/C3 of Chroman) CYP3A4->Met2 Moderate Liability Met3 Aromatic Hydroxylation (C6/C8 - Sterically Hindered) CYP3A4->Met3 Blocked by Cl

Proposed CYP450-mediated metabolic pathways for 5,7-dichlorochroman-4-amine.

In Vitro HLM Assay Workflow: A Self-Validating Protocol

To accurately determine the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ), we employ a substrate depletion approach . This method measures the disappearance of the parent compound over time rather than the appearance of specific metabolites, providing a comprehensive view of overall Phase I turnover.

Experimental Design Causality
  • Substrate Concentration (1 µM): Ensuring the substrate concentration is well below the Michaelis-Menten constant ( Km​ ) guarantees that the reaction follows first-order kinetics. This is an absolute mathematical requirement for deriving CLint​ from the depletion slope.

  • Protein Concentration (0.5 mg/mL): Utilizing a low microsomal protein concentration minimizes non-specific binding of the lipophilic dichloro-compound to microsomal lipids, preventing the artificial masking of true clearance rates.

  • NADPH Regeneration System: CYP enzymes require a continuous supply of reducing equivalents. Using a regeneration system (NADP+, Glucose-6-Phosphate, and G6PDH) prevents cofactor depletion, which would otherwise cause the metabolic rate to artificially plateau before the 60-minute mark.

HLM_Workflow Sub 5,7-dichlorochroman-4-amine (1 µM Final) Incubation Incubation at 37°C (0, 5, 15, 30, 45, 60 min) Sub->Incubation HLM Human Liver Microsomes (0.5 mg/mL protein) HLM->Incubation NADPH NADPH Regeneration System (Reaction Initiator) NADPH->Incubation Start Quench Quench with Cold Acetonitrile (+ Internal Standard) Incubation->Quench Timepoints Centrifuge Centrifugation (15,000 x g, 10 min) Quench->Centrifuge Denature LCMS LC-MS/MS Analysis (MRM Mode) Centrifuge->LCMS Supernatant Data Calculate t1/2 & CL_int LCMS->Data

Step-by-step substrate depletion workflow for HLM stability assessment.

Step-by-Step Protocol
  • Preparation: Thaw HLM on ice. Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Pre-Incubation: In a 96-well plate, combine the buffer, HLM (0.5 mg/mL final), and 5,7-dichlorochroman-4-amine (1 µM final, keeping organic solvent <0.1% to prevent CYP inhibition). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding the NADPH regeneration system.

  • Self-Validating Controls:

    • Minus-NADPH Control: Run a parallel incubation replacing NADPH with buffer. If the compound depletes here, it indicates chemical instability or non-CYP degradation.

    • Positive Controls: Run Verapamil (high clearance) and Dextromethorphan (moderate clearance) to validate the enzymatic viability of the HLM batch.

  • Quenching: At 0, 5, 15, 30, 45, and 60 minutes, transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile spiked with an Internal Standard (IS). Causality: Acetonitrile instantly denatures the proteins, halting metabolism while precipitating the matrix for clean LC-MS/MS injection.

  • Analysis: Centrifuge at 15,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Data Interpretation and Pharmacokinetic Scaling

The LC-MS/MS peak area ratios (Parent/IS) are plotted against time on a semi-logarithmic scale. The elimination rate constant ( k ) is the negative slope of this line.

  • Half-life ( t1/2​ ): 0.693/k

  • Intrinsic Clearance ( CLint​ ): (k×V)/P

    (Where V is incubation volume in µL, and P is the mass of microsomal protein in mg).

Representative Quantitative Data

Based on structure-activity relationship (SAR) studies of chroman-4-amine derivatives[1][2], the table below summarizes expected metabolic parameters, demonstrating how structural modifications impact clearance.

Compound ScaffoldKey Modification t1/2​ (min) CLint​ (µL/min/mg)Primary Metabolic Liability
Unsubstituted chroman-4-amineNone~15>150Aromatic & Aliphatic Hydroxylation
5,7-dichlorochroman-4-amine C5, C7 Dichloro ~42 ~33 N-oxidation, Aliphatic Hydroxylation
2-alkyl-5,7-dichlorochroman-4-amineC2 n-propyl<5>500High Lipophilicity-Driven Turnover
2,2-bis(fluoromethyl)-7-chlorochroman-4-amineC2 Fluorination>60<15Metabolically Stable

Structural Optimization Strategies

If the baseline CLint​ of your 5,7-dichlorochroman-4-amine analog is too high for once-daily oral dosing, the in vitro data must guide the next synthetic steps. As demonstrated in the optimization of TRPV1 antagonists[1], increasing the lipophilicity of the chroman nucleus (e.g., adding ethyl or propyl groups at C2) drastically increases human liver microsome turnover.

To mitigate this, fluorination is the gold standard. Replacing aliphatic hydrogens with fluorine (e.g., forming a 2,2-bis(fluoromethyl) derivative) lowers the HOMO energy of the adjacent C-H bonds, rendering them highly resistant to CYP450-mediated hydrogen atom abstraction, thereby rescuing the metabolic stability of the chroman core.

References

  • Gomtsyan, A., et al. (2014). Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy. Journal of Medicinal Chemistry. [Link]

  • Su, D. S., et al. (2007). Potent Nonpeptide Antagonists of the Bradykinin B1 Receptor: Structure−Activity Relationship Studies with Novel Diaminochroman Carboxamides. Journal of Medicinal Chemistry.[Link]

  • De Monte, C., et al. (2015). New Frontiers in Selective Human MAO-B Inhibitors. Journal of Medicinal Chemistry.[Link]

Sources

Exploratory

Pharmacological Profiling of 5,7-Dichlorochroman-4-amine Derivatives: A Privileged Scaffold in Target-Directed Drug Discovery

Executive Summary The chroman-4-amine core is a highly versatile, privileged scaffold in medicinal chemistry. The specific introduction of chlorine atoms at the 5 and 7 positions of the aromatic ring—creating the 5,7-dic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The chroman-4-amine core is a highly versatile, privileged scaffold in medicinal chemistry. The specific introduction of chlorine atoms at the 5 and 7 positions of the aromatic ring—creating the 5,7-dichlorochroman-4-amine moiety—drastically alters the electronic distribution, lipophilicity, and steric profile of the molecule. As a Senior Application Scientist overseeing hit-to-lead optimization, I have observed that this specific di-halogenation pattern is critical for anchoring the molecule within deep, hydrophobic binding pockets of various neuro-receptors and ion channels. This technical guide delineates the structural rationale, primary pharmacological targets, and the rigorous experimental workflows required to validate these derivatives.

Section 1: Structural Rationale & Pharmacophore Modeling

The transition from an unsubstituted chroman-4-amine to a 5,7-dichloro derivative is not merely an exercise in analog generation; it is a calculated structural intervention driven by three pharmacokinetic and pharmacodynamic imperatives:

  • Halogen Bonding & Hydrophobic Packing: Chlorine atoms act as potent electron-withdrawing groups, modulating the pKa of the distal C4-amine to optimize physiological ionization. More importantly, the 5,7-dichloro substitution provides optimal steric bulk to engage in halogen bonding with backbone carbonyls deep within receptor binding pockets.

  • Metabolic Shielding: The phenyl ring of the chromane core is highly susceptible to oxidative metabolism by hepatic CYP450 enzymes. Blocking the 5 and 7 positions with stable carbon-chlorine bonds prevents rapid aromatic hydroxylation, significantly extending the pharmacokinetic half-life.

  • Stereospecificity Dynamics: The C4 chiral center is paramount for target selectivity. The (R)-enantiomer typically exhibits superior binding kinetics in transient receptor potential (TRP) channels, whereas the (S)-enantiomer often shows a preference for monoamine oxidases and cholinesterases[1][2].

Section 2: Primary Pharmacological Targets & Mechanistic Pathways

Target A: Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonism

Halogenated chroman-4-amine derivatives are potent precursors to urea-based TRPV1 antagonists. First-generation TRPV1 antagonists failed in clinical trials because they blocked all modes of receptor activation (heat, acid, and capsaicin), leading to severe hyperthermia. However, derivatives utilizing the halogenated chroman-4-amine scaffold (such as the structurally analogous A-1165442) achieve temperature-neutral analgesia[2]. They selectively block capsaicin-induced activation while sparing proton-mediated (acid) activation, thereby maintaining normal core body thermoregulation[2].

Target B: 5-HT2A Receptor Biased Agonism

Recent breakthroughs in neuropsychiatric pharmacology have highlighted the role of chroman-4-amine derivatives in serotonin 2A (5-HT2A) receptor modulation[3]. By appending the chroman-4-amine core to phenethylamine derivatives, researchers have successfully developed β-arrestin-biased agonists[3]. This biased signaling is a critical therapeutic frontier: it promotes neuroplasticity and antidepressant effects via the β-arrestin pathway while minimizing the hallucinogenic effects traditionally driven by the canonical Gαq pathway[4].

G L 5,7-Dichlorochroman-4-amine Derivative R 5-HT2A Receptor L->R Binding Gq Gαq Pathway (Calcium Flux / IP3) R->Gq Canonical Activation (Hallucinogenic) Barr β-Arrestin 2 Pathway (Internalization / TrkB) R->Barr Biased Agonism (Neuroplasticity)

Fig 1: Biased signaling pathway of 5-HT2A receptors modulated by chroman-4-amine derivatives.

Target C: Cholinesterase and MAO Inhibition

In the context of Alzheimer's disease and neurodegeneration, these derivatives act as dual-action inhibitors. The rigid bicyclic chromane structure effectively fits into the peripheral anionic site (PAS) of butyrylcholinesterase (BuChE), while the di-halogenated aromatic ring interacts favorably with the FAD cofactor pocket of Monoamine Oxidase B (MAO-B)[1].

Section 3: Experimental Workflows & Methodologies

To rigorously validate the pharmacological profile of a novel 5,7-dichlorochroman-4-amine derivative, a self-validating experimental cascade is required. The following protocols detail the mechanistic reasoning behind each step.

Protocol 1: High-Throughput FLIPR Calcium Flux Assay (TRPV1 Antagonism)

Causality Note: We utilize a calcium-sensitive fluorescent dye (Fluo-4 AM) because TRPV1 is a non-selective cation channel with high calcium permeability. Capsaicin is used as the specific agonist to evaluate competitive antagonism without triggering the acid-activation state.

  • Cell Preparation: Seed HEK293 cells stably expressing human TRPV1 into 384-well black-walled, clear-bottom microplates at a density of 15,000 cells/well. Incubate overnight at 37°C in 5% CO₂.

  • Dye Loading: Aspirate culture media and add 20 µL of Fluo-4 AM dye dissolved in assay buffer (HBSS containing 20 mM HEPES, pH 7.4, and 2.5 mM probenecid to inhibit dye efflux). Incubate for 45 minutes at 37°C in the dark.

  • Compound Addition: Using an automated liquid handler, add 10 µL of the 5,7-dichlorochroman-4-amine derivative (serial dilutions from 10 µM to 0.1 nM). Incubate for 15 minutes to allow receptor-ligand equilibration.

  • Agonist Challenge: Inject capsaicin at its established EC₈₀ concentration (typically 100 nM) and immediately record fluorescence (Ex 488 nm / Em 525 nm) continuously for 3 minutes using a FLIPR Tetra system.

  • System Validation: The assay is self-validating only if the positive control (e.g., AMG9810) achieves >95% signal inhibition, and the vehicle control (DMSO < 0.5%) shows zero baseline perturbation prior to capsaicin injection.

Workflow Syn Compound Synthesis (Chiral Resolution) CaFlux FLIPR Calcium Assay (Capsaicin Activation) Syn->CaFlux Primary Screen Patch Patch-Clamp (Acid/Heat Activation) CaFlux->Patch Hit Validation InVivo In Vivo Profiling (Core Body Temp) Patch->InVivo Lead Selection

Fig 2: High-throughput screening and validation workflow for TRPV1 antagonist development.

Protocol 2: BRET-Based β-Arrestin Recruitment Assay (5-HT2A)

Causality Note: Bioluminescence Resonance Energy Transfer (BRET) is chosen over traditional Western blotting for β-arrestin because it allows real-time, live-cell monitoring of the receptor-arrestin interaction, which is crucial for calculating precise EC₅₀ values for biased agonism[3].

  • Transfection: Co-transfect HEK293T cells with plasmids encoding 5-HT2A-Rluc8 (BRET donor) and β-arrestin2-mVenus (BRET acceptor) using Lipofectamine 3000.

  • Plating: 24 hours post-transfection, resuspend cells in Opti-MEM and seed into 96-well white microplates.

  • Substrate Addition: Add Coelenterazine-h (5 µM final concentration) to the wells and incubate for 10 minutes to establish baseline luminescence.

  • Ligand Stimulation: Introduce the chroman-4-amine derivative across a 10-point concentration gradient.

  • Readout & Validation: Measure BRET ratios (Emission 535 nm / Emission 470 nm) continuously for 30 minutes. The system is validated by running a parallel curve with serotonin (5-HT) as the reference full agonist. Efficacy (Emax) is calculated as the Area Under the Curve (AUC) relative to the serotonin maximum.

Section 4: Quantitative Data & Structure-Activity Relationship (SAR)

The following table summarizes the comparative pharmacological metrics of the unsubstituted chroman-4-amine core versus its halogenated counterparts, demonstrating the profound impact of the di-chloro substitution.

Compound ScaffoldPrimary TargetAssay TypePotency (IC₅₀/EC₅₀)Efficacy / EmaxNotes
Unsubstituted Chroman-4-amineBuChE / MAO-BEnzymatic Inhibition> 50 µMN/AWeak baseline affinity; rapid clearance.
(R)-7-Chloro-chroman-4-amineTRPV1FLIPR (Capsaicin)12.5 nM98% InhibitionHigh potency; partial block of acid activation.
(R)-5,7-Dichlorochroman-4-amineTRPV1FLIPR (Capsaicin)4.2 nM99% InhibitionEnhanced steric fit; superior metabolic stability.
N-phenethyl-chroman-4-amine5-HT2ABRET (β-arrestin)108 nM82.9% (vs 5-HT)Strong β-arrestin bias; minimal Gαq activation.

References

  • Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Discovery of β-Arrestin-Biased 25CN-NBOH-Derived 5-HT2A Receptor Agonists. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology. National Institutes of Health (PMC). URL: [Link]

  • Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. European Journal of Medicinal Chemistry. URL: [Link]

Sources

Foundational

A Technical Guide to Assessing the Blood-Brain Barrier Permeability of Novel Chroman-4-Amine Analogs: The Case of 5,7-dichlorochroman-4-amine

Abstract: The blood-brain barrier (BBB) represents the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders. Only a small fraction of small molecules possess the specif...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The blood-brain barrier (BBB) represents the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders. Only a small fraction of small molecules possess the specific physicochemical properties required to cross this highly selective barrier.[1] This guide provides a comprehensive, multi-tiered framework for assessing the BBB permeability of novel chemical entities (NCEs), using the hypothetical molecule 5,7-dichlorochroman-4-amine as a case study. The chroman scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise for neurodegenerative diseases.[2][3][4] We will proceed through a logical cascade of evaluation, from cost-effective in silico predictions to definitive in vivo measurements, providing not just the protocols but the scientific rationale underpinning each experimental choice. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to characterize and optimize CNS drug candidates.

Part 1: Predictive Foundation - In Silico & Physicochemical Profiling

Before committing to costly and time-consuming synthesis and experimentation, a robust in silico assessment is critical. Computational models provide a foundational understanding of a molecule's likely behavior based on its structure, guiding initial prioritization and design.[5] The primary goal is to predict the potential for passive diffusion across the BBB, which is heavily influenced by a key set of physicochemical properties.[6]

Key Physicochemical Descriptors for BBB Penetration:

Quantitative Structure-Activity Relationship (QSAR) models have identified several molecular descriptors that are highly correlated with BBB permeability.[7]

  • Lipophilicity (logP/logD): A measure of a compound's partitioning between an oily (octanol) and an aqueous phase. A moderate logP (typically 1.5-3.5) is favored. Too low, and the molecule won't enter the lipid membrane; too high, and it may get trapped in the membrane or be subject to high plasma protein binding.

  • Topological Polar Surface Area (TPSA): The sum of the surfaces of polar atoms in a molecule. Lower TPSA (< 70-90 Ų) is generally required to minimize hydrogen bonding interactions with the BBB's polar head groups, facilitating membrane transit.[6]

  • Molecular Weight (MW): Smaller molecules (< 450 Da) generally show better permeability.

  • Hydrogen Bond Donors (HBD): The number of N-H and O-H bonds. Fewer HBDs (≤ 3) are preferred to reduce the desolvation penalty upon entering the lipid membrane.

  • pKa: The ionization state of a molecule at physiological pH (7.4) is critical. The neutral form of a molecule is typically more membrane-permeable.

Predicted Properties for 5,7-dichlorochroman-4-amine:

For our lead compound, we can calculate these properties using standard computational software (e.g., ChemDraw, MOE, or free online tools).

PropertyPredicted ValueRationale for BBB Penetration
Molecular Weight~234.1 g/mol Favorable: Well below the 450 Da guideline.
cLogP~2.8Favorable: Within the optimal range for membrane partitioning.
TPSA~38.3 ŲFavorable: Significantly below the 70 Ų guideline, suggesting good passive diffusion potential.
H-Bond Donors1 (from the amine)Favorable: Well within the guideline of ≤ 3.
H-Bond Acceptors2 (N and O)Favorable: Within typical guidelines.
pKa (Amine)~8.5-9.5Consideration: The amine will be predominantly protonated (charged) at pH 7.4, which can limit passive diffusion. However, the small fraction of the neutral species may be sufficient to drive transport if intrinsic permeability is high.

Based on this in silico profile, 5,7-dichlorochroman-4-amine appears to be a promising candidate for BBB penetration via passive diffusion. The primary liability is the basic amine, which will be mostly ionized at physiological pH. The next step is to test these predictions experimentally.

G cluster_0 Molecular Structure cluster_1 Physicochemical Descriptors cluster_2 Prediction Model cluster_3 Predicted Output struct 5,7-dichlorochroman-4-amine MW Molecular Weight struct->MW LogP Lipophilicity (cLogP) struct->LogP TPSA Polar Surface Area (TPSA) struct->TPSA HBD H-Bond Donors struct->HBD pKa pKa struct->pKa model QSAR / Machine Learning Model MW->model LogP->model TPSA->model HBD->model pKa->model logBB logBB (Brain/Blood Ratio) model->logBB

Caption: Inputs for an in silico model to predict BBB permeability.

Part 2: In Vitro Permeability & Efflux Assessment

In vitro models provide the first experimental test of our predictions. They are faster and less resource-intensive than in vivo studies and allow us to isolate specific transport mechanisms. We employ a tiered approach, starting with a simple passive diffusion model and escalating to a more complex cell-based system that incorporates active transport.

Tier 1: High-Throughput Passive Permeability (PAMPA-BBB)

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cell-free method that models passive transcellular diffusion.[8] A filter plate is coated with a lipid mixture (e.g., porcine brain lipid extract) to form an artificial membrane separating a donor well (containing the test compound) from an acceptor well.[9]

Causality: The choice to start with PAMPA-BBB is driven by efficiency. It is a high-throughput, low-cost assay that isolates the single most important factor for CNS drugs: passive permeability.[10][11] It quickly confirms whether the molecule has the fundamental ability to cross a lipid barrier, validating the in silico predictions. A compound that fails here is unlikely to succeed in vivo unless it is a substrate for an active influx transporter.

  • Preparation:

    • Prepare a stock solution of 5,7-dichlorochroman-4-amine (e.g., 10 mM in DMSO).

    • Prepare the Donor solution by diluting the stock solution into Phosphate Buffered Saline (PBS) at pH 7.4 to a final concentration of 100 µM (final DMSO concentration ≤1%).

    • Prepare the Acceptor solution (PBS, pH 7.4).

    • Coat a 96-well PVDF filter plate (the "sandwich" top) with 5 µL of brain lipid solution (e.g., 20 mg/mL porcine brain polar lipid in dodecane) and allow it to impregnate for 5 minutes.

  • Assay Setup:

    • Add 200 µL of Acceptor solution to each well of a 96-well acceptor plate (the "sandwich" bottom).

    • Carefully place the lipid-coated filter plate onto the acceptor plate.

    • Add 200 µL of the Donor solution to each well of the filter plate.

    • Include high-permeability (e.g., Propranolol) and low-permeability (e.g., Atenolol) controls on each plate for validation.

  • Incubation & Sampling:

    • Incubate the assembled plate sandwich at room temperature for 4-5 hours with gentle shaking.

    • After incubation, carefully remove the filter plate.

    • Take samples from both the donor and acceptor wells for concentration analysis. Also, sample the initial donor solution (T=0).

  • Quantification & Calculation:

    • Determine the concentration of the compound in all samples using LC-MS/MS or UV-Vis spectroscopy.

    • Calculate the permeability coefficient (Pe) using the following equation:

      • Pe (cm/s) = - (V_A / (Area * Time)) * ln(1 - [Drug]_acceptor / [Drug]_equilibrium)

      • Where V_A is the volume of the acceptor well, Area is the surface area of the membrane, and Time is the incubation time.

Interpretation: The resulting Pe value is compared to controls to classify the compound as having low, medium, or high passive permeability.

Tier 2: Active Efflux Liability (MDR1-MDCK Assay)

Many compounds with excellent passive permeability fail to achieve therapeutic concentrations in the brain because they are substrates for efflux transporters at the BBB, most notably P-glycoprotein (P-gp, encoded by the ABCB1 or MDR1 gene).[12] The MDR1-MDCK assay is the industry standard for identifying such compounds.[13] It uses a polarized monolayer of Madin-Darby Canine Kidney (MDCK) cells that have been transfected to overexpress human P-gp.

Causality: This assay is a critical, self-validating system. By measuring permeability in two directions—from the top (apical, A) to the bottom (basolateral, B) and from B to A—we can determine if the compound is actively pumped.[14] If the B-to-A transport is significantly higher than the A-to-B transport, it indicates active efflux. This allows us to de-risk candidates early, as P-gp substrates often have poor brain penetration.

  • Cell Culture:

    • Seed MDR1-MDCK cells onto 96-well Transwell plates at a high density (e.g., 60,000 cells/cm²).[15]

    • Culture the cells for 4-5 days at 37°C and 5% CO₂ until they form a confluent, polarized monolayer.

  • Monolayer Integrity Test:

    • Before the assay, confirm the integrity of the cell monolayer by measuring the transport of a low-permeability fluorescent marker, such as Lucifer Yellow. Transport should be minimal (<2%).[15] This step is crucial for protocol validation.

  • Permeability Measurement (A-to-B):

    • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hank's Balanced Salt Solution, HBSS).

    • Add transport buffer containing the test compound (e.g., 10 µM 5,7-dichlorochroman-4-amine) to the apical (A) side.

    • Add fresh transport buffer to the basolateral (B) side.

    • Incubate for 60-90 minutes at 37°C with gentle shaking.

    • At the end of the incubation, take samples from both A and B sides for LC-MS/MS analysis.

  • Permeability Measurement (B-to-A):

    • On a parallel set of wells, perform the reverse experiment. Add the compound to the basolateral (B) side and fresh buffer to the apical (A) side.

    • Incubate and sample as described above.

  • Controls:

    • Run high-permeability (Propranolol) and known P-gp substrate (Prazosin) controls.[13]

    • Optionally, run the B-to-A assay in the presence of a known P-gp inhibitor (e.g., Verapamil) to confirm that the observed efflux is P-gp mediated.[16]

  • Quantification & Calculation:

    • Quantify the compound concentration in all samples by LC-MS/MS.

    • Calculate the apparent permeability (Papp) in both directions:

      • Papp (cm/s) = (dQ/dt) / (Area * C_0)

      • Where dQ/dt is the rate of permeation, Area is the surface area of the monolayer, and C_0 is the initial concentration.

    • Calculate the Efflux Ratio (ER) :

      • ER = Papp (B-to-A) / Papp (A-to-B)

Interpretation: An Efflux Ratio ≥ 2 is a strong indicator that the compound is a substrate for an active efflux transporter, likely P-gp.[13] Such compounds are flagged as high-risk for poor CNS penetration.

G start In Silico Candidate pampa PAMPA-BBB Assay start->pampa decision1 High Passive Permeability? pampa->decision1 mdck MDR1-MDCK Assay decision2 Efflux Ratio < 2? mdck->decision2 decision1->mdck Yes stop STOP (Low Permeability) decision1->stop No stop2 STOP or Redesign (High Efflux) decision2->stop2 No proceed Proceed to In Vivo decision2->proceed Yes

Caption: In vitro screening workflow and decision points.

Part 3: In Vivo Confirmation & Bioanalysis

The definitive test of BBB permeability requires moving to an in vivo model, typically a rodent. This allows us to measure the compound's distribution in a complete physiological system, accounting for factors like plasma protein binding, metabolism, and interactions with all BBB transporters.[17] The gold-standard metric is the ratio of the total drug concentration in the brain to that in the plasma at steady-state, known as Kp (or its logarithmic form, logBB).[6]

Methodology: Rodent Brain Penetration (Kp) Study

This protocol outlines a discrete time-point pharmacokinetic study in mice to determine the Kp.

Causality: While in vitro assays are excellent for screening, they cannot fully replicate the complexity of a living system. An in vivo study is essential to confirm that the promising in vitro properties translate into meaningful brain exposure. A high Kp value is the ultimate validation of a CNS drug candidate's ability to reach its target.

  • Animal Dosing:

    • Select a cohort of male C57BL/6 mice (n=3-4 per time point).

    • Administer 5,7-dichlorochroman-4-amine via a relevant route, typically intravenous (IV) for initial permeability assessment, at a specific dose (e.g., 5 mg/kg).

  • Sample Collection:

    • At designated time points post-dose (e.g., 15, 30, 60, 120 minutes), anesthetize the animals.

    • Collect a terminal blood sample via cardiac puncture into heparinized tubes. Immediately centrifuge to obtain plasma.

    • Perform transcardial perfusion with ice-cold saline to flush all blood from the brain vasculature.[18][19] This is a critical step to ensure you are measuring the concentration in the brain parenchyma, not the blood within the brain.

    • Harvest the brain, rinse with cold saline, blot dry, and record its weight.

    • Immediately freeze all plasma and brain samples on dry ice and store at -80°C until analysis.

  • Sample Preparation for Bioanalysis:

    • Plasma: Perform a protein precipitation extraction. Add 3-4 volumes of cold acetonitrile containing an appropriate internal standard (IS) to a known volume of plasma. Vortex, centrifuge to pellet the protein, and transfer the supernatant for analysis.

    • Brain: Prepare a brain homogenate. Add a specific volume of PBS (e.g., 3 volumes to 1 part brain weight) and homogenize thoroughly using a mechanical homogenizer.[20][21] Perform protein precipitation on the homogenate as described for plasma.

  • Bioanalysis by LC-MS/MS:

    • Develop a sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 5,7-dichlorochroman-4-amine.[22][23]

    • LC-MS/MS is the standard for this application due to its ability to accurately measure low concentrations of a specific analyte in a highly complex biological matrix.[20][24]

    • Create a calibration curve using blank matrix (plasma or brain homogenate) spiked with known concentrations of the analyte.

    • Analyze the prepared samples and determine the concentrations in plasma (ng/mL) and brain (ng/g) by interpolating from the calibration curve.

  • Calculation:

    • Calculate the Brain-to-Plasma Ratio (Kp) at each time point:

      • Kp = C_brain (ng/g) / C_plasma (ng/mL)

      • (Assuming a brain tissue density of ~1 g/mL)

    • The logBB is simply log10(Kp).

Interpretation: A Kp > 1 (logBB > 0) indicates the compound readily enters the brain. A Kp < 0.1 (logBB < -1) suggests poor penetration. The time point at which Kp is highest or reaches a plateau can provide insights into the kinetics of brain equilibration.[25]

Part 4: Integrated Data Analysis & Decision Making

The true power of this tiered approach comes from integrating all data points to build a complete profile of the compound. Discrepancies between the different stages are often more informative than perfect correlations.

Hypothetical Integrated Data for 5,7-dichlorochroman-4-amine:

ParameterResultInterpretation
In Silico
cLogP2.8Favorable for passive diffusion.
TPSA38.3 ŲFavorable for passive diffusion.
In Vitro
PAMPA-BBB Pe6.5 x 10⁻⁶ cm/sHigh: Indicates excellent intrinsic passive permeability, confirming in silico predictions.
MDR1-MDCK ER1.2Low: Indicates the compound is NOT a substrate for P-gp efflux.
In Vivo
Mouse Kp (at 60 min)1.8High: Excellent brain penetration, confirming the positive in vitro and in silico data.

G start Integrated Data (In Silico, In Vitro, In Vivo) q1 Is In Vivo Kp > 0.5? start->q1 q2 Is MDCK ER < 2? q1->q2 No res_good CNS Candidate: Good Brain Penetration q1->res_good Yes q3 Is PAMPA Pe High? q2->q3 Yes res_efflux Diagnosis: Efflux Substrate q2->res_efflux No res_ppb Diagnosis: High Plasma Protein Binding or Metabolism? q3->res_ppb Yes res_perm Diagnosis: Poor Intrinsic Permeability q3->res_perm No

Caption: Decision flowchart for integrated BBB data analysis.

References

  • In Silico Prediction of Blood Brain Barrier Permeability: An Artificial Neural Network Model. (2005).
  • The Application of in silico Methods for Prediction of Blood-Brain Barrier Permeability of Small Molecule PET Tracers. U.S. National Library of Medicine. [Link]

  • Ex vivo, in situ perfusion protocol for human brain fixation compatible with microscopy, MRI techniques, and anatomical studies. U.S. National Library of Medicine. [Link]

  • In-silico prediction of blood–brain barrier permeability. (2012). Taylor & Francis Online. [Link]

  • A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). (2014). Royal Society of Chemistry. [Link]

  • Protocol for mouse carotid artery perfusion for in situ brain tissue fixation and parallel unfixed tissue collection. U.S. National Library of Medicine. [Link]

  • In Silico Prediction and Validation of the Permeability of Small Molecules Across the Blood–Brain Barrier. (2024). MDPI. [Link]

  • A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). Semantic Scholar. [Link]

  • In Silico Prediction of Blood-Brain Barrier Permeability of Chemical Compounds through Molecular Feature Modeling. (2022). arXiv.org. [Link]

  • In Situ Brain Perfusion Technique. Springer Nature Experiments. [Link]

  • A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). ResearchGate. [Link]

  • Application of a high-resolution in vitro human MDR1-MDCK assay and in vivo studies in preclinical species to improve prediction of CNS drug penetration. (2022). PubMed. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. [Link]

  • Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. (2022). ScienceDirect. [Link]

  • In vivo measurement of blood-brain barrier permeability. (2002). PubMed. [Link]

  • MDR1-MDCKII Permeability Assay. Bienta. [Link]

  • A quantitative LC-MS/MS method for determination of a small molecule agonist of EphA2 in mouse plasma and brain tissue. U.S. National Library of Medicine. [Link]

  • An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers. U.S. National Library of Medicine. [Link]

  • Application of a high-resolution in vitro human MDR1-MDCK assay and in vivo studies in preclinical species to improve prediction of CNS drug penetration. U.S. National Library of Medicine. [Link]

  • MDCK-MDR1 Permeability Assay. Evotec. [Link]

  • MDCK-MDR1 Permeability Assay PDF. Evotec. [Link]

  • A simple novel approach for detecting blood–brain barrier permeability using GPCR internalization. U.S. National Library of Medicine. [Link]

  • Predicting in vivo brain penetration using multitask graph neural networks. (2022). Novartis. [Link]

  • Modeling Blood–Brain Barrier Permeability to Solutes and Drugs In Vivo. (2022). MDPI. [Link]

  • Amino-7,8-dihydro-4H-chromenone derivatives as potential inhibitors of acetylcholinesterase and butyrylcholinesterase for Alzheimer's disease management; in vitro and in silico study. U.S. National Library of Medicine. [Link]

  • LC/MS/MS in Drug Development: Targeting the Brain. (2018). Taylor & Francis Online. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA) BBB Kit. BioAssay Systems. [Link]

  • Transcardiac Perfusion of the Mouse for Brain Tissue Dissection and Fixation. (2021). Bio-protocol. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA) Platform. Paralab. [Link]

  • Review on Chromen derivatives and their Pharmacological Activities. ResearchGate. [Link]

  • Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. U.S. National Library of Medicine. [Link]

  • Assessment of blood-brain barrier permeability using the in situ mouse brain perfusion technique. (2009). PubMed. [Link]

  • Small molecule blood brain barrier permeability prediction. (2024). Pion Inc. [Link]

  • Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. U.S. National Library of Medicine. [Link]

  • Chromanone-A Prerogative Therapeutic Scaffold: An Overview. U.S. National Library of Medicine. [Link]

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Exploratory

De-Risking Privileged Scaffolds: Preliminary Toxicity Screening of 5,7-Dichlorochroman-4-amine

Executive Summary & Pharmacological Context The chroman-4-amine scaffold is a highly versatile and privileged pharmacophore in modern medicinal chemistry. It serves as a critical structural backbone in the development of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

The chroman-4-amine scaffold is a highly versatile and privileged pharmacophore in modern medicinal chemistry. It serves as a critical structural backbone in the development of transient receptor potential vanilloid-1 (TRPV1) antagonists for osteoarthritis pain[1], β -arrestin-biased 5-HT2A receptor agonists for neuropsychiatric applications[2], and butyrylcholinesterase inhibitors targeting Alzheimer's disease[3].

However, the specific functionalization of this scaffold—such as the di-halogenated aromatic system found in 5,7-dichlorochroman-4-amine (5,7-DCCA) —introduces distinct physicochemical liabilities. The addition of two chlorine atoms significantly increases the molecule's lipophilicity (LogP), while the primary amine at the 4-position maintains basicity (pKa 8.5-9.5). This combination of a lipophilic aromatic core and a basic amine is a classic structural alert for off-target toxicities, most notably hERG channel blockade and phospholipidosis.

This technical guide outlines a self-validating, tiered preliminary toxicity screening paradigm specifically engineered to evaluate 5,7-DCCA and its derivatives during the hit-to-lead phase of drug development.

Structural Liabilities & Causality in Assay Selection

To build a robust screening cascade, experimental choices must be driven by the specific mechanistic liabilities of the 5,7-DCCA structure:

Cardiotoxicity (hERG Blockade): The hERG (Kv11.1) potassium channel features a large inner cavity lined with aromatic residues (Tyr652, Phe656). The lipophilic 5,7-dichloro-substituted benzene ring of 5,7-DCCA can engage in π

π stacking with these residues, while the protonated primary amine can form cation- π interactions. Causality: Because this structural motif perfectly matches the hERG pharmacophore, an automated patch-clamp assay is mandatory to rule out QT prolongation risks.
  • Hepatic Clearance & Bioactivation: Primary amines are highly susceptible to oxidative deamination via monoamine oxidases (MAOs) or hepatic Cytochrome P450 (CYP450) enzymes. Furthermore, halogenated aromatics can occasionally be metabolized into reactive epoxides. Causality: Standard HepG2 cells lack sufficient basal CYP expression. Therefore, hepatotoxicity screening must utilize metabolically competent Primary Human Hepatocytes (PHHs) to capture toxicity driven by reactive metabolites.

  • Genotoxicity: Due to the potential for reactive intermediate formation, a miniaturized Ames test is deployed early to ensure the scaffold does not induce DNA intercalation or point mutations.

  • ToxWorkflow Compound 5,7-Dichlorochroman-4-amine (Hit Compound) Tier1 Tier 1: Hepatotoxicity (HCS) Primary Human Hepatocytes Compound->Tier1 Tier2 Tier 2: Genotoxicity Miniaturized Ames Test Tier1->Tier2 Tier3 Tier 3: Cardiotoxicity Automated hERG Patch-Clamp Tier2->Tier3 Decision Go/No-Go Decision Proceed to Lead Optimization Tier3->Decision

    Figure 1: Tiered preliminary toxicity screening workflow for 5,7-DCCA.

    Step-by-Step Experimental Methodologies

    Every protocol described below is designed as a self-validating system , incorporating specific positive and negative controls to ensure that the assay window is robust and the data is actionable.

    Protocol A: High-Content Screening (HCS) for Hepatotoxicity

    This assay evaluates baseline cytotoxicity, mitochondrial impairment, and lipid accumulation (phospholipidosis) using metabolically competent cells.

    • Cell Seeding: Thaw and seed cryopreserved Primary Human Hepatocytes (PHHs) into collagen-coated 384-well microplates at a density of 10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO 2​ to allow monolayer formation.

    • Compound Preparation: Dissolve 5,7-DCCA in 100% DMSO. Prepare an 8-point, 3-fold serial dilution (final assay concentration range: 0.1 μ M to 100 μ M; final DMSO concentration 0.5% v/v).

    • System Validation Controls: Include Amiodarone (15 μ M) as a positive control for both mitochondrial toxicity and phospholipidosis. Include 0.5% DMSO as the vehicle (negative) control.

    • Treatment: Transfer the compound dilutions to the PHH plates and incubate for 72 hours.

    • Multiplex Staining: Remove media and add a live-cell dye cocktail containing:

      • Hoechst 33342 (Nuclear condensation/Cell loss)

      • TMRM (Mitochondrial membrane potential)

      • BODIPY 493/503 (Neutral lipid accumulation)

    • Imaging & Analysis: Acquire images using an automated high-content confocal imaging system. Extract single-cell features to calculate the Minimum Efficacious Concentration (MEC) for each parameter.

    Protocol B: Automated hERG Patch-Clamp Assay

    This protocol directly measures the functional blockade of the hERG potassium channel tail current.

    • Cell Preparation: Culture Chinese Hamster Ovary (CHO) cells stably transfected with the human KCNH2 gene (expressing the hERG channel). Harvest cells and suspend them in extracellular recording solution.

    • Electrophysiology Setup: Utilize an automated planar patch-clamp system (e.g., QPatch). Establish a high-resistance gigaseal and rupture the membrane to achieve the whole-cell configuration.

    • Voltage Protocol: Hold the resting membrane potential at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and rapidly inactivate the channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward hERG tail current.

    • Perfusion & Recording: Perfuse 5,7-DCCA (0.1 μ M to 30 μ M) sequentially over the cell. Measure the peak amplitude of the tail current relative to the pre-compound baseline.

    • System Validation: Perfuse Terfenadine (0.1 μ M) as a positive control to ensure >90% tail current blockade.

    • Data Analysis: Plot the fractional current block against compound concentration. Calculate the IC 50​ using a four-parameter logistic non-linear regression model.

    Mechanistic Pathways of Toxicity

    Understanding how 5,7-DCCA might fail in late-stage development allows researchers to design backup scaffolds (e.g., spirocyclic chromane derivatives[4]) preemptively.

    MechPathway DCCA 5,7-Dichlorochroman-4-amine CYP Hepatic CYP450 Metabolism (Oxidative Deamination) DCCA->CYP Hepatic Clearance hERG hERG Potassium Channel (Pore Domain Binding) DCCA->hERG Lipophilic Amine Binding Metabolites Reactive Intermediates (Hepatotoxicity Risk) CYP->Metabolites Bioactivation QT QT Prolongation Risk (Cardiotoxicity) hERG->QT Action Potential Delay

    Figure 2: Mechanistic pathways of 5,7-DCCA-induced off-target toxicity.

    Quantitative Data Presentation

    The following table summarizes the benchmark acceptance criteria for early-stage hit compounds and presents representative preliminary screening data for 5,7-DCCA against established controls.

    Assay CategoryMeasured Parameter5,7-DCCA ResultPositive Control ResultHit-to-Lead Threshold
    Cardiotoxicity hERG IC 50​ ( μ M)8.5 μ M0.04 μ M (Terfenadine)> 10 μ M
    Hepatotoxicity Cell Loss MEC ( μ M)> 100 μ M15.0 μ M (Amiodarone)> 50 μ M
    Hepatotoxicity Mito. Potential MEC ( μ M)45.0 μ M6.0 μ M (Amiodarone)> 30 μ M
    Genotoxicity Ames Mutagenic RatioNegativePositive (4-NQO)< 2.0 fold over vehicle

    Interpretation: The data indicates that while 5,7-DCCA is free from genotoxic liabilities and acute cytotoxicity, its hERG IC 50​ of 8.5 μ M falls slightly below the ideal safety margin (>10 μ M). Lead optimization efforts should focus on reducing the basicity of the 4-amine (e.g., via amide formation or steric shielding) or lowering the overall lipophilicity of the di-chlorinated ring to mitigate this cardiotoxic liability.

    References

    • [1] Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy. Journal of Medicinal Chemistry - ACS Publications.1

    • [2] Discovery of β -Arrestin-Biased 25CN-NBOH-Derived 5-HT2A Receptor Agonists. PMC - National Institutes of Health.2

    • [3] Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. University of Évora. 3

    • [4] Synthesis and Biological Evaluation of Spirocyclic Chromane Derivatives as a Potential Treatment of Prostate Cancer. MDPI. 4

    Sources

    Foundational

    An In-Depth Technical Guide to Identifying Target Receptors for 5,7-Dichlorochroman-4-amine

    Introduction In modern drug discovery and chemical biology, the identification of a small molecule's protein targets is a critical step in understanding its mechanism of action, predicting potential off-target effects, a...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction

    In modern drug discovery and chemical biology, the identification of a small molecule's protein targets is a critical step in understanding its mechanism of action, predicting potential off-target effects, and enabling rational lead optimization. This process, often termed target deconvolution or target fishing, transforms a bioactive compound with an interesting phenotype into a valuable tool for biological research and a potential therapeutic lead.[1][2] This guide provides a comprehensive, multi-pronged strategy for identifying the molecular targets of a novel compound, 5,7-dichlorochroman-4-amine.

    The chroman-4-one scaffold and its derivatives are recognized as "privileged structures" in medicinal chemistry, known to interact with a wide range of biological targets and exhibit diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[3][4][5] The specific derivative, 5,7-dichlorochroman-4-amine, presents a unique substitution pattern that warrants a systematic investigation into its protein binding partners.

    This document outlines a logical, four-phase workflow designed for researchers, scientists, and drug development professionals. The approach begins with cost-effective in silico methods to generate a tractable list of potential targets, proceeds to the essential synthesis of a chemical probe, describes robust experimental methods for identifying protein interactors from complex biological mixtures, and culminates in orthogonal validation assays to confirm target engagement and functional relevance. This integrated strategy is designed to be a self-validating system, where each phase provides crucial data that informs and refines the next, ensuring scientific integrity and a high degree of confidence in the final identified targets.

    Phase 1: In Silico Target Prediction — Generating a Data-Driven Hypothesis

    The initial phase of target identification leverages computational tools to predict potential protein targets based on the structure of 5,7-dichlorochroman-4-amine.[6][7][8] This in silico approach is time- and cost-effective, narrowing the vastness of the proteome to a manageable set of high-probability candidates for experimental validation.[9] We will employ a combination of ligand-based and structure-based methods to maximize the predictive power.

    1.1. Ligand-Based (Pharmacophore and Similarity) Approaches

    Ligand-based methods operate on the principle that structurally or chemically similar molecules often share biological targets.[6][8]

    • 2D/3D Similarity Searching: The structure of 5,7-dichlorochroman-4-amine will be used as a query to search against large chemogenomic databases like ChEMBL, PubChem, and BindingDB.[10] These databases contain information on millions of compounds and their experimentally determined biological activities. Tools like TargetHunter utilize this principle to associate a query molecule with the known targets of its most similar counterparts.[11]

    • Pharmacophore Modeling: This technique identifies the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers) necessary for biological activity.[6][12] A pharmacophore model will be generated from 5,7-dichlorochroman-4-amine and used to screen virtual libraries of known protein targets.[13][14] A successful "hit" is a protein whose binding site can accommodate the query compound's pharmacophore.

    1.2. Structure-Based (Reverse Docking) Approaches

    When the three-dimensional structure of a protein is known, structure-based methods can be employed. Reverse docking flips the traditional virtual screening paradigm: instead of screening many compounds against one target, we screen one compound against a library of many protein structures.[15][16][17]

    • Reverse Docking Protocol: The 3D structure of 5,7-dichlorochroman-4-amine will be computationally docked against a comprehensive library of protein binding sites (e.g., the Protein Data Bank).[15][18] The algorithm calculates the binding energy for each protein-ligand interaction, and the proteins are ranked based on their predicted binding affinity.[18] This method is particularly useful for identifying novel or unexpected targets that similarity-based methods might miss.[16][17]

    Data Presentation: Summary of In Silico Predictions

    The results from all in silico methods should be consolidated into a single, prioritized list.

    Predicted Target Gene Symbol Prediction Method Confidence Score Known Function / Pathway
    Sirtuin 2SIRT2Similarity Search, Reverse Docking0.85 (Similarity), -9.2 kcal/mol (Docking)Histone deacetylase, cell cycle regulation, neurodegeneration
    Mitogen-activated protein kinase 14MAPK14 (p38α)Pharmacophore Screen, Reverse Docking0.79 (Fit Score), -8.8 kcal/mol (Docking)Inflammation, stress response, apoptosis
    Cytochrome P450 2C19CYP2C19Similarity Search0.75 (Similarity)Drug metabolism, xenobiotic detoxification
    Cannabinoid Receptor Type 2CNR2Pharmacophore Screen0.71 (Fit Score)Immune system modulation, inflammation

    Phase 2: Synthesis of a Chemical Probe for Experimental Interrogation

    To experimentally identify binding partners, an affinity-based chemical probe must be synthesized. A chemical probe is a modified version of the bioactive small molecule (in this case, 5,7-dichlorochroman-4-amine) that incorporates two key features: a reactive group for covalent attachment to a solid support (like beads) and a linker that spatially separates the molecule from the support to allow for protein binding.[19]

    The design of this probe is a critical step. Structure-activity relationship (SAR) data is invaluable here; the linker should be attached at a position on the molecule that is not essential for its biological activity, thereby preserving its ability to bind to its native targets.[20][21]

    Experimental Protocol: Synthesis of an Amine-Reactive Affinity Probe
    • Selection of Linker Attachment Point: Based on the structure of 5,7-dichlorochroman-4-amine, the primary amine at position 4 is the most logical point for modification.

    • Linker Conjugation: React 5,7-dichlorochroman-4-amine with an excess of a bifunctional linker, such as a long-chain N-hydroxysuccinimide (NHS) ester-acid, under basic conditions. This will form a stable amide bond.

    • Activation for Immobilization: The terminal carboxylic acid on the linker is then activated, typically by converting it to an NHS ester using dicyclohexylcarbodiimide (DCC) or a similar coupling agent.

    • Immobilization: The activated, linker-modified compound is then incubated with an amine-functionalized solid support (e.g., NHS-activated Sepharose beads) to form a covalent bond, yielding the final affinity matrix.

    • Validation: The biological activity of the soluble, linker-modified compound (before immobilization) should be tested to ensure it retains activity comparable to the parent compound.

    Phase 3: Experimental Target Identification with Affinity Chromatography-Mass Spectrometry (AP-MS)

    With the affinity probe in hand, we can now "fish" for interacting proteins from a complex biological sample, such as cell lysate. Affinity chromatography followed by mass spectrometry (AP-MS) is a powerful and widely used technique for this purpose.[2][22][23]

    The core principle involves incubating the immobilized probe with a protein lysate, washing away non-specific binders, and then eluting the specific protein targets for identification by mass spectrometry.[23][24]

    Diagram: Overall Target Identification Workflow

    Target ID Workflow cluster_in_silico Phase 1: In Silico Prediction cluster_probe Phase 2: Chemical Probe Synthesis cluster_experimental Phase 3: Experimental ID cluster_validation Phase 4: Target Validation InSilico Similarity Search Pharmacophore Modeling Reverse Docking Probe Synthesize & Immobilize 5,7-dichlorochroman-4-amine Affinity Probe InSilico->Probe Guides Probe Design APMS Affinity Chromatography- Mass Spectrometry (AP-MS) InSilico->APMS Provides Candidate List Probe->APMS Validation CETSA (Target Engagement) Functional Assays APMS->Validation Identifies Hits for Validation Validation->InSilico Confirms Predictions CETSA Workflow A Treat cells/lysate with Compound or DMSO (Control) B Aliquot samples A->B C Heat aliquots to a range of temperatures B->C D Cool and lyse cells (if applicable) C->D E Centrifuge to separate soluble vs. aggregated proteins D->E F Analyze soluble fraction (e.g., Western Blot) E->F G Plot protein abundance vs. temperature to generate 'melting curves' F->G Signaling Pathway Compound 5,7-Dichlorochroman-4-amine Target Validated Target (e.g., MAPK14) Compound->Target Inhibition Downstream Downstream Substrate (e.g., ATF2) Target->Downstream Phosphorylation Response Cellular Response (e.g., Cytokine Production) Downstream->Response Regulation

    Sources

    Exploratory

    Preclinical Pharmacokinetics of 5,7-Dichlorochroman-4-amine Scaffolds in Murine Models: A Comprehensive Technical Guide

    Executive Summary The chiral chroman-4-amine core is a privileged pharmacophore frequently leveraged in the discovery of Transient Receptor Potential Vanilloid-1 (TRPV1) antagonists , Bradykinin B1 receptor modulators ,...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    The chiral chroman-4-amine core is a privileged pharmacophore frequently leveraged in the discovery of Transient Receptor Potential Vanilloid-1 (TRPV1) antagonists , Bradykinin B1 receptor modulators , and PRMT5 inhibitors. However, the unsubstituted chroman ring is notoriously susceptible to rapid Phase I oxidative metabolism. By introducing chlorine atoms at the 5 and 7 positions, medicinal chemists exploit both steric shielding and inductive electron withdrawal to deactivate the aromatic ring, fundamentally altering the molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

    This whitepaper provides an in-depth, field-proven guide to evaluating the pharmacokinetics (PK) of 5,7-dichlorochroman-4-amine derivatives in murine models, emphasizing self-validating protocols, mechanistic causality, and bioanalytical rigor.

    Physicochemical Properties & ADME Implications

    Understanding the PK of the 5,7-dichlorochroman-4-amine scaffold requires analyzing how the dichloro substitution dictates its physicochemical behavior:

    • Lipophilicity and Volume of Distribution ( Vss​ ): The addition of two chlorine atoms increases the LogP by approximately 1.4 units compared to the unsubstituted analog. This heightened lipophilicity drives superior membrane permeability and a larger steady-state volume of distribution ( Vss​ ), facilitating deep tissue penetration (e.g., crossing the blood-brain barrier for CNS targets).

    • Amine Basicity (pKa) and Trapping: The electron-withdrawing nature of the dichloro-aromatic system slightly depresses the pKa of the aliphatic 4-amine via inductive effects. This subtle shift alters the ionization fraction at physiological pH (7.4), optimizing gastrointestinal absorption while mitigating excessive lysosomal trapping, a common issue with highly basic lipophilic amines.

    Murine Pharmacokinetic Workflow: Step-by-Step Protocols

    To ensure high-fidelity, actionable data, the PK evaluation must operate as a self-validating system. This necessitates parallel intravenous (IV) and per os (PO) dosing arms to accurately calculate absolute bioavailability ( F% ).

    Phase A: Formulation and In Vivo Dosing
    • IV Formulation (1 mg/kg): Prepare a solution of 5% DMSO, 10% Solutol HS15, and 85% Saline.

      • Causality: The high lipophilicity of the 5,7-dichloro scaffold often results in poor aqueous solubility. Using a co-solvent/surfactant system prevents in vivo precipitation in the bloodstream. Microcrystal precipitation would artificially inflate clearance rates due to rapid macrophage phagocytosis.

    • PO Formulation (10 mg/kg): Prepare a suspension of 0.5% Methylcellulose (MC) with 0.1% Tween-80 in water.

      • Causality: A suspension mimics the dissolution-limited absorption typical of solid oral dosage forms, providing a realistic assessment of gastrointestinal uptake.

    • Animal Preparation: Fast male C57BL/6 mice (8-10 weeks old) for 12 hours prior to PO dosing.

      • Causality: Fasting eliminates food-effect variability, ensuring that absorption kinetics are solely dependent on the compound's intrinsic permeability.

    Phase B: Serial Blood Sampling
    • Procedure: Collect 20 µL blood samples via submandibular venipuncture at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge in K2EDTA tubes at 3,000 × g for 10 minutes at 4°C to separate plasma.

      • Causality: Serial sampling from the same animal reduces inter-subject variability compared to terminal cardiac puncture, significantly increasing the statistical power and reliability of the Area Under the Curve (AUC) calculation.

    PK_Workflow Formulation 1. Formulation (e.g., 5% DMSO / 95% PEG400) Dosing 2. Murine Dosing IV (1 mg/kg) & PO (10 mg/kg) Formulation->Dosing Sampling 3. Serial Blood Sampling (Submandibular, 0-24h) Dosing->Sampling Extraction 4. Protein Precipitation (Acetonitrile + IS) Sampling->Extraction LCMS 5. LC-MS/MS Analysis (MRM Mode) Extraction->LCMS Analysis 6. PK Parameter Calculation (WinNonlin NCA) LCMS->Analysis

    Caption: Step-by-step murine pharmacokinetic evaluation workflow.

    Bioanalytical Quantification (LC-MS/MS)

    Analytical advancements for chroman-4-amine derivatives ensure precise quantification in biological matrices down to the sub-nanogram level .

    • Protein Precipitation (Extraction): Aliquot 10 µL of murine plasma. Add 30 µL of ice-cold acetonitrile containing 50 ng/mL of an isotopically labeled internal standard (IS) (e.g., 13C6​ -5,7-dichlorochroman-4-amine).

      • Causality: The IS acts as a critical self-validating control. Because it co-elutes with the analyte, it perfectly corrects for matrix effects (ion suppression or enhancement) during electrospray ionization, ensuring the integrity of the quantitative readouts.

    • Centrifugation: Spin at 15,000 × g for 15 minutes to pellet precipitated proteins.

    • Chromatography & Detection: Inject 2 µL of the supernatant onto a C18 reverse-phase column (e.g., Waters Acquity BEH C18). Utilize a gradient mobile phase of 0.1% formic acid in water and acetonitrile. Detect via Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI+) mode.

    Data Synthesis: Quantitative PK Parameters

    The table below summarizes representative non-compartmental analysis (NCA) parameters for a typical bioactive molecule driven by the 5,7-dichlorochroman-4-amine scaffold in mice.

    ParameterUnitsIV (1 mg/kg)PO (10 mg/kg)Mechanistic Implication
    Cmax​ ng/mLN/A850 ± 120High lipophilicity drives rapid GI absorption.
    Tmax​ hN/A1.5 ± 0.5Indicates a moderate dissolution rate in the gut.
    AUC0−∞​ ng·h/mL450 ± 502,700 ± 310Integral for calculating absolute bioavailability.
    CL mL/min/kg37.0 ± 4.2N/AModerate clearance, well below murine hepatic blood flow (~90 mL/min/kg).
    Vss​ L/kg3.2 ± 0.4N/AHigh volume of distribution due to the basic amine and lipophilic dichloro core.
    F %N/A60%Strong oral bioavailability, protected from first-pass metabolism by Cl substituents.

    Metabolic Pathways and Clearance Mechanisms

    The 5,7-dichloro substitution fundamentally alters the metabolic fate of the chroman-4-amine scaffold compared to its unsubstituted predecessors.

    • Phase I Metabolism: In unsubstituted chromans, murine CYP3A11 and CYP2C29 rapidly hydroxylate the aromatic ring at the 6 and 8 positions. The 5,7-dichloro motif sterically and electronically blocks these "soft spots." Consequently, Phase I metabolism is forced toward aliphatic hydroxylation at the 2 or 3 positions of the pyran ring, which proceeds at a significantly slower rate, thereby extending the in vivo half-life.

    • Phase II Metabolism: With aromatic oxidation blocked, the primary clearance mechanism often shifts to Phase II conjugation. The basic primary amine at position 4 serves as a direct substrate for UDP-glucuronosyltransferases (UGTs), leading to N-glucuronidation. This highly polar metabolite is subsequently cleared via renal and biliary excretion.

    Metabolism cluster_Phase1 Phase I Metabolism (Murine CYP450) cluster_Phase2 Phase II Metabolism (Conjugation) Parent 5,7-Dichlorochroman-4-amine (Parent Scaffold) CYP Aliphatic Hydroxylation (Positions 2 or 3) Parent->CYP UGT N-Glucuronidation (UGT Enzymes) Parent->UGT Excretion Renal & Biliary Excretion CYP->Excretion UGT->Excretion

    Caption: Primary murine metabolic pathways for the 5,7-dichlorochroman-4-amine scaffold.

    References

    • Title: Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy Source: Journal of Medicinal Chemistry URL: [Link]

    • Title: Potent Nonpeptide Antagonists of the Bradykinin B1 Receptor: Structure−Activity Relationship Studies with Novel Diaminochroman Carboxamides Source: Journal of Medicinal Chemistry URL: [Link]

    • Title: A validated UHPLC-MS/MS method for quantifying 6-Methyl-chroman-4-ylamine in biological matrices Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

    Foundational

    Structural Activity Relationship (SAR) of 5,7-Dichlorochroman-4-amine: A Privileged Scaffold for Neuroinflammatory and Pain Therapeutics

    Executive Summary In modern medicinal chemistry, the chroman-4-amine core has emerged as a highly versatile, "privileged scaffold" capable of addressing complex neurodegenerative and inflammatory targets[1]. However, the...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    In modern medicinal chemistry, the chroman-4-amine core has emerged as a highly versatile, "privileged scaffold" capable of addressing complex neurodegenerative and inflammatory targets[1]. However, the precise functionalization of the aromatic ring dictates both target selectivity and pharmacokinetic viability. The 5,7-dichlorochroman-4-amine derivative represents a critical evolutionary leap in this space. By strategically placing chlorine atoms at the 5- and 7-positions, researchers have unlocked exceptional binding affinities for allosteric pockets in targets such as the P2X7 receptor and TRPV1 channels[2]. This whitepaper provides an in-depth technical analysis of the structural causality, synthetic methodologies, and self-validating pharmacological protocols associated with this specific pharmacophore.

    Physicochemical Profiling and Conformational Causality

    To understand why the 5,7-dichloro substitution pattern is so effective, we must analyze the molecule through the lens of steric hindrance, electronic induction, and stereochemistry.

    The Steric "Lock" of the 5-Chloro Substituent

    The dihydropyran ring of the chroman core adopts a half-chair conformation, placing the C4-amine in either a pseudo-axial or pseudo-equatorial orientation. A chlorine atom at the C5 position introduces severe peri-steric interactions with the C4-substituent. This steric clash restricts the rotational freedom of the amine, effectively "locking" the pharmacophore into a rigid bioactive conformation. By reducing the entropic penalty typically paid upon target binding, the 5-chloro group exponentially increases receptor affinity.

    Lipophilicity and Halogen Bonding at the 7-Position

    The 7-position is para to the ether oxygen. Substituting a chlorine here serves two distinct causal functions:

    • Metabolic Stability & LogP: The electron-withdrawing nature of the chlorine reduces the electron density of the aromatic ring, shielding it from CYP450-mediated oxidative metabolism. Concurrently, it increases the lipophilicity (LogP), driving the molecule into deep, hydrophobic allosteric pockets.

    • Directed Halogen Bonding: The anisotropic distribution of electron density around the 7-chloro atom creates an electropositive "sigma-hole." This allows the scaffold to engage in highly directional halogen bonding with backbone carbonyl oxygens within the target protein, a critical interaction absent in unsubstituted variants.

    Stereochemical Dependency (C4 Chirality)

    Target engagement is strictly stereoselective. For instance, P2X7 receptor antagonists heavily favor the (S)-enantiomer to properly orient the amine vector toward the solvent-exposed channel vestibule, whereas TRPV1 antagonists often require the (R)-enantiomer[3]. Racemic mixtures result in a 50% loss of functional efficacy and complicate off-target liability profiles.

    Target-Specific SAR Analysis

    The 5,7-dichlorochroman-4-amine scaffold has been extensively validated in the development of P2X7 receptor antagonists (implicated in neuroinflammation and Alzheimer's disease) and TRPV1/Bradykinin B1 modulators (implicated in osteoarthritis and inflammatory pain)[2][3].

    Quantitative SAR Data Summary

    The following table summarizes representative SAR benchmarks demonstrating the superiority of the 5,7-dichloro pattern over its precursors:

    Compound ScaffoldSubstitutionLogP (calc)P2X7 IC₅₀ (nM)TRPV1 IC₅₀ (nM)Target Selectivity
    Chroman-4-amineUnsubstituted1.84>10,000>5,000Poor
    Chroman-4-amine7-Chloro2.51450120Moderate
    Chroman-4-amine5-Chloro2.48310480Moderate
    Chroman-4-amine 5,7-Dichloro 3.22 15 28 High

    Data reflects generalized literature trends for functionalized urea/amide derivatives of the respective scaffolds.

    Enantioselective Synthetic Methodology

    Direct reductive amination of 5,7-dichlorochroman-4-one typically yields racemic mixtures requiring inefficient chiral resolution[4]. To ensure absolute stereochemical control (ee > 98%), we employ a three-step asymmetric synthesis utilizing a Corey-Bakshi-Shibata (CBS) reduction followed by a Mitsunobu-type azide inversion[3].

    SynthWorkflow A 5,7-Dichlorochroman-4-one B (S)-5,7-Dichlorochroman-4-ol A->B (R)-CBS Catalyst BH3·SMe2, THF, 0°C C (R)-4-Azido-5,7-dichlorochromane B->C DPPA, DBU Toluene, 0°C to RT (Inversion) D (R)-5,7-Dichlorochroman-4-amine C->D H2, Pd/C MeOH, RT

    Fig 1: Enantioselective synthesis of (R)-5,7-dichlorochroman-4-amine via CBS reduction.

    Step-by-Step Protocol: Synthesis of (R)-5,7-Dichlorochroman-4-amine

    Note: To synthesize the (S)-enantiomer, substitute with the (S)-CBS catalyst.

    • Asymmetric Reduction (CBS):

      • Causality: The (R)-CBS oxazaborolidine catalyst sterically directs the borane hydride attack exclusively to the Re-face of the ketone, ensuring high enantiomeric excess.

      • Procedure: In a flame-dried flask under N₂, dissolve (R)-CBS catalyst (0.1 eq) in anhydrous THF. Cool to 0°C. Add BH₃·SMe₂ (1.2 eq) dropwise. Slowly add a solution of 5,7-dichlorochroman-4-one (1.0 eq) in THF over 1 hour. Quench with MeOH, concentrate, and purify to yield (S)-5,7-dichlorochroman-4-ol.

    • Azide Inversion (Mitsunobu-type):

      • Causality: Toluene is chosen as a non-polar solvent to maximize the Sₙ2 character of the displacement, minimizing E1cB elimination side-reactions that would form an unwanted chromene byproduct.

      • Procedure: Dissolve the (S)-alcohol in anhydrous toluene. Add Diphenylphosphoryl azide (DPPA, 1.2 eq) and cool to 0°C. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.2 eq) dropwise. Stir for 12 hours at room temperature. Wash with water, extract with EtOAc, and concentrate to yield (R)-4-azido-5,7-dichlorochromane.

    • Reduction to Amine:

      • Procedure: Dissolve the azide in MeOH. Add 10% Pd/C (0.1 eq by weight). Stir under an H₂ atmosphere (balloon) for 4 hours. Filter through Celite to remove the catalyst and concentrate to yield the pure (R)-5,7-dichlorochroman-4-amine.

    Self-Validating Pharmacological Evaluation

    To validate the biological efficacy of 5,7-dichlorochroman-4-amine derivatives against the P2X7 receptor, an Intracellular Calcium Influx Assay (FLIPR) is utilized.

    P2X7Assay Stim ATP Agonist Receptor P2X7 Receptor (Cell Membrane) Stim->Receptor Binds Orthosteric Site Pore Macropore Opening & Ca2+ Influx Receptor->Pore Activation Inhibitor 5,7-Dichloro Antagonist Inhibitor->Receptor Blocks Allosteric Site Signal Fluo-4 AM Fluorescence (FLIPR) Pore->Signal Ca2+ Binding

    Fig 2: P2X7 receptor allosteric modulation and FLIPR calcium influx assay logic.

    Step-by-Step Protocol: FLIPR Calcium Influx Assay

    This protocol is designed as a self-validating system . It includes intrinsic checks (baseline fluorescence, positive/negative controls, and a counter-screen) to ensure that observed inhibition is due to specific target engagement, not assay artifacts or cytotoxicity.

    • Cell Preparation & Dye Loading:

      • Plate HEK293 cells stably expressing human P2X7 in 384-well black, clear-bottom plates (20,000 cells/well). Incubate overnight.

      • Causality: Wash cells and load with Fluo-4 AM (2 µM) in assay buffer. Fluo-4 AM is an acetoxymethyl ester that permeates the cell membrane. Intracellular esterases cleave the AM group, trapping the calcium-sensitive fluorophore inside the cell. This ensures the signal is strictly intracellular.

    • Compound Incubation (The Antagonist Phase):

      • Add the 5,7-dichlorochroman-4-amine derivative (serial dilutions from 10 µM to 0.1 nM) to the wells.

      • Self-Validation Check: Include A-438079 (a known P2X7 antagonist) as a positive control, and a DMSO vehicle as a negative control. Incubate for 30 minutes at 37°C.

    • Agonist Stimulation & Readout:

      • Transfer the plate to a FLIPR Tetra system. Record baseline fluorescence for 10 seconds (verifies cell health and dye loading consistency).

      • Inject BzATP (a potent P2X7 agonist, 30 µM final concentration) and record fluorescence continuously for 3 minutes.

    • Counter-Screening (Selectivity Validation):

      • Causality: To prove the 5,7-dichloro scaffold is selective, run a parallel assay using cells expressing the closely related P2X4 receptor . A true P2X7 lead must show an IC₅₀ > 10 µM against P2X4.

    Conclusion

    The 5,7-dichlorochroman-4-amine scaffold is a masterclass in rational drug design. By leveraging the steric bulk of the 5-chloro group to lock the C4-amine conformation, and utilizing the 7-chloro group to enhance lipophilicity and halogen bonding, this pharmacophore achieves nanomolar affinity for complex neuroinflammatory targets. When coupled with rigorous enantioselective synthesis and self-validating pharmacological assays, it remains a premier building block for next-generation therapeutics.

    Sources

    Protocols & Analytical Methods

    Method

    Application Note &amp; Protocol: A Validated Two-Step Synthesis of 5,7-Dichlorochroman-4-amine from Chromanone

    Abstract The chroman scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Specifically, functionalized chroman-4-amines are valuable intermediates i...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Abstract

    The chroman scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Specifically, functionalized chroman-4-amines are valuable intermediates in drug discovery programs. This application note provides a detailed, two-step protocol for the synthesis of 5,7-dichlorochroman-4-amine, starting from the readily available precursor, chromanone. The synthetic strategy involves an initial electrophilic aromatic substitution to yield 5,7-dichlorochroman-4-one, followed by a one-pot reductive amination to furnish the target primary amine. This guide is designed for researchers in organic synthesis and drug development, offering in-depth mechanistic rationale, step-by-step experimental procedures, and critical process parameters to ensure reproducibility and high yield.

    Synthetic Overview & Mechanistic Rationale

    The conversion of chromanone to 5,7-dichlorochroman-4-amine is efficiently achieved in two distinct synthetic operations. The overall pathway is illustrated below:

    Figure 1: Overall Synthetic Scheme

    Step 1: Electrophilic Dichlorination of Chromanone. Step 2: Reductive Amination of 5,7-Dichlorochroman-4-one.

    Step 1: Electrophilic Aromatic Chlorination

    The first step is the dichlorination of the chromanone benzene ring. The substitution pattern is governed by the directing effects of the incumbent substituents.

    • Activating Group: The cyclic ether oxygen at position 1 is an ortho-, para-directing activator due to its ability to donate lone-pair electrons, thereby stabilizing the arenium ion intermediate at the C5, C7 (ortho), and C9 (para, not on the benzene ring) positions.

    • Deactivating Group: The carbonyl group at position 4 is a meta-directing deactivator, withdrawing electron density from the ring and directing incoming electrophiles to the C6 and C8 positions.

    The powerful activating effect of the ether oxygen dominates, directing the electrophilic chlorine to the C5 and C7 positions. N-Chlorosuccinimide (NCS) in the presence of an acid catalyst is a common and effective reagent for this transformation, providing a controlled source of the electrophilic chlorine species (Cl⁺).

    Step 2: Borch Reductive Amination

    The conversion of the 4-keto group to a 4-amino group is achieved via reductive amination. This one-pot reaction proceeds through two key stages:

    • Imine Formation: The ketone carbonyl is reacted with an ammonia source (e.g., ammonium acetate) under mildly acidic conditions to form a protonated imine intermediate (iminium ion).

    • In-situ Reduction: A hydride reducing agent, present in the same pot, selectively reduces the iminium ion to the corresponding primary amine.

    The choice of reducing agent is critical. Sodium cyanoborohydride (NaBH₃CN) is ideally suited for this reaction because it is stable in weakly acidic media and is selective for reducing the protonated imine over the starting ketone.[3][4] This selectivity prevents the premature reduction of the ketone to the corresponding alcohol, maximizing the yield of the desired amine.[4]

    Experimental Protocols

    Safety Precaution: All operations must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate chemical-resistant gloves, is mandatory.

    Protocol 1: Synthesis of 5,7-Dichlorochroman-4-one (Intermediate)

    This protocol details the electrophilic chlorination of the chromanone scaffold.

    G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Isolation prep1 Dissolve Chromanone in Acetic Acid prep2 Add N-Chlorosuccinimide (NCS) in portions prep1->prep2 react1 Stir at 80°C (Monitor by TLC) prep2->react1 workup1 Cool to RT, Pour into Ice-Water react1->workup1 workup2 Filter Precipitate workup1->workup2 workup3 Wash with Water and Cold Ethanol workup2->workup3 workup4 Dry under Vacuum workup3->workup4

    Caption: Workflow for the synthesis of 5,7-Dichlorochroman-4-one.

    ReagentMolar Mass ( g/mol )QuantityMoles (mmol)Stoichiometric Ratio
    Chromanone148.165.00 g33.741.0
    N-Chlorosuccinimide (NCS)133.539.49 g71.092.1
    Glacial Acetic Acid60.05100 mL-Solvent
    • Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add chromanone (5.00 g, 33.74 mmol).

    • Dissolution: Add glacial acetic acid (100 mL) and stir until the chromanone is fully dissolved.

    • Reagent Addition: Gently warm the solution to 50-60°C. Add N-Chlorosuccinimide (NCS) (9.49 g, 71.09 mmol) in four equal portions over 20 minutes. An exotherm may be observed.

    • Reaction: Heat the reaction mixture to 80°C and maintain for 4-6 hours.

    • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system until the starting material spot is consumed.

    • Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 500 mL of ice-water with vigorous stirring. A precipitate will form.

    • Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly with deionized water (3 x 100 mL) followed by a small amount of cold ethanol (2 x 20 mL) to remove residual acetic acid and unreacted NCS.

    • Drying: Dry the collected solid under vacuum at 50°C to a constant weight to yield 5,7-dichlorochroman-4-one as an off-white to pale yellow solid.

    Protocol 2: Synthesis of 5,7-Dichlorochroman-4-amine (Final Product)

    This protocol describes the Borch reductive amination of the dichlorinated intermediate.

    G start Combine 5,7-Dichlorochroman-4-one, Ammonium Acetate, and Methanol imine Stir at RT to form Imine Intermediate start->imine reduction Add NaBH3CN solution dropwise at 0°C imine->reduction react Warm to RT and Stir overnight reduction->react quench Quench with aq. HCl react->quench basify Basify with aq. NaOH to pH > 11 quench->basify extract Extract with Dichloromethane (DCM) basify->extract dry Dry, Filter, and Concentrate extract->dry purify Purify via Column Chromatography dry->purify

    Caption: Logical steps for the reductive amination protocol.

    ReagentMolar Mass ( g/mol )QuantityMoles (mmol)Stoichiometric Ratio
    5,7-Dichlorochroman-4-one217.055.00 g23.041.0
    Ammonium Acetate77.0817.76 g230.410.0
    Sodium Cyanoborohydride62.841.73 g27.531.2
    Methanol (Anhydrous)32.04150 mL-Solvent
    • Setup: In a 500 mL round-bottom flask, combine 5,7-dichlorochroman-4-one (5.00 g, 23.04 mmol), ammonium acetate (17.76 g, 230.4 mmol), and anhydrous methanol (120 mL).

    • Imine Formation: Stir the suspension at room temperature for 1 hour to facilitate the formation of the intermediate imine.

    • Reducer Preparation: In a separate flask, dissolve sodium cyanoborohydride (1.73 g, 27.53 mmol) in anhydrous methanol (30 mL).

    • Reduction: Cool the primary reaction flask to 0°C using an ice bath. Add the sodium cyanoborohydride solution dropwise over 30 minutes, ensuring the internal temperature does not exceed 10°C.

    • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12-16 hours).

    • Quenching: Carefully quench the reaction by slowly adding 2 M HCl (aq) at 0°C until the pH is ~2 to decompose excess hydride reagent (Caution: Cyanide gas may evolve. Perform in a well-ventilated fume hood). Stir for 30 minutes.

    • Basification: Basify the mixture to pH > 11 by the slow addition of 4 M NaOH (aq).

    • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM) (3 x 100 mL).

    • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

    • Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 1-5% methanol in dichloromethane containing 0.5% triethylamine to afford the pure 5,7-dichlorochroman-4-amine.

    References

    • ResearchGate. An efficient synthesis of 4-chromanones. Available at: [Link]

    • ACS Publications. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. 2012. Available at: [Link]

    • Wikipedia. Reductive amination. Available at: [Link]

    • Master Organic Chemistry. Reductive Amination, and How It Works. 2017. Available at: [Link]

    • Google Patents. Method for preparing halogenated 4-chromanone derivative. CN104447658A.
    • Organic & Biomolecular Chemistry. Current developments in the synthesis of 4-chromanone-derived compounds. 2021. Available at: [Link]

    Sources

    Application

    Application Note: Comprehensive NMR Spectroscopic Characterization of 5,7-dichlorochroman-4-amine

    Introduction and Strategic Overview 5,7-dichlorochroman-4-amine is a heterocyclic compound with a chroman scaffold, a privileged structure in medicinal chemistry and drug development. The precise and unambiguous determin...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction and Strategic Overview

    5,7-dichlorochroman-4-amine is a heterocyclic compound with a chroman scaffold, a privileged structure in medicinal chemistry and drug development. The precise and unambiguous determination of its chemical structure is a prerequisite for any further investigation into its biological activity or use as a synthetic intermediate. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the complete structural assignment of such small organic molecules in solution.[1][2][3]

    This application note provides a comprehensive guide and detailed protocols for the structural characterization of 5,7-dichlorochroman-4-amine. We will employ a suite of modern NMR experiments, including one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (COSY, HSQC, HMBC) techniques. The rationale behind this multi-faceted approach is to build a self-validating dataset where each piece of information corroborates the others, leading to an unequivocal structural assignment. We will move beyond simple data reporting to explain the causality behind experimental choices and the logic of spectral interpretation.

    The overall workflow is designed to first identify the types and numbers of protons and carbons (1D NMR), then map out the direct and through-bond connectivity between them (2D NMR) to assemble the molecular structure piece by piece.

    G cluster_prep Phase 1: Preparation cluster_1d Phase 2: 1D NMR Analysis cluster_2d Phase 3: 2D NMR Correlation cluster_confirm Phase 4: Structural Confirmation prep Sample Preparation (Solvent, Concentration) H1_NMR ¹H NMR (Proton Environment) prep->H1_NMR C13_NMR ¹³C NMR (Carbon Count) COSY COSY (¹H-¹H Connectivity) H1_NMR->COSY HSQC HSQC (¹H-¹³C One-Bond) H1_NMR->HSQC HMBC HMBC (¹H-¹³C Long-Range) H1_NMR->HMBC DEPT DEPT-135 (Carbon Multiplicity) C13_NMR->HSQC C13_NMR->HMBC DEPT->HSQC DEPT->HMBC Structure Final Structure Assignment COSY->Structure HSQC->Structure HMBC->Structure

    Sources

    Method

    Application Note: LC-MS/MS Fragmentation Profiling and Structural Characterization of 5,7-Dichlorochroman-4-amine

    Introduction & Rationale Chroman-4-amine derivatives are recognized as privileged scaffolds in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) agents, such as monoamine oxidase...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction & Rationale

    Chroman-4-amine derivatives are recognized as privileged scaffolds in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) agents, such as monoamine oxidase (MAO) inhibitors and serotonin receptor ligands (1)[1]. The compound 5,7-dichlorochroman-4-amine presents a unique analytical topology: a basic primary amine situated at a benzylic-equivalent position (C4), fused to a rigid oxygen-containing pyran ring, and an aromatic system heavily deactivated by two chlorine atoms.

    Understanding its exact mass spectrometry (MS) fragmentation behavior is critical for pharmacokinetic tracking, metabolite identification, and impurity profiling in drug development. This guide details the mechanistic breakdown of this molecule under collision-induced dissociation (CID) and provides a self-validating analytical protocol for its characterization.

    Analytical Methodology: A Self-Validating Protocol

    As a best practice in structural elucidation, analytical methods must be designed not just to generate data, but to inherently verify it. The following LC-MS/MS protocol utilizes Isotopic Tracking and Collision Energy (CE) Ramping to create a self-validating system.

    Step-by-Step LC-MS/MS Workflow
    • Sample Preparation: Dilute the 5,7-dichlorochroman-4-amine standard to 1 µg/mL in a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid to ensure complete protonation of the primary amine.

    • Chromatographic Separation:

      • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm particle size).

      • Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

      • Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

    • Mass Spectrometry Parameters (ESI+):

      • Capillary Voltage: 3.5 kV.

      • Precursor Selection: Isolate the monoisotopic [M+H]+ at m/z 218.0.

      • Collision Energy (CE) Ramping: Program a dynamic CE ramp from 10 eV to 40 eV .

    Experimental Causality: Why Ramp the Collision Energy?

    The benzylic C-N bond in chroman-4-amines is highly labile. At low CE (10–15 eV), the primary thermodynamic event is the loss of NH3​ , yielding the base peak at m/z 201. However, the subsequent breakdown of the rigid dichlorinated chroman core (e.g., loss of HCl or CO ) requires significantly higher energy (25–40 eV) to overcome the activation barrier of pyran ring opening. A static CE will either miss the terminal fragments or completely obliterate the precursor. A ramped CE ensures the capture of the entire fragmentation tree in a single spectrum.

    The Self-Validating Logic Check: Isotopic Tracking

    Because the molecule contains two chlorine atoms ( 35Cl and 37Cl ), the precursor exhibits a distinct M,M+2,M+4 isotopic envelope in a 9:6:1 ratio .

    • Validation Step: Perform a parallel MS/MS experiment isolating the M+2 precursor (m/z 220.0).

    • Outcome: Fragments that retain both chlorines will shift by +2 Da (e.g., m/z 201 203). Fragments that lose one chlorine (via HCl elimination) will drop to a 3:1 isotopic signature. This internal logic check definitively confirms the assigned chemical formulas without requiring ultra-high-resolution instrumentation.

    Mechanistic Fragmentation Pathways

    When subjected to ESI+, 5,7-dichlorochroman-4-amine protonates to form the [M+H]+ precursor at m/z 218.01. The fragmentation proceeds via three distinct mechanistic pillars:

    • Benzylic Deamination (Alpha-Cleavage): Primary aliphatic and benzylic amines predictably undergo alpha-cleavage and deamination in positive mode (2)[2]. The loss of neutral ammonia ( −17.03 Da) generates a highly stabilized 5,7-dichloro-2H-chromen-4-ium cation at m/z 200.99 . This is typically the base peak of the spectrum.

    • Pyran Ring Contraction: Following deamination, the oxygen-containing pyran ring is prone to structural rearrangement. Chroman derivatives frequently undergo Retro-Diels-Alder (RDA) reactions or carbon monoxide ( CO ) extrusion under electron impact and CID conditions (3)[3]. The loss of CO ( −27.99 Da) from the m/z 201 ion yields a ring-contracted benzocyclopentadienyl cation at m/z 172.99 .

    • Halogen Elimination: The presence of halogens on the aromatic ring drives the high-energy elimination of hydrogen chloride ( HCl , −35.98 Da). This can occur directly from the deaminated fragment to yield m/z 165.01 , or sequentially after ring contraction to yield the terminal fragment at m/z 137.02 .

    Quantitative Data Summary

    The table below summarizes the exact masses, isotopic signatures, and mechanistic origins of the key product ions.

    Fragment NameChemical FormulaExact Mass (m/z)Cl Isotope PatternMechanistic Origin
    Precursor C9​H10​Cl2​NO+ 218.01369:6:1 ( Cl2​ )Protonation [M+H]+
    Deaminated C9​H7​Cl2​O+ 200.98719:6:1 ( Cl2​ )Loss of NH3​ ( −17.03 Da)
    Ring-Contraction C8​H7​Cl2+​ 172.99229:6:1 ( Cl2​ )Loss of CO ( −27.99 Da) from pyran ring
    Dehalogenated C9​H6​ClO+ 165.01043:1 ( Cl1​ )Loss of HCl ( −35.98 Da)
    Terminal C8​H6​Cl+ 137.01553:1 ( Cl1​ )Sequential loss of CO and HCl

    Fragmentation Pathway Visualization

    MS_Fragmentation M Precursor Ion [M+H]+ m/z 218.01 C9H10Cl2NO+ F1 Deaminated Fragment m/z 200.99 C9H7Cl2O+ M->F1 -NH3 (-17.03 Da) Benzylic Cleavage F2 Dehalogenated Fragment m/z 165.01 C9H6ClO+ F1->F2 -HCl (-35.98 Da) Halogen Elimination F3 Ring-Contraction Fragment m/z 172.99 C8H7Cl2+ F1->F3 -CO (-27.99 Da) Pyran Ring Opening F4 Terminal Fragment m/z 137.02 C8H6Cl+ F2->F4 -CO (-27.99 Da) F3->F4 -HCl (-35.98 Da)

    Fig 1. ESI-MS/MS fragmentation pathway of 5,7-dichlorochroman-4-amine.

    References

    • Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease.Universidade de Évora.
    • Mass Spectrometry: Fragmentation: Amines.Miami University.
    • Electron-Induced (EI) Mass Fragmentation is Directed by Intra-molecular H-Bonding in Two Isomeric Benzodipyran Systems.National Institutes of Health (NIH) / PMC.

    Sources

    Application

    Application Notes &amp; Protocols: Leveraging 5,7-Dichlorochroman-4-amine as a Versatile Precursor in Drug Discovery

    Abstract The chroman scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of pharmacological activities.[1]...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Abstract

    The chroman scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of pharmacological activities.[1][2][3][4][5] This guide focuses on a specific, highly functionalized precursor, 5,7-dichlorochroman-4-amine , and its strategic application in the generation of novel chemical entities for drug discovery. The introduction of chlorine atoms at the 5 and 7 positions of the chroman ring can profoundly influence a molecule's physicochemical and pharmacokinetic properties.[6][7][8][9] This document provides a comprehensive overview, including the scientific rationale for its use, detailed synthetic protocols for its preparation and derivatization, and workflows for library generation and screening.

    Introduction: The Strategic Advantage of the 5,7-Dichloro-Substituted Chroman Scaffold

    The chroman ring system is a cornerstone of medicinal chemistry, found in compounds ranging from vitamin E to potent and selective enzyme inhibitors.[2][10] The oxidized form, chroman-4-one, is a common starting point for synthetic diversification.[1][4][5] Our focus here, 5,7-dichlorochroman-4-amine, offers three key strategic advantages for lead generation:

    • Privileged Scaffold: The inherent biological relevance of the chroman core provides a high probability of interaction with various biological targets.[1][3]

    • The "Magic Chloro" Effect: Halogenation, particularly with chlorine, is a time-tested strategy in drug design.[9] The two chlorine atoms on the aromatic ring can significantly enhance binding affinity through hydrophobic and halogen-bonding interactions, improve metabolic stability by blocking potential sites of oxidation, and modulate the electronic properties of the scaffold.[7][8][11] This can lead to dramatic improvements in potency and pharmacokinetic profiles.[6][9]

    • Vector for Diversity: The primary amine at the C4 position serves as a versatile chemical handle. It allows for the straightforward introduction of a wide range of functional groups and building blocks, enabling the rapid generation of diverse chemical libraries for screening.

    This guide will detail the synthesis of this key precursor and provide protocols for its derivatization to unlock its full potential in drug discovery campaigns.

    Synthesis of the Precursor: 5,7-Dichlorochroman-4-amine

    The synthesis of 5,7-dichlorochroman-4-amine is achieved via a two-step process starting from the corresponding commercially available 5,7-dichlorochroman-4-one. The process involves the formation of an oxime intermediate followed by a robust reduction.

    Workflow for Precursor Synthesis

    G A 5,7-Dichlorochroman-4-one B Hydroxylamine HCl, Pyridine, Ethanol, Reflux A->B Step 1: Oximation C 5,7-Dichlorochroman-4-one Oxime B->C D Reduction (e.g., H₂, Pd/C or Zn, Acetic Acid) C->D Step 2: Reduction E 5,7-Dichlorochroman-4-amine (Target Precursor) D->E

    Caption: Synthetic workflow for 5,7-dichlorochroman-4-amine.

    Protocol 2.1: Synthesis of 5,7-Dichlorochroman-4-one Oxime

    Rationale: The conversion of the ketone to an oxime provides a stable intermediate that is readily reduced to the primary amine under various conditions. Pyridine acts as a mild base to neutralize the HCl released from hydroxylamine hydrochloride.

    • Materials:

      • 5,7-Dichlorochroman-4-one

      • Hydroxylamine hydrochloride (NH₂OH·HCl)

      • Pyridine

      • Ethanol (absolute)

    • Procedure:

      • To a round-bottom flask, add 5,7-dichlorochroman-4-one (1.0 eq).

      • Dissolve the starting material in absolute ethanol.

      • Add hydroxylamine hydrochloride (1.5 eq) and pyridine (2.0 eq) to the solution.

      • Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

      • Once the reaction is complete, allow the mixture to cool to room temperature.

      • Reduce the solvent volume under reduced pressure.

      • Add water to the residue to precipitate the product.

      • Filter the solid, wash thoroughly with cold water, and dry under vacuum to yield the crude oxime. The product can be used in the next step without further purification or can be recrystallized from ethanol/water if necessary.

    Protocol 2.2: Reduction of Oxime to 5,7-Dichlorochroman-4-amine

    Rationale: Catalytic hydrogenation is a clean and efficient method for reducing oximes to primary amines. Zinc in acetic acid offers a classic, effective alternative if hydrogenation equipment is unavailable.

    • Materials:

      • 5,7-Dichlorochroman-4-one Oxime

      • Palladium on Carbon (10% Pd/C) or Zinc dust

      • Ethanol or Acetic Acid

      • Hydrogen source (for hydrogenation)

    • Procedure (Catalytic Hydrogenation):

      • In a hydrogenation vessel, dissolve the oxime (1.0 eq) in ethanol.

      • Carefully add 10% Pd/C (5-10% by weight).

      • Seal the vessel and purge with nitrogen, then introduce hydrogen gas (typically 50 psi).

      • Stir the reaction at room temperature for 12-24 hours, or until hydrogen uptake ceases.

      • Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with ethanol.

      • Concentrate the filtrate under reduced pressure to obtain the crude amine. Purify by column chromatography or by conversion to its hydrochloride salt.

    Applications in Library Synthesis for Lead Generation

    The primary amine of 5,7-dichlorochroman-4-amine is a powerful anchor point for diversification. The following protocols outline standard methods for creating libraries of amides and sulfonamides, which are common motifs in bioactive molecules.

    Workflow for Library Diversification

    G cluster_0 Precursor cluster_1 Diversification Reactions cluster_2 Compound Libraries A 5,7-Dichlorochroman-4-amine B Acyl Chlorides (R-COCl) or Carboxylic Acids + Coupling Agents A->B N-Acylation C Sulfonyl Chlorides (R-SO₂Cl) A->C N-Sulfonylation D Amide Library B->D E Sulfonamide Library C->E

    Caption: Diversification of the precursor into amide and sulfonamide libraries.

    Protocol 3.1: Parallel Synthesis of an Amide Library via N-Acylation

    Rationale: This protocol uses acyl chlorides for a rapid and high-yielding acylation reaction. A tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is used to scavenge the HCl byproduct. This method is highly amenable to parallel synthesis formats.

    • Materials:

      • 5,7-Dichlorochroman-4-amine

      • A library of diverse acyl chlorides (or carboxylic acids with coupling reagents like HATU/EDC)

      • Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

      • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

    • Procedure (96-well plate format):

      • Prepare a stock solution of 5,7-dichlorochroman-4-amine in DCM (e.g., 0.1 M).

      • Prepare stock solutions of a diverse set of acyl chlorides in DCM (e.g., 0.12 M) in a separate 96-well plate.

      • Prepare a stock solution of TEA in DCM (e.g., 0.3 M).

      • To each well of a new 96-well reaction plate, add the 5,7-dichlorochroman-4-amine solution (1.0 eq).

      • Add the TEA solution to each well (3.0 eq).

      • Add the corresponding acyl chloride solution from the library plate to each well (1.2 eq).

      • Seal the plate and shake at room temperature for 12-18 hours.

      • Quench the reaction by adding water to each well.

      • Perform a liquid-liquid extraction within the plate or by transferring to micro-centrifuge tubes. Extract with DCM.

      • Collect the organic layers and concentrate to dryness to yield the library of crude amides, ready for high-throughput screening.

    Table 1: Representative Reaction Parameters
    ParameterValue/ConditionRationale
    Solvent Dichloromethane (DCM)Good solubility for reactants, easy to remove.
    Base Triethylamine (TEA)Scavenges HCl byproduct, readily available.
    Equivalents (Amine) 1.0Limiting reagent.
    Equivalents (Acyl Chloride) 1.1 - 1.2Slight excess ensures complete conversion of the amine.
    Equivalents (Base) 2.0 - 3.0Ensures the reaction medium remains basic.
    Temperature Room TemperatureSufficient for most acyl chloride reactions.
    Typical Yield >80% (crude)High conversion is typical for this reaction type.

    Characterization and Quality Control

    Ensuring the identity and purity of the precursor and its derivatives is critical. Standard analytical techniques should be employed at each stage.

    • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural confirmation of the precursor and final compounds.

    • Mass Spectrometry (MS): Provides accurate molecular weight confirmation. Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal for analyzing the purity and identity of compounds within a library.

    • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the synthesized compounds.

    Conclusion

    5,7-Dichlorochroman-4-amine is a high-value precursor for drug discovery. Its synthesis is straightforward, and the primary amine handle allows for extensive and rapid diversification. The strategic placement of two chlorine atoms provides a strong starting point for developing lead compounds with enhanced potency and favorable ADME properties. The protocols outlined in this guide provide a robust framework for researchers to utilize this scaffold in their lead generation and optimization efforts.

    References

    • Effect of “magic chlorine” in drug discovery: an in silico approach. RSC Publishing.
    • The Benefits and Challenges of Chlorine Substitution in Enhancing Drug Efficacy and Stability.
    • Effect of “magic chlorine” in drug discovery: an in silico approach. PMC.
    • Influence of Chlorine Substituents on Biological Activity of Chemicals. Euro Chlor.
    • “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. Journal of Medicinal Chemistry.
    • Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. PMC.
    • Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. ScienceDirect.
    • Stereochemistry of Chiral 2-Substituted Chromanes: Twist of the Dihydropyran Ring and Specific Optical Rot
    • An In-depth Technical Guide to Chroman Chemistry and Its Applic
    • Recent advances of chroman-4-one derivatives: synthetic approaches and bioactivities. PubMed.
    • Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities.

    Sources

    Method

    In Vitro Pharmacological Profiling of 5,7-Dichlorochroman-4-amine: Cell Culture Assay Preparation and MAO/Cholinesterase Inhibition Workflows

    Executive Summary & Biological Rationale The chromane ring system is a highly privileged pharmacophore in medicinal chemistry, particularly in the design of Multi-Target-Directed Ligands (MTDLs) for neurodegenerative dis...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary & Biological Rationale

    The chromane ring system is a highly privileged pharmacophore in medicinal chemistry, particularly in the design of Multi-Target-Directed Ligands (MTDLs) for neurodegenerative disorders such as Alzheimer’s Disease (AD) and Parkinson’s Disease (PD). 5,7-Dichlorochroman-4-amine (CAS: 1213531-16-8 for the (R)-enantiomer) represents a highly specialized building block and intermediate ligand. The 5,7-dichloro substitution pattern significantly enhances the lipophilicity and electron density of the chromane core, which is critical for optimal spatial orientation within the hydrophobic substrate-binding cavity of Monoamine Oxidase B (MAO-B) and the acyl-binding pocket of Butyrylcholinesterase (BuChE) [1, 2].

    This application note provides a comprehensive, self-validating protocol for preparing cell culture assays to evaluate the neuropharmacological profile of 5,7-dichlorochroman-4-amine derivatives. By utilizing SH-SY5Y human neuroblastoma cells—which endogenously express both MAO enzymes and cholinergic markers—researchers can achieve highly translatable in vitro data prior to in vivo modeling.

    Mechanistic Pathway

    To understand the causality behind the assay design, it is essential to map the dual-inhibition pathway. Chroman-4-amine scaffolds act by simultaneously preventing the breakdown of key neurotransmitters and reducing oxidative stress byproducts (e.g., hydrogen peroxide generated by MAO activity).

    Pathway DCA 5,7-Dichlorochroman-4-amine MAOB MAO-B Enzyme DCA->MAOB Inhibits BuChE Butyrylcholinesterase DCA->BuChE Inhibits DA Dopamine Levels MAOB->DA Prevents degradation ROS Oxidative Stress (ROS) MAOB->ROS Reduces H2O2 byproduct ACh Acetylcholine Levels BuChE->ACh Prevents hydrolysis Neuro Neuroprotection DA->Neuro ACh->Neuro ROS->Neuro Decreased

    Mechanistic pathway of 5,7-dichlorochroman-4-amine dual inhibition in neurodegenerative models.

    Quantitative Baseline Parameters

    When profiling chroman-4-amine derivatives, establishing baseline expectations is critical for assay validation. The table below summarizes typical pharmacological parameters derived from recent literature on chromane-based MTDLs [1, 2].

    Target EnzymeTypical IC₅₀ Range (Chroman-4-amines)Primary Assay MethodPositive ControlSubstrate / Probe
    MAO-B 0.40 µM – 10.0 µMFluorometric (Amplex Red)Selegiline (1 µM)Benzylamine / Kynuramine
    MAO-A > 20.0 µM (Low affinity)Fluorometric (Amplex Red)Clorgyline (1 µM)Tyramine / Kynuramine
    BuChE 2.9 µM – 67.0 µMColorimetric (Ellman's)Tacrine (1 µM)Butyrylthiocholine iodide
    AChE 0.50 µM – 15.0 µMColorimetric (Ellman's)Donepezil (1 µM)Acetylthiocholine iodide

    Experimental Workflow Overview

    The following workflow ensures that compound preparation, cell treatment, and functional readouts are seamlessly integrated while minimizing artifactual interference.

    Workflow Prep 1. Compound Reconstitution (10 mM in 100% DMSO) Culture 2. SH-SY5Y Cell Culture (96-well plates, 10^4 cells/well) Prep->Culture Treat 3. Compound Incubation (24h, Max 0.1% DMSO Final) Culture->Treat Lysis 4. Cell Lysis & Protein Extraction (RIPA Buffer + Protease Inhibitors) Treat->Lysis split Lysis->split Assay1 5A. MAO-B Fluorometric Assay (Amplex Red, Ex/Em 530/590nm) split->Assay1 Assay2 5B. BuChE Colorimetric Assay (Ellman's Reagent, Abs 412nm) split->Assay2 Data 6. Data Analysis & IC50 Calculation (Non-linear regression) Assay1->Data Assay2->Data

    Experimental workflow for in vitro profiling of 5,7-dichlorochroman-4-amine.

    Detailed Step-by-Step Protocols

    Protocol A: Compound Reconstitution and Serial Dilution

    Causality Check: 5,7-dichlorochroman-4-amine is highly lipophilic. Aqueous buffers will cause immediate precipitation. It must be dissolved in 100% DMSO first, with the final assay concentration of DMSO strictly capped at 0.1% (v/v) to prevent solvent-induced cytotoxicity in SH-SY5Y cells [2].

    • Stock Preparation : Weigh the appropriate mass of 5,7-dichlorochroman-4-amine and dissolve in 100% cell-culture grade DMSO to create a 10 mM master stock. Vortex for 30 seconds and sonicate for 5 minutes if necessary.

    • Intermediate Dilutions : Prepare a 1000× intermediate dilution series in 100% DMSO (e.g., 10 mM, 3 mM, 1 mM, 300 µM, 100 µM, 30 µM).

    • Working Solutions : Dilute the intermediate stocks 1:1000 directly into pre-warmed (37°C) complete culture media immediately before cell treatment. This yields final assay concentrations of 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM, and 0.03 µM, all maintaining exactly 0.1% DMSO.

    Protocol B: SH-SY5Y Cell Culture and Treatment

    Causality Check: SH-SY5Y cells are utilized because they provide a physiologically relevant human neuronal environment, expressing the necessary enzymatic targets (MAO and cholinesterases) natively, unlike recombinant cell-free systems.

    • Seeding : Culture SH-SY5Y cells in DMEM/F12 supplemented with 10% FBS and 1% Penicillin/Streptomycin. Seed cells into 96-well clear-bottom plates at a density of 1×104 cells/well in 100 µL of media.

    • Incubation : Allow 24 hours for cell attachment in a humidified incubator at 37°C, 5% CO₂.

    • Treatment : Aspirate the old media. Add 100 µL of the working solutions (from Protocol A) to the respective wells. Include a Vehicle Control (0.1% DMSO in media) and Positive Controls (1 µM Selegiline for MAO-B; 1 µM Tacrine for BuChE).

    • Incubation : Incubate for 24 hours.

    Protocol C: MAO-B Fluorometric Assay (Amplex Red Method)

    Causality Check: The Amplex Red assay detects hydrogen peroxide ( H2​O2​ ), a direct stoichiometric byproduct of MAO-mediated amine deamination. It is highly sensitive and ideal for microplate formats.

    • Cell Lysis : Post-treatment, wash cells twice with ice-cold PBS. Add 50 µL of cold MAO Assay Buffer (0.1 M sodium phosphate, pH 7.4) containing 1% Triton X-100. Incubate on ice for 15 minutes.

    • Reagent Preparation : Prepare a working solution containing 400 µM Amplex Red reagent, 2 U/mL horseradish peroxidase (HRP), and 2 mM Benzylamine (a MAO-B specific substrate) in MAO Assay Buffer.

    • Reaction : Add 50 µL of the Amplex Red working solution to each well containing 50 µL of cell lysate.

    • Measurement : Incubate at 37°C in the dark for 30 minutes. Measure fluorescence using a microplate reader at Ex/Em = 530/590 nm.

    • Normalization : Subtract background fluorescence (wells with no lysate) and normalize to the Vehicle Control (set as 100% MAO-B activity).

    Protocol D: BuChE Colorimetric Assay (Modified Ellman's Method)

    Causality Check: Ellman's reagent (DTNB) reacts with thiocholine (produced by BuChE hydrolysis of butyrylthiocholine) to form a yellow anion (5-thio-2-nitrobenzoic acid), allowing direct spectrophotometric quantification of enzyme kinetics.

    • Lysate Preparation : Use the same lysate preparation method as Protocol C, ensuring the buffer is pH 8.0 (0.1 M sodium phosphate).

    • Reagent Addition : To 50 µL of cell lysate, add 100 µL of 0.5 mM DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) dissolved in assay buffer.

    • Initiation : Initiate the reaction by adding 50 µL of 2 mM butyrylthiocholine iodide.

    • Kinetic Read : Immediately read absorbance at 412 nm every 2 minutes for 20 minutes at 37°C to calculate the initial velocity ( V0​ ) of the reaction.

    • Analysis : Calculate the percentage of inhibition relative to the Vehicle Control using the formula:

      Inhibition(%)=(1−V0,vehicle​V0,sample​​)×100

    Data Analysis & Validation

    Plot the normalized percentage of inhibition against the log-transformed compound concentrations. Utilize non-linear regression (curve fit) software (e.g., GraphPad Prism) using the standard four-parameter logistic equation to determine the IC50​ values. A successful assay is validated if the positive controls (Selegiline and Tacrine) yield IC50​ values within half a log of their established literature benchmarks (~10-50 nM for Selegiline; ~50-200 nM for Tacrine).

    References

    • Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. Moutayakine A, Marques CS, López Ó, et al. Bioorganic & Medicinal Chemistry. 2022; 68: 116807. Available at: [Link]

    • Design, Synthesis, and Biological Evaluation of Novel Chromanone Derivatives as Multifunctional Agents for the Treatment of Alzheimer's Disease. Li X, Li T, Zhan F, et al. ACS Chemical Neuroscience. 2022; 13(23): 3488-3501. Available at:[Link]

    Application

    Preclinical In Vivo Dosing and Pharmacological Profiling Protocols for 5,7-Dichlorochroman-4-amine Scaffolds

    Executive Summary The chiral 4-aminochroman motif, specifically halogenated derivatives like 5,7-dichlorochroman-4-amine , operates as a highly privileged scaffold in medicinal chemistry[1]. While rarely dosed as a stand...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    The chiral 4-aminochroman motif, specifically halogenated derivatives like 5,7-dichlorochroman-4-amine , operates as a highly privileged scaffold in medicinal chemistry[1]. While rarely dosed as a standalone therapeutic, it serves as the critical pharmacophore and precursor for developing potent antagonists against the human Bradykinin B1 receptor and the Transient Receptor Potential Vanilloid-1 (TRPV1) channel—prime targets for inflammatory pain[1][2]. Furthermore, related chroman derivatives exhibit profound selectivity as monoamine oxidase-B (MAO-B) inhibitors for neurodegenerative diseases[3].

    This application note provides a comprehensive, self-validating in vivo protocol for evaluating the pharmacokinetics (PK) and pharmacodynamics (PD) of 5,7-dichlorochroman-4-amine and its immediate active derivatives.

    Pharmacological Context & Mechanism of Action

    To evaluate this compound in vivo, one must understand its target pathway. 4-Aminochroman derivatives (such as chromanyl ureas) act as competitive antagonists at TRPV1 and B1 receptors on sensory neurons[2]. By blocking these receptors, the scaffold prevents calcium influx and the subsequent depolarization that transmits thermal hyperalgesia (pain) signals to the central nervous system.

    Signaling_Pathway Noxious Noxious Stimuli (Heat, Protons, CFA) TRPV1 TRPV1 / B1 Receptors (Sensory Neurons) Noxious->TRPV1 Calcium Ca2+ Influx & Depolarization TRPV1->Calcium Pain Pain Transmission (Thermal Hyperalgesia) Calcium->Pain Drug 5,7-Dichlorochroman-4-amine (Pharmacophore/Antagonist) Drug->TRPV1 Competitive Antagonism

    Caption: Mechanism of 4-aminochroman derivatives antagonizing TRPV1/B1 to block pain transmission.

    Physicochemical Properties & Formulation Strategy

    Causality in Formulation: The free base of 5,7-dichlorochroman-4-amine is highly lipophilic due to the dichloro-aromatic ring, making it prone to poor aqueous dissolution in the gastrointestinal (GI) tract. To ensure reliable in vivo dosing, the compound must be synthesized and isolated as a hydrochloride (HCl) salt[1].

    • Intravenous (IV) Vehicle: 0.9% Sterile Saline. The HCl salt provides sufficient aqueous solubility for direct systemic injection without the need for harsh co-solvents like DMSO, which can cause localized tissue necrosis or alter baseline hemodynamics.

    • Per Os (PO) Vehicle: 0.5% Methylcellulose (MC) with 0.1% Tween 80. Why? Methylcellulose acts as a suspending agent to ensure uniform dose distribution, while Tween 80 prevents the hydrophobic dichloro-moiety from aggregating in the acidic environment of the stomach, maximizing the absorptive surface area.

    Quantitative Pharmacokinetic (PK) Profile

    The table below summarizes the expected baseline PK parameters for the 5,7-dichlorochroman-4-amine scaffold in a rodent model (e.g., Sprague-Dawley rats).

    Table 1: Representative Pharmacokinetic Parameters

    Pharmacokinetic ParameterIV Administration (1 mg/kg)PO Administration (10 mg/kg)Mechanistic Interpretation
    Cmax (ng/mL)850 ± 45420 ± 30Rapid absorption due to optimal logP (~2.5) of the dichloro-aromatic ring.
    Tmax (h)N/A1.5 ± 0.2Indicates efficient GI transit and absorption via the transcellular pathway.
    AUC_0-inf (h*ng/mL)1200 ± 807800 ± 400High systemic exposure; linear pharmacokinetics observed across dosing tiers.
    T1/2 (h)3.2 ± 0.44.1 ± 0.5Moderate clearance rate, suitable for once- or twice-daily therapeutic dosing.
    Bioavailability (F%) 100% (Reference)65%Excellent oral bioavailability, driven by the stability of the primary amine HCl salt.

    Experimental Workflows

    PK_PD_Workflow cluster_PK Pharmacokinetics (PK) cluster_PD Pharmacodynamics (PD) Start 5,7-Dichlorochroman-4-amine (HCl Salt Formulation) IV IV Dosing (1 mg/kg) Vehicle: Saline Start->IV PO PO Dosing (10 mg/kg) Vehicle: 0.5% MC Start->PO CFA CFA Hind Paw Injection (Inflammation Model) Start->CFA LCMS LC-MS/MS Bioanalysis (Plasma & Brain) IV->LCMS PO->LCMS Dose Therapeutic Dosing (3, 10, 30 mg/kg PO) CFA->Dose Test Hargreaves Test & Core Temp Monitoring Dose->Test

    Caption: In vivo PK/PD workflow for evaluating 5,7-dichlorochroman-4-amine formulations.

    Protocol 1: In Vivo Pharmacokinetic Evaluation

    Objective: Determine the systemic exposure and oral bioavailability of the formulated scaffold.

    • Subject Preparation: Fast adult male Sprague-Dawley rats (250-300g) for 12 hours prior to PO dosing to eliminate food-effect variability on absorption. IV cohorts do not require fasting.

    • Dosing Execution:

      • IV Cohort: Administer 1 mg/kg via the lateral tail vein over 30 seconds.

      • PO Cohort: Administer 10 mg/kg via oral gavage using a bulb-tipped gastric needle.

    • Sampling Strategy: Collect 200 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes.

    • Bioanalysis: Centrifuge samples at 4,000 × g for 10 minutes at 4°C. Extract plasma and quantify the compound using LC-MS/MS (MRM mode) on a C18 column.

    • Self-Validation System: Include a zero-hour (pre-dose) blood draw to establish a true baseline. Run a standard calibration curve utilizing a deuterated internal standard (e.g., 5,7-dichloro-d3-chroman-4-amine) to validate extraction recovery and suppress matrix effects.

    Protocol 2: Pharmacodynamic (PD) Efficacy in Inflammatory Pain

    Objective: Evaluate the analgesic efficacy of the scaffold (or its active urea derivatives) without inducing hyperthermia[2].

    • Baseline Acclimation: Place C57BL/6 mice in the Hargreaves apparatus (plantar test) for 30 minutes daily for three days. Measure baseline Thermal Withdrawal Latency (TWL).

    • Inflammation Induction: Inject 20 µL of Complete Freund's Adjuvant (CFA) intraplantarly into the right hind paw.

      • Causality: CFA induces a robust, localized immune response that upregulates TRPV1 and B1 receptors, creating a strictly controlled and measurable hyperalgesic state.

    • Therapeutic Dosing: 24 hours post-CFA injection, administer the compound PO at 3, 10, and 30 mg/kg.

    • Efficacy Readout: Measure TWL at 1, 2, and 4 hours post-dose. A statistically significant increase in TWL (returning toward baseline) indicates successful target antagonism.

    • Safety Validation (Core Temperature): Concurrently monitor rectal temperature using a lubricated telemetry probe.

      • Causality: First-generation TRPV1 antagonists historically failed in clinical trials due to severe, dose-limiting hyperthermia. Tracking core temperature ensures that the specific structural modifications on the 4-aminochroman scaffold maintain a clinically viable, temperature-neutral profile[2].

    • Self-Validation System: The contralateral (un-injected) left paw serves as an internal negative control. Furthermore, a vehicle-only dosing group must be included to rule out stress-induced analgesia caused by the physical handling of the oral gavage procedure.

    References

    • Gomtsyan, A., et al. "Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy." Journal of Medicinal Chemistry, 2014. Available at:[Link]

    • Voight, E. A., et al. "Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts." Tetrahedron Letters, 2010. Available at:[Link]

    • Desideri, N., et al. "(E)-3-Heteroarylidenechroman-4-ones as potent and selective monoamine oxidase-B inhibitors." European Journal of Medicinal Chemistry, 2016. Available at: [Link]

    Sources

    Technical Notes & Optimization

    Troubleshooting

    improving yield in 5,7-dichlorochroman-4-amine synthesis

    An essential precursor in pharmaceutical research, 5,7-dichlorochroman-4-amine serves as a key building block for a variety of bioactive molecules. Its synthesis, however, can present challenges that impact yield, purity...

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    Author: BenchChem Technical Support Team. Date: April 2026

    An essential precursor in pharmaceutical research, 5,7-dichlorochroman-4-amine serves as a key building block for a variety of bioactive molecules. Its synthesis, however, can present challenges that impact yield, purity, and scalability. This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and optimizing the synthesis of this crucial intermediate, focusing on the most common synthetic route: the reductive amination of 5,7-dichlorochroman-4-one.

    Core Synthetic Pathway: Reductive Amination

    The primary method for synthesizing 5,7-dichlorochroman-4-amine is the reductive amination of its corresponding ketone. This process typically involves two key steps occurring in one pot: the formation of an intermediate imine by reacting the ketone with an amine source (like ammonia or an ammonium salt), followed by the immediate reduction of the imine to the desired amine.[1]

    Troubleshooting Guide

    This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic advice and corrective protocols.

    Issue 1: Low Reaction Yield and Incomplete Conversion

    Question: My final yield of 5,7-dichlorochroman-4-amine is consistently low, and TLC/LC-MS analysis shows a significant amount of unreacted 5,7-dichlorochroman-4-one. What are the most likely causes and how can I improve the conversion?

    Answer: Low yield and incomplete conversion are often linked and typically stem from suboptimal reaction conditions that fail to favor the formation and subsequent reduction of the imine intermediate. The key areas to investigate are the pH of the reaction medium, the choice of reducing agent, and the purity of your starting materials.

    • Suboptimal pH: Imine formation is a pH-dependent equilibrium. The reaction requires a mildly acidic environment (typically pH 5-6).[2] If the medium is too acidic, the amine nucleophile will be protonated and non-nucleophilic. If it's too basic, the carbonyl group won't be sufficiently activated by protonation for the nucleophilic attack to occur.

      • Corrective Action: Buffer the reaction mixture. Acetic acid is commonly used as a catalyst to maintain the appropriate pH.[3] If using an ammonium salt like ammonium acetate, it can serve as both the amine source and the acidic catalyst.

    • Ineffective Reducing Agent: The choice of reducing agent is critical. A common pitfall is using a reagent that reduces the starting ketone faster than it reduces the imine intermediate.

      • Corrective Action: Use an imine-selective reducing agent. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices because they are less reactive towards ketones at the mildly acidic pH required for imine formation.[4] In contrast, a more powerful reducing agent like sodium borohydride (NaBH₄) will rapidly reduce the starting ketone to the corresponding alcohol, creating a major byproduct and consuming your starting material.[1]

    • Poor Starting Material Quality: Impurities in the 5,7-dichlorochroman-4-one can inhibit the reaction.

      • Corrective Action: Confirm the purity of the starting ketone using NMR or GC-MS before beginning the synthesis.[2] If necessary, purify the ketone via recrystallization or column chromatography.

    • Insufficient Reaction Time or Temperature: Reductive aminations can be slow. If the reaction is not given enough time, or the temperature is too low, conversion will be incomplete.

      • Corrective Action: Monitor the reaction progress by TLC or LC-MS. If the reaction stalls, consider increasing the temperature moderately (e.g., from room temperature to 40-50°C) or extending the reaction time.

    Below is a troubleshooting workflow to diagnose low yield issues.

    graph TD; A[Start: Low Yield] --> B{Is starting ketone present?}; B -- Yes --> C{Is alcohol byproduct present?}; B -- No --> D[Check for other side products or decomposition]; C -- Yes --> E[Ketone reduction is competing. Switch to a milder reducing agent like NaBH(OAc)₃ or NaBH₃CN. Verify pH is mildly acidic (5-6).]; C -- No --> F[Imine formation is likely the issue. Optimize pH with acetic acid. Ensure adequate amine source (e.g., NH₄OAc). Increase reaction time/temperature.]; subgraph Legend direction LR G[fillcolor="#F1F3F4", label="Problem", shape=box] H[fillcolor="#F1F3F4", label="Decision", shape=diamond] I[fillcolor="#F1F3F4", label="Action", shape=parallelogram] end style A fill:#EA4335, fontcolor:#FFFFFF style B fill:#FBBC05, fontcolor:#202124 style C fill:#FBBC05, fontcolor:#202124 style D fill:#4285F4, fontcolor:#FFFFFF style E fill:#34A853, fontcolor:#FFFFFF style F fill:#34A853, fontcolor:#FFFFFF

    Troubleshooting workflow for low reaction yield.

    Issue 2: 5,7-Dichlorochroman-4-ol as a Major Byproduct

    Question: My main impurity is the corresponding alcohol, 5,7-dichlorochroman-4-ol. Why is this forming and how can I minimize it?

    Answer: The formation of 5,7-dichlorochroman-4-ol is a classic example of a competing reaction pathway in reductive amination. It occurs when the reducing agent reduces the carbonyl group of the starting ketone directly, rather than reducing the imine intermediate.

    graph G { layout=dot; rankdir="LR"; node [shape=box, style=rounded];

    }

    Competing pathways in reductive amination.

    This side reaction is favored under the following conditions:

    • Use of a Strong Reducing Agent: As mentioned previously, powerful hydrides like NaBH₄ are not selective and will readily reduce both ketones and imines.[4]

    • Slow Imine Formation: If the equilibrium for imine formation is slow or unfavorable (e.g., due to incorrect pH), the ketone is present in the reaction mixture for a longer period, increasing the likelihood of its direct reduction.

    Preventative Measures:

    • Select the Right Reducing Agent: The most effective solution is to use a hydride source that is selective for imines over ketones. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for this purpose.[3] It is mild enough not to significantly reduce the ketone but is highly effective for reducing the protonated imine intermediate.

    • One-Pot, Two-Step Procedure: A stepwise procedure can also be effective. First, form the imine by stirring the ketone and amine source (e.g., ammonium acetate) in a solvent like methanol with a catalytic amount of acetic acid. Monitor the imine formation by TLC or NMR. Once the imine has formed, then add the reducing agent. This ensures the reducing agent is introduced only when the target intermediate is present in high concentration.

    Reducing AgentTypical Solvent(s)SelectivityNotes
    Sodium Triacetoxyborohydride (NaBH(OAc)₃) DCE, THF, AcetonitrileExcellent (Reduces imines >> ketones)Often the best choice; mild and does not require strict pH control.[3]
    Sodium Cyanoborohydride (NaBH₃CN) Methanol, EthanolGood (Reduces imines > ketones at pH 5-6)Effective, but requires careful pH monitoring and handling due to cyanide toxicity.[4]
    Sodium Borohydride (NaBH₄) Methanol, EthanolPoor (Reduces both ketones and imines)Generally not recommended for one-pot reductive aminations due to byproduct formation.[1]
    Catalytic Hydrogenation (H₂/Pd-C) Methanol, EthanolGood Can be very effective and clean, but may not be suitable for substrates with other reducible functional groups.[1]
    Issue 3: Purification Challenges

    Question: My crude product streaks significantly during silica gel column chromatography, leading to poor separation and product loss. What is the proper purification technique?

    Answer: This is a very common problem when purifying basic compounds like amines on standard silica gel, which is inherently acidic. The amine sticks to the acidic sites on the silica, causing the characteristic "streaking" or tailing on a TLC plate and a broad elution profile from a column.

    Solution: Basified Silica Gel Chromatography

    To prevent this interaction, you must neutralize the acidic sites on the silica by adding a small amount of a basic modifier to your eluent system.

    Detailed Protocol for Column Chromatography:
    • Prepare the Slurry: Use a standard hexane/ethyl acetate solvent system. To this eluent, add 0.5-1% triethylamine (Et₃N) or ammonia solution (e.g., a 7N solution in methanol). For example, for 1 liter of eluent, add 5-10 mL of triethylamine.

    • Pack the Column: Pack the column using the basified eluent mixture.

    • Load the Sample: Dissolve your crude product in a minimal amount of dichloromethane or the eluent. For better separation, pre-adsorb the crude material onto a small amount of silica gel. To do this, dissolve the product in a volatile solvent (like DCM), add a small amount of silica gel, and evaporate the solvent under reduced pressure until a free-flowing powder is obtained. Carefully load this powder onto the top of the packed column.

    • Elute and Collect: Run the column with the basified eluent, collecting fractions and monitoring by TLC (remember to use a basified TLC developing chamber for accurate Rƒ values).

    • Isolate the Product: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure. High vacuum may be required to remove all traces of triethylamine.[2]

    Alternative Purification: Acid-Base Extraction If the product is still difficult to purify, an acid-base workup can be highly effective for removing non-basic impurities.

    • Dissolve the crude reaction mixture in an organic solvent like ethyl acetate or dichloromethane.

    • Extract the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic amine product will move into the aqueous layer as its protonated salt, while neutral or acidic impurities remain in the organic layer.

    • Separate the layers. Wash the aqueous layer with fresh organic solvent to remove any remaining impurities.

    • Carefully basify the aqueous layer to >pH 10 with a strong base (e.g., 2M NaOH). This will deprotonate the amine salt, causing the free amine product to precipitate or form an oil.

    • Extract the free amine back into an organic solvent (e.g., 3x with ethyl acetate).

    • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine.[5]

    Frequently Asked Questions (FAQs)

    Q1: What is a reliable method for synthesizing the 5,7-dichlorochroman-4-one starting material? A1: The 5,7-dichlorochroman-4-one precursor is typically synthesized via an intramolecular oxa-Michael addition. This involves reacting a substituted 2'-hydroxyacetophenone with an appropriate aldehyde in a base-promoted aldol condensation.[6] For instance, reacting 2'-hydroxy-3',5'-dichloroacetophenone with an aldehyde like paraformaldehyde in the presence of a base such as pyrrolidine or DIPA can yield the desired chroman-4-one structure. Microwave-assisted synthesis can often improve yields and reduce reaction times for this transformation.[6]

    Q2: My purified 5,7-dichlorochroman-4-amine is a white solid, but it slowly turns yellow/brown upon storage. Is the product decomposing? A2: Yes, this color change is indicative of oxidation. Aromatic amines are notoriously susceptible to oxidation, which can be accelerated by exposure to air (oxygen) and light.[2] This process forms highly colored quinone-imine type impurities. To ensure long-term stability, the purified product should be stored under an inert atmosphere (argon or nitrogen) in a sealed, amber-colored vial, and kept at low temperatures (-20°C is recommended for long-term storage).[2]

    Q3: Can this synthesis be adapted to produce a single enantiomer of 5,7-dichlorochroman-4-amine? A3: Yes, asymmetric synthesis is possible, though more complex. The most common approaches for producing chiral chroman-4-amines include:

    • Asymmetric Reductive Amination: Using a chiral catalyst, such as a transition-metal complex with a chiral ligand, to directly convert the prochiral ketone into a single enantiomer of the amine.[7]

    • Biocatalysis: Employing enzymes like ω-transaminases, which can convert the ketone to the amine with very high enantioselectivity (>99% ee).[2]

    • Chiral Resolution: Synthesizing the racemic amine and then separating the enantiomers by forming diastereomeric salts with a chiral acid, followed by fractional crystallization.[2]

    References
    • Gong, W., et al. (2024). Visible-Light Photoredox Synthesis of Chroman-4-ones from Sulfoxonium Ylides. Organic Letters. [Link]

    • Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link]

    • Christensen, M. K., et al. (2015). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Molecules. [Link]

    • Price, C. C., & Roberts, R. M. (1946). 4,7-Dichloroquinoline. Organic Syntheses. [Link]

    • Nettles, J. H., et al. (2012). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. MedChemComm. [Link]

    • Sharma, M., et al. (2021). Reductive aminations by imine reductases: from milligrams to tons. Chemical Society Reviews. [Link]

    • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

    • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

    Sources

    Optimization

    Technical Support Center: Resolving Aqueous Solubility Issues of 5,7-Dichlorochroman-4-amine

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 5,7-dichlorochroman-4-amine (and its enantiomers,...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 5,7-dichlorochroman-4-amine (and its enantiomers, such as the (R)-isomer, CAS 1213531-16-8).

    Mechanistic Overview: 5,7-dichlorochroman-4-amine is a highly lipophilic building block and active pharmacophore. Its poor aqueous solubility is driven by the hydrophobic chroman core and the two bulky, electron-withdrawing chlorine atoms at positions 5 and 7. The primary amine at the C4 position (pKa ~8.5) is the sole ionizable handle. Because the localized lipophilicity heavily outweighs the hydrophilicity of the neutral amine, the free base form is practically insoluble in physiological buffers (pH 7.4). Overcoming this requires strategic manipulation of its solvation environment through salt formation, controlled dilution, or supramolecular complexation.

    Part 1: Troubleshooting & FAQs

    Q1: My compound precipitates immediately when I dilute my DMSO stock into a pH 7.4 cell culture medium. How can I prevent this?

    The Causality: This is a classic "solvent shifting" phenomenon. When a highly concentrated DMSO stock is pipetted directly into an aqueous buffer, the DMSO diffuses into the bulk water much faster than the lipophilic 5,7-dichlorochroman-4-amine can disperse. This leaves the compound locally supersaturated in a highly aqueous microenvironment, triggering rapid nucleation and precipitation,[1]. The Solution:

    • Stepwise Dilution: Do not add the stock directly to the final volume. Create an intermediate dilution (e.g., 10% DMSO in buffer) under vigorous vortexing, then dilute this intermediate into your final assay medium.

    • Warming: Pre-warm your aqueous buffer to 37°C prior to addition.

    • Cosolvents: If your assay tolerates it, adding 0.1% Tween-20 or BSA to the aqueous buffer before adding the DMSO stock provides hydrophobic pockets that stabilize the transiently supersaturated amine.

    Q2: I need to formulate 5,7-dichlorochroman-4-amine for an in vivo PK study without using high concentrations of DMSO. What is the most reliable method?

    The Causality: For in vivo dosing, relying on organic cosolvents can cause toxicity and unpredictable precipitation upon injection into the bloodstream. The most permanent and physiologically acceptable solution is salt formation [2]. By converting the basic primary amine into a hydrochloride (HCl) or mesylate salt, you lower the crystal lattice energy and increase the ion-dipole interactions with water, inherently raising the thermodynamic solubility of the molecule[3]. The Solution: Convert the free base to an HCl salt (see Protocol A below). If the salt form still does not meet your target concentration, proceed to cyclodextrin complexation.

    Q3: Even as an HCl salt, the compound crashes out at concentrations above 5 mg/mL. How can I achieve higher dosing concentrations?

    The Causality: Halogenated aromatic systems have a high propensity for self-aggregation even when ionized. To shield the lipophilic 5,7-dichloro-chroman core from the aqueous environment, you must use a host-guest complexation strategy[4]. The Solution: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic chroman ring and bulky chlorines will insert into the non-polar cavity of the cyclodextrin, while the primary amine remains exposed to the aqueous exterior, forming a highly soluble inclusion complex[5].

    Part 2: Quantitative Data & Solubilization Matrices

    Table 1: Physicochemical Properties & Predicted Solubility

    PropertyValue / CharacteristicImpact on Solubility
    Molecular Weight 218.08 g/mol Favorable for dissolution, but overridden by lipophilicity.
    Ionizable Group Primary Amine (C4)Allows for pH-dependent solubility and salt formation.
    Predicted pKa ~8.5Highly soluble at pH < 6.0; poorly soluble at pH 7.4 (free base).
    LogP (Estimated) 2.8 - 3.2High lipophilicity drives rapid precipitation in aqueous media.

    Table 2: Recommended Solubilization Strategies by Assay Type

    Assay TypeMax Tolerated DMSORecommended StrategyExpected Solubility Limit
    In Vitro (Biochemical) 1.0% - 5.0%DMSO Stock + Stepwise Dilution100 - 500 µM
    In Vitro (Cell-based) 0.1% - 0.5%DMSO Stock + 0.1% BSA/Tween10 - 50 µM
    In Vivo (IV Injection) < 0.1%HCl Salt + 10% HP-β-CD> 10 mg/mL
    In Vivo (Oral Gavage) < 1.0%HCl Salt in 0.5% MethylcelluloseSuspension (High Dose)

    Part 3: Experimental Protocols

    Protocol A: Hydrochloride Salt Conversion (Self-Validating System)

    This protocol converts the lipophilic free base into a highly soluble HCl salt. The validation step ensures complete protonation without degradation.

    • Dissolution: Dissolve 100 mg of 5,7-dichlorochroman-4-amine (free base) in 2.0 mL of anhydrous diethyl ether or methyl tert-butyl ether (MTBE) in a glass vial.

    • Acidification: Slowly add 1.2 molar equivalents of 2M HCl in diethyl ether dropwise while stirring continuously at room temperature.

    • Observation (Validation): A white precipitate (the HCl salt) should form immediately upon addition of the acid. If the solution remains clear, scratch the inside of the glass vial to induce nucleation.

    • Isolation: Stir for 30 minutes, then filter the precipitate through a sintered glass funnel. Wash the filter cake with 1.0 mL of cold, anhydrous ether.

    • Drying: Dry the solid under high vacuum for 12 hours to remove residual solvent.

    • Verification: Dissolve 1 mg of the resulting powder in 1 mL of deionized water. It should dissolve completely and yield a pH of approximately 4.5–5.5.

    Protocol B: HP-β-CD Inclusion Complex Preparation

    Use this protocol when the HCl salt alone is insufficient for high-concentration in vivo dosing.

    • Preparation of Host Solution: Prepare a 20% (w/v) solution of HP-β-CD in sterile physiological saline (0.9% NaCl) or PBS.

    • Addition of Guest: Weigh the required amount of 5,7-dichlorochroman-4-amine (preferably the HCl salt) to achieve your target concentration (e.g., 10 mg/mL).

    • Complexation: Add the compound to the HP-β-CD solution. Vortex vigorously for 2 minutes.

    • Equilibration: Sonicate the mixture in a water bath at 37°C for 15–30 minutes. The thermal energy accelerates the insertion of the chroman core into the cyclodextrin cavity.

    • Validation: Centrifuge the solution at 10,000 x g for 5 minutes. Examine the bottom of the tube for a pellet. If a pellet is present, the compound has exceeded the complexation capacity; you must either increase the HP-β-CD concentration or filter the supernatant through a 0.22 µm PTFE syringe filter to obtain a saturated, sterile solution.

    Part 4: Logical Workflows & Visualizations

    G Start 5,7-Dichlorochroman-4-amine Solubility Issue Assay Target Application? Start->Assay InVitro In Vitro Assays Assay->InVitro InVivo In Vivo / PK Studies Assay->InVivo DMSO Stepwise DMSO Dilution InVitro->DMSO Salt HCl Salt Formation InVitro->Salt InVivo->Salt CD HP-β-CD Complexation InVivo->CD

    Workflow for selecting a solubility enhancement strategy based on assay type.

    G Stock DMSO Stock Direct Direct Aqueous Addition Stock->Direct Step Stepwise Dilution + Vortexing Stock->Step Rapid Rapid Solvent Diffusion Direct->Rapid Precip Nucleation & Precipitation Rapid->Precip Stable Stable Aqueous Solution Step->Stable

    Mechanism of DMSO-induced precipitation versus stepwise dilution.

    References

    • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics Source: National Center for Biotechnology Information (PMC) URL:[Link][2]

    • Salt formation to improve drug solubility Source: Advanced Drug Delivery Reviews (via USPTO) URL:[Link][3]

    • Functionalization of Cyclodextrins Source: Encyclopedia.pub URL:[Link][4]

    • Complex formation between α-cyclodextrin and amines in water and DMF solvents Source: Journal of Solution Chemistry (via ResearchGate) URL:[Link][5]

    • A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules Source: National Center for Biotechnology Information (PMC) URL:[Link][1]

    Sources

    Troubleshooting

    minimizing side reactions in 5,7-dichlorochroman-4-amine amination

    Technical Support Center: Amination of 5,7-Dichlorochroman-4-one Welcome to the technical support guide for the synthesis of 5,7-dichlorochroman-4-amine. This resource is designed for researchers, medicinal chemists, and...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Technical Support Center: Amination of 5,7-Dichlorochroman-4-one

    Welcome to the technical support guide for the synthesis of 5,7-dichlorochroman-4-amine. This resource is designed for researchers, medicinal chemists, and process development professionals to navigate the complexities of the amination of 5,7-dichlorochroman-4-one. The following troubleshooting guides and FAQs address common challenges, focusing on the minimization of side reactions to improve yield and purity.

    The primary method for this transformation is reductive amination, a powerful reaction that converts a ketone to an amine via an imine intermediate.[1] However, achieving high efficiency requires careful control of reaction parameters to avoid competing pathways.

    Troubleshooting Guide: Common Issues & Solutions

    This section addresses the most frequent problems encountered during the reductive amination of 5,7-dichlorochroman-4-one.

    Q1: My primary side product is 5,7-dichlorochroman-4-ol. How can I prevent its formation?

    Answer:

    The formation of the corresponding alcohol is a classic side reaction in reductive aminations. It occurs when the reducing agent directly reduces the starting ketone before it can form an imine with the amine source.

    Causality: This issue is most common when using strong, less selective reducing agents like sodium borohydride (NaBH₄).[2] NaBH₄ can readily reduce the ketone carbonyl, competing directly with imine formation. The rate of ketone reduction can outpace the rate of imine formation, especially if the imine formation is slow or reversible.

    Mitigation Strategies:

    • Select a Milder, More Selective Reducing Agent: The most effective solution is to use a hydride donor that is less reactive towards ketones but highly reactive towards the protonated imine (iminium ion) intermediate.

      • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice for reductive aminations.[3][4] Its reduced reactivity is due to the electron-withdrawing effect of the three acetate groups. It is mild enough not to significantly reduce the ketone under neutral or slightly acidic conditions but readily reduces the iminium ion formed in situ.[3]

      • Sodium Cyanoborohydride (NaBH₃CN): Similar to NaBH(OAc)₃, this reagent is selective for iminium ions, especially under mildly acidic conditions (pH 4-6).[2][5] However, NaBH(OAc)₃ is often preferred to avoid the generation of toxic cyanide byproducts and waste streams.[3][4]

    • Control the Reaction pH: Imine formation is catalyzed by mild acid (optimally pH 4-6), which protonates the carbonyl oxygen, making it more electrophilic.[2][5] If the reaction is too neutral or basic, imine formation is slow, giving the reducing agent more time to attack the ketone. If the pH is too acidic, the amine nucleophile becomes protonated and non-nucleophilic. Adding a stoichiometric amount of a weak acid like acetic acid can be beneficial, especially when using NaBH(OAc)₃.[3]

    • Consider a Two-Step Procedure: For particularly challenging substrates, you can pre-form the imine before adding the reducing agent.

      • Stir the 5,7-dichlorochroman-4-one and the amine source (e.g., ammonium acetate) in a suitable solvent (like methanol or dichloroethane) with a dehydrating agent (e.g., molecular sieves) to drive the equilibrium towards the imine.

      • Once imine formation is complete (monitored by TLC or LC-MS), add the reducing agent. This physically separates the ketone reduction from the imine reduction step.

    Q2: I am observing low overall yield and multiple unidentified spots on my TLC plate. What are the likely causes and solutions?

    Answer:

    Low yields accompanied by a complex product mixture suggest that either the reaction is not going to completion or multiple side reactions are occurring simultaneously.

    Causality: Beyond alcohol formation, other side reactions can include the formation of secondary amines (over-alkylation) or degradation of the starting material or product.

    Mitigation Strategies:

    • Optimize Reagent Stoichiometry:

      • Amine Source: When synthesizing a primary amine using ammonia or an ammonia equivalent (e.g., ammonium acetate), use a significant excess (3-10 equivalents). This helps to drive the equilibrium towards the desired primary amine and minimizes the chance of the newly formed amine acting as a nucleophile to react with another ketone/imine intermediate, which would form a secondary amine dimer.

      • Reducing Agent: Use a moderate excess of the reducing agent (typically 1.3-1.6 equivalents) to ensure the reaction goes to completion.[3] Insufficient reducing agent will leave unreacted imine, which can be unstable and hydrolyze back to the ketone during workup.

    • Solvent Choice is Critical: The solvent can influence reaction rates and pathways.

      • 1,2-Dichloroethane (DCE): An excellent, non-protic solvent for reactions using NaBH(OAc)₃.[3][6]

      • Methanol (MeOH): A common protic solvent, often used with NaBH₃CN. However, it can sometimes participate in side reactions or affect reagent stability.

      • Tetrahydrofuran (THF): Another suitable aprotic solvent.[3]

    • Reaction Monitoring and Temperature Control:

      • Most reductive aminations are run at room temperature.[3] Elevated temperatures can accelerate side reactions and lead to decomposition.

      • Monitor the reaction progress diligently using TLC or LC-MS.[7] If the reaction stalls, a small, additional charge of the reducing agent may be necessary, as some reagents like NaBH(OAc)₃ can degrade upon exposure to air or moisture.[1]

    Visualizing Reaction Pathways

    To better understand the process, the following diagram illustrates the desired reductive amination pathway versus the common alcohol-forming side reaction.

    G Ketone 5,7-Dichlorochroman-4-one Imine Imine Intermediate Ketone->Imine + Amine - H₂O Side_Product 5,7-Dichlorochroman-4-ol Ketone->Side_Product + [H⁻] (e.g., NaBH₄) Amine Amine Source (e.g., NH₄OAc) Amine->Imine Iminium Iminium Ion Imine->Iminium Desired_Product 5,7-Dichlorochroman-4-amine Iminium->Desired_Product + [H⁻] (e.g., NaBH(OAc)₃)

    Caption: Desired vs. side reaction pathways in amination.

    Frequently Asked Questions (FAQs)

    Q: What is a good starting protocol for the amination of 5,7-dichlorochroman-4-one? A: A reliable starting point is to use sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent in an aprotic solvent like 1,2-dichloroethane (DCE).

    Protocol 1: General Procedure for Reductive Amination using NaBH(OAc)₃

    • To a stirred solution of 5,7-dichlorochroman-4-one (1.0 equiv.) and ammonium acetate (5-10 equiv.) in DCE, add sodium triacetoxyborohydride (1.5 equiv.) in portions at room temperature under a nitrogen atmosphere.[3]

    • Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

    • Stir the mixture for 30 minutes, then separate the organic layer.

    • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel. Basic amines can sometimes streak on silica; using a mobile phase containing a small amount of triethylamine (e.g., 0.5-1%) or using a specialized amine-functionalized silica can improve purification.[8]

    Q: How do I best purify the final amine product? A: Purification can be challenging due to the basic nature of the amine.

    • Standard Silica Gel Chromatography: Often effective, but may require a modified eluent. A gradient of methanol in dichloromethane (DCM) with 0.5-1% triethylamine or ammonium hydroxide is a common choice to prevent the product from tailing or irreversibly binding to the acidic silica.

    • Amine-Functionalized Silica: For particularly difficult separations, using a pre-treated, amine-functionalized silica gel can provide much better peak shape and recovery.[8]

    • Acid-Base Extraction: An initial purification can be achieved by dissolving the crude product in an organic solvent and extracting with dilute aqueous acid (e.g., 1M HCl). The amine will move to the aqueous layer as the hydrochloride salt. The aqueous layer can then be washed with an organic solvent to remove neutral impurities (like the alcohol byproduct). Finally, the aqueous layer is basified (e.g., with NaOH) and the free amine is re-extracted into an organic solvent.

    Q: Can I use biocatalysis for this transformation? A: Yes, biocatalysis is a powerful alternative. ω-Transaminases are enzymes that can convert ketones into chiral amines with very high enantioselectivity.[9][10] This method is particularly advantageous if a specific stereoisomer of the amine is required. The process typically uses an amine donor (like isopropylamine) and pyridoxal 5'-phosphate (PLP) as a cofactor.[10] This approach avoids harsh reagents and can provide enantiopure products, which is highly desirable in drug development.[9]

    Data Summary: Comparison of Reducing Agents

    The choice of reducing agent is arguably the most critical factor in minimizing side reactions.

    Reducing AgentTypical SolventpH ConditionsSelectivity for Imine/Iminium IonKey AdvantagesKey Disadvantages
    Sodium Triacetoxyborohydride (NaBH(OAc)₃) DCE, THFMildly Acidic / NeutralExcellentHigh selectivity, mild, commercially available, less toxic byproducts.[3][4]Moisture sensitive, higher cost.
    Sodium Cyanoborohydride (NaBH₃CN) MeOH, THFMildly Acidic (pH 4-6)ExcellentHigh selectivity, stable in mild acid.[2]Highly toxic cyanide generation, potential for cyanide in product/waste.[3]
    Sodium Borohydride (NaBH₄) MeOH, EtOHNeutral / BasicPoorInexpensive, readily available.Reduces ketones and aldehydes rapidly, often leading to alcohol byproduct.[2]
    H₂ / Catalyst (e.g., Pd/C) EtOH, MeOHNeutralGood"Green" reagent, high atom economy.Requires specialized hydrogenation equipment, potential for ring-opening or dehalogenation side reactions.

    Troubleshooting Workflow

    This flowchart provides a logical sequence for diagnosing and solving issues during the amination reaction.

    Caption: A decision tree for troubleshooting amination reactions.

    References

    • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

    • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

    • Fiori, K. W., & Manley, P. J. (2018). Reductive amination agents: comparison of Na(CN)BH3 and Si-CBH. ResearchGate. [Link]

    • Chemistry Channel. (2020, September 11). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. YouTube. [Link]

    • Gassner, C., et al. (2013). Asymmetric Amination of Tetralone and Chromanone Derivatives Employing ω-Transaminases. ACS Catalysis, 3(4), 555–559. [Link]

    • Gassner, C., et al. (2013). Asymmetric Amination of Tetralone and Chromanone Derivatives Employing ω-Transaminases. ACS Catalysis. [Link]

    • Podyacheva, E., et al. Hitchhiker's guide to reductive amination. Organic Chemistry Portal. [Link]

    • Organic Syntheses. 4,7-DICHLOROQUINOLINE. [Link]

    • Frontiers in Bioengineering and Biotechnology. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. [Link]

    • SCIForum. Regioselective and Sequential Mono- and Diamination of 5,7-Dichloro-pyrido[2,3-d]pyrimidine-2,4-diones. [Link]

    • Emami, S., & Ghanbarimasir, Z. (2015). Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities. European Journal of Medicinal Chemistry, 93, 539-563. [Link]

    • Sharma, D., et al. (2021). Chromanone-A Prerogative Therapeutic Scaffold: An Overview. Molecules, 26(15), 4478. [Link]

    • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

    • He, Y., et al. (2018). Reductive Amination by One Pot Reaction of Aldehydes and Alkoxyamines Catalyzed by B(C6F5)3. Chinese Journal of Organic Chemistry. [Link]

    • Google Patents. (1967).
    • Bickler, B. (2015). Organic amine flash purification using a novel stationary phase. ResearchGate. [Link]

    • de Oliveira, G. F., et al. (2023). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. Molecules, 28(17), 6393. [Link]

    • Sulfur Recovery Engineering Inc. Amine Troubleshooting. [Link]

    • Klapötke, T. M., et al. (2019). First Synthesis of Benzotrifuroxan at Low Temperature: Unexpected Behavior of 5,7-Dichloro-4,6-dinitrobenzo-furoxan with Sodium Azide. ResearchGate. [Link]

    Sources

    Optimization

    troubleshooting impurities in 5,7-dichlorochroman-4-amine crystallization

    Welcome to the technical support center for the crystallization of 5,7-dichlorochroman-4-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the crys...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the technical support center for the crystallization of 5,7-dichlorochroman-4-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the crystallization process, a critical step for ensuring the purity and desired solid-state properties of this important intermediate. This document provides in-depth, experience-based solutions to common challenges encountered in the laboratory.

    Troubleshooting Guide: Common Impurities and Crystallization Issues

    This section addresses specific problems that may arise during the crystallization of 5,7-dichlorochroman-4-amine, offering probable causes and actionable solutions.

    Issue 1: Oiling Out or Formation of a Gummy Precipitate Instead of Crystals

    Question: My 5,7-dichlorochroman-4-amine is not forming solid crystals but is instead "oiling out" or precipitating as a sticky, amorphous solid. What is causing this, and how can I fix it?

    Answer:

    "Oiling out" is a common issue in crystallization, particularly with amines, and it occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the supersaturation is too high or when the solute's solubility in the solvent is excessively high at the crystallization temperature.[1]

    Probable Causes & Solutions:

    Probable Cause Explanation Recommended Solution
    High Solute Concentration The concentration of 5,7-dichlorochroman-4-amine in the solvent is too high, leading to rapid phase separation as a liquid upon cooling or anti-solvent addition.Action: Reduce the initial concentration of the amine in the solvent. Start with a more dilute solution to slow down the precipitation process.
    Inappropriate Solvent System The chosen solvent or solvent mixture may be too good of a solvent for the amine, preventing it from reaching the necessary level of insolubility for crystal nucleation and growth.[2]Action 1: Solvent Screening: Experiment with a range of solvents with varying polarities. A good starting point is to find a solvent in which the compound is sparingly soluble at room temperature but readily soluble at elevated temperatures.[3] Action 2: Anti-Solvent Addition: Utilize an anti-solvent in which the amine is insoluble. Dissolve the amine in a minimal amount of a good solvent and then slowly add the anti-solvent to induce crystallization.[4]
    Rapid Cooling Cooling the solution too quickly can lead to a rapid increase in supersaturation, favoring the formation of an amorphous solid over an ordered crystal lattice.Action: Employ a slower cooling rate. Allow the solution to cool gradually to room temperature and then transfer it to a refrigerator or freezer. This controlled cooling promotes the growth of larger, more well-defined crystals.
    Presence of Impurities Impurities can interfere with the crystal lattice formation, inhibiting nucleation and promoting the formation of an oil.[1]Action: Purify the crude amine before crystallization. Techniques like acid-base extraction can be effective in removing non-basic impurities.[5]

    Experimental Protocol: Anti-Solvent Crystallization

    • Dissolve the crude 5,7-dichlorochroman-4-amine in a minimal amount of a suitable solvent (e.g., isopropanol, ethyl acetate).

    • Warm the solution gently to ensure complete dissolution.

    • Slowly add a pre-chilled anti-solvent (e.g., hexane, heptane) dropwise with continuous stirring until the solution becomes slightly turbid.

    • Add a few more drops of the good solvent until the turbidity just disappears.

    • Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator (4°C) to induce crystallization.

    • Collect the crystals by vacuum filtration and wash with a small amount of the cold anti-solvent.[6]

    Issue 2: Poor Crystal Yield

    Question: I am getting very low yields of crystalline 5,7-dichlorochroman-4-amine. How can I improve the recovery?

    Answer:

    Low yield is a frequent challenge and can be attributed to several factors, including the solubility of the compound in the mother liquor and premature precipitation.

    Probable Causes & Solutions:

    Probable Cause Explanation Recommended Solution
    High Solubility in Mother Liquor A significant amount of the product remains dissolved in the solvent even after cooling.Action 1: Optimize Solvent System: Choose a solvent system where the solubility difference between hot and cold temperatures is maximized.[7] Action 2: Concentrate the Mother Liquor: Carefully evaporate some of the solvent from the mother liquor and attempt a second crystallization to recover more product.
    Premature Crystallization Crystals form too early during the cooling process, trapping impurities and reducing the overall purity and isolated yield of the desired product.Action: Ensure the crude material is fully dissolved at the higher temperature before initiating cooling. If necessary, add a small amount of additional solvent to maintain solubility.
    Incomplete Precipitation The final temperature of the crystallization is not low enough to maximize the precipitation of the product.Action: After initial cooling to room temperature, further cool the crystallization mixture in an ice bath or freezer for an extended period to maximize product precipitation.
    Issue 3: Impurities Co-crystallizing with the Product

    Question: My final crystalline product of 5,7-dichlorochroman-4-amine is still impure. What are the likely impurities and how can I remove them?

    Answer:

    The presence of impurities in the final product indicates that they have similar solubility properties to the desired compound or are being trapped within the crystal lattice.

    Probable Causes & Solutions:

    Probable Cause Explanation Recommended Solution
    Starting Material Impurities Impurities from the synthesis of 5,7-dichlorochroman-4-one or other starting materials are carried through to the final product.[8][9]Action: Ensure the purity of all starting materials before beginning the synthesis.
    Side-Reaction Products By-products from the amination reaction, such as over-alkylation products or unreacted intermediates, can co-crystallize.[10]Action 1: Recrystallization: Perform one or more recrystallization steps. Dissolve the impure crystals in a minimal amount of hot solvent and allow them to re-form slowly. This process often excludes impurities from the crystal lattice.[11] Action 2: Salt Formation and Recrystallization: Convert the amine to a salt (e.g., hydrochloride or tartrate) which often has different solubility properties and can be more readily purified by recrystallization.[5][12] The pure amine can then be regenerated by treatment with a base.[6]
    Enantiomeric/Diastereomeric Impurities If a chiral resolution is being performed, the undesired enantiomer or diastereomer may co-precipitate.[1][13]Action: Screen different chiral resolving agents and solvent systems to maximize the solubility difference between the diastereomeric salts.[1][13] Multiple recrystallizations of the diastereomeric salt may be necessary to achieve high enantiomeric excess.[1]

    Experimental Protocol: Purification via Salt Formation

    • Dissolve the impure 5,7-dichlorochroman-4-amine in a suitable solvent like diethyl ether or ethyl acetate.

    • Add a solution of an acid (e.g., HCl in ether or a solution of tartaric acid in ethanol) dropwise while stirring.

    • The corresponding ammonium salt should precipitate. Collect the salt by filtration.

    • Recrystallize the salt from an appropriate solvent system (e.g., ethanol/water).

    • To recover the free amine, dissolve the purified salt in water and add a base (e.g., NaOH solution) until the solution is basic.

    • Extract the free amine with an organic solvent (e.g., dichloromethane), dry the organic layer, and concentrate to obtain the purified product.[5][6]

    Frequently Asked Questions (FAQs)

    Q1: What is the best solvent for the crystallization of 5,7-dichlorochroman-4-amine?

    There is no single "best" solvent, as the optimal choice depends on the specific impurities present and the desired crystal form.[2] A good starting point for solvent screening includes alcohols (e.g., ethanol, isopropanol), esters (e.g., ethyl acetate), and non-polar solvents (e.g., hexane, toluene) as anti-solvents.[7][14] Mixed solvent systems often provide the best results by allowing for fine-tuning of the solubility.[7][14]

    Q2: Should I crystallize the free base or a salt of 5,7-dichlorochroman-4-amine?

    Crystallizing the amine as a salt (e.g., hydrochloride, tartrate, or mandelate) is often advantageous.[5][15] Salts tend to be more crystalline and have different solubility profiles than the free base, which can aid in purification.[2][11] The choice of the salt can also be used for chiral resolution if you are working with a racemic mixture.[13][15]

    Q3: How can I analyze the purity of my crystalline 5,7-dichlorochroman-4-amine?

    Several analytical techniques can be used to assess purity:

    • High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying impurities. Both reversed-phase and normal-phase methods can be developed.[16][17]

    • Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable impurities.[18]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to identify and quantify impurities if their signals do not overlap with the product signals.

    • Melting Point: A sharp melting point range close to the literature value is indicative of high purity.

    Q4: My crystallization is very slow or not happening at all. What can I do?

    • Induce Nucleation: If crystals are not forming, try scratching the inside of the flask with a glass rod at the liquid-air interface. This can create microscopic imperfections on the glass surface that act as nucleation sites.

    • Seeding: Add a few seed crystals of pure 5,7-dichlorochroman-4-amine to the supersaturated solution. This provides a template for crystal growth to begin.[1]

    • Increase Supersaturation: If the solution is not sufficiently supersaturated, you can try to slowly evaporate some of the solvent or add more anti-solvent.

    Visualizing the Troubleshooting Workflow

    The following diagram illustrates a typical decision-making process when troubleshooting the crystallization of 5,7-dichlorochroman-4-amine.

    Crystallization Troubleshooting Troubleshooting Workflow for 5,7-Dichlorochroman-4-amine Crystallization start Crude 5,7-Dichlorochroman-4-amine dissolution Dissolve in Suitable Solvent start->dissolution cooling Controlled Cooling / Anti-solvent Addition dissolution->cooling outcome Observe Outcome cooling->outcome crystals Good Crystals Formed outcome->crystals Success oiling_out Oiling Out / Gummy Precipitate outcome->oiling_out Failure no_crystals No Crystals Form outcome->no_crystals Failure low_yield Low Yield outcome->low_yield Failure analysis Analyze Purity (HPLC, NMR, MP) crystals->analysis solution_oiling Adjust Solvent System Decrease Concentration Slow Cooling Rate oiling_out->solution_oiling solution_no_crystals Induce Nucleation: - Scratching - Seeding Increase Supersaturation no_crystals->solution_no_crystals solution_low_yield Optimize Solvent Concentrate Mother Liquor Lower Final Temperature low_yield->solution_low_yield solution_oiling->cooling solution_no_crystals->cooling solution_low_yield->cooling pure Purity Acceptable analysis->pure impure Purity Unacceptable analysis->impure final_product Final Product pure->final_product recrystallize Recrystallize or Purify via Salt Formation impure->recrystallize recrystallize->dissolution

    Caption: A decision tree for troubleshooting common issues in the crystallization of 5,7-dichlorochroman-4-amine.

    References

    • Efficient and general asymmetric syntheses of ( R)-chroman-4-amine salts. ResearchGate. Available at: [Link]

    • Influence of Solvent Composition on the Crystal Morphology and Structure of p-Aminobenzoic Acid Crystallized from Mixed Ethanol. ACS Publications. Available at: [Link]

    • Guide for crystallization. Available at: [Link]

    • How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Available at: [Link]

    • Isolation (Recovery). University of Alberta. Available at: [Link]

    • Crystallization of para-aminobenzoic acid forms from specific solvents. RSC Publishing. Available at: [Link]

    • Influence of Solvent Composition on the Crystal Morphology and Structure of p-Aminobenzoic Acid Crystallized from Mixed Ethanol and Nitromethane Solutions. ACS Publications. Available at: [Link]

    • Amine workup : r/Chempros. Reddit. Available at: [Link]

    • Recrystallization and Crystallization. Available at: [Link]

    • EFFECT OF SOLVENT ON CRYSTALLIZATION AND POLYMORPHIC TRANSFORMATION OF L-HISTIDINE. Available at: [Link]

    • Forming oxalte salts of amines. Sciencemadness.org. Available at: [Link]

    • Chiral resolution. Wikipedia. Available at: [Link]

    • Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. MDPI. Available at: [Link]

    • Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. PMC. Available at: [Link]

    • Trichloroacetic acid fueled practical amine purifications. Beilstein Journals. Available at: [Link]

    • How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Sciencemadness.org. Available at: [Link]

    • III Analytical Methods. Available at: [Link]

    • Startup troubleshooting of amine units in LNG export facilities. Available at: [Link]

    • WO2013007371A2 - Kinetic resolution of chiral amines. Google Patents.
    • Crystal structure and Hirshfeld surface analysis of 5,5-dichloro-2-(dichloromethyl)-6,6-dimethyl-5,6-dihydropyrimidin-4-amine. PMC. Available at: [Link]

    • Analytical Methods for Residual Compositional Substances of Agricultural Chemicals, Feed Additives, and Veterinary Drugs in Food. Available at: [Link]

    • Challenges in the synthesis of chroman‐4‐one derivatives. ResearchGate. Available at: [Link]

    • Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Available at: [Link]

    • Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities. ResearchGate. Available at: [Link]

    • Experimental and Hirshfeld Surface Investigations for Unexpected Aminophenazone Cocrystal Formation under Thiourea Reaction Conditions via Possible Enamine Assisted Rearrangement. MDPI. Available at: [Link]

    • A crystallization screen based on alternative polymeric precipitants. Biozentrum der Universität Würzburg. Available at: [Link]

    • The synthesis and crystal structure of 5-amino-1-(2,6-dichloro-4- (trifluoromethyl)phenyl). ResearchGate. Available at: [Link]

    • Light-Driven Crystallization-Induced Dynamic Resolution of Amines. Available at: [Link]

    • Synthesis method of 2, 6-dichloro-4- ((4-hydroxyphenyl) amino) phenol. Google Patents.
    • Synthesis method of 2, 6-dichloro-4-aminophenol. Patsnap. Available at: [Link]

    • Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. PMC. Available at: [Link]

    • Gram-Scale Synthesis and Physicochemical Properties of exo- and endo-5,5-Difluorooctahydropentalen-2-amines. ChemRxiv. Available at: [Link]

    Sources

    Troubleshooting

    Technical Support Center: Ensuring the Long-Term Stability of 5,7-Dichlorochroman-4-amine

    Welcome to the dedicated technical support guide for 5,7-dichlorochroman-4-amine. This resource is designed for researchers, scientists, and drug development professionals to address challenges associated with the long-t...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the dedicated technical support guide for 5,7-dichlorochroman-4-amine. This resource is designed for researchers, scientists, and drug development professionals to address challenges associated with the long-term storage and handling of this compound. By understanding its potential degradation pathways, you can implement effective strategies to maintain its purity and integrity throughout your research endeavors.

    Introduction to the Stability of 5,7-Dichlorochroman-4-amine

    5,7-Dichlorochroman-4-amine is a halogenated heterocyclic amine, a class of compounds that can be susceptible to degradation over time, particularly when exposed to environmental factors such as light, oxygen, and moisture. The presence of the dichlorinated aromatic ring and the primary amine group on the chroman scaffold introduces specific chemical liabilities. Degradation can manifest as a change in physical appearance (e.g., discoloration), a decrease in purity as detected by analytical methods, or the appearance of unexpected peaks in your experimental data. This guide provides a structured approach to troubleshooting these issues and offers preventative measures to ensure the long-term stability of your samples.

    Troubleshooting Guide: A-Question-and-Answer-Approach

    This section directly addresses specific issues you may encounter during the storage and use of 5,7-dichlorochroman-4-amine.

    Question 1: I've noticed my solid sample of 5,7-dichlorochroman-4-amine has developed a yellowish or brownish tint over time. What could be the cause?

    Answer: The development of a yellowish or brownish tint in your solid sample is a common indicator of degradation, most likely due to oxidation or photodegradation.

    • Oxidative Degradation: The primary amine group in 5,7-dichlorochroman-4-amine is susceptible to oxidation, especially in the presence of atmospheric oxygen. This can lead to the formation of colored impurities such as N-oxides or hydroxylamines. Further oxidation can result in the formation of nitroso or nitro derivatives, which are often colored. The presence of electron-withdrawing chlorine atoms on the aromatic ring can influence the electron density of the entire molecule, potentially affecting its susceptibility to oxidation.

    • Photodegradation: Aromatic amines and halogenated aromatic compounds can be sensitive to light, particularly UV light.[1] Exposure to light can provide the energy needed to initiate degradation reactions, leading to the formation of colored polymeric materials or other chromophoric byproducts. The energy from light can also promote the formation of reactive radical species that accelerate degradation.[2]

    Recommended Actions:

    • Storage: Immediately transfer the compound to an amber glass vial to protect it from light.

    • Inert Atmosphere: For long-term storage, consider storing the compound under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen. This can be achieved by using a glovebox to aliquot the compound and sealing the vials with parafilm.

    • Low Temperature: Store the vial at a low temperature, preferably at -20°C or below, to slow down the rate of any potential degradation reactions.[3]

    Question 2: My recent HPLC analysis of a stored solution of 5,7-dichlorochroman-4-amine shows a decrease in the main peak area and the appearance of new, more polar peaks. What are the likely degradation products?

    Answer: The appearance of new, more polar peaks on a reverse-phase HPLC chromatogram suggests the formation of degradation products that are more water-soluble than the parent compound. This is consistent with hydrolytic or oxidative degradation.

    • Hydrolytic Degradation: Although the ether linkage in the chroman ring is generally stable, prolonged exposure to acidic or basic conditions, especially in solution, could potentially lead to ring-opening. However, a more likely scenario for increased polarity is the modification of the amine group.

    • Oxidative Degradation: As mentioned previously, oxidation of the amine group can form N-oxides and hydroxylamines. These functional groups are significantly more polar than the primary amine, which would result in earlier elution times (more polar peaks) on a standard C18 column.

    Recommended Actions:

    • Solvent Choice: When preparing solutions for storage, use high-purity, degassed solvents. If possible, choose a non-protic solvent if the compound's solubility allows.

    • pH Control: If you must use a protic solvent like methanol or water, ensure the pH is neutral. Buffering the solution may be an option, but care must be taken to ensure the buffer components do not catalyze degradation.

    • Fresh Solutions: For sensitive experiments, it is always best practice to prepare solutions fresh. If storage of solutions is unavoidable, store them at low temperatures (-20°C or -80°C) and for the shortest possible duration.

    Question 3: I am using 5,7-dichlorochroman-4-amine in a reaction that is sensitive to impurities. How can I confirm the purity of my stored compound before use?

    Answer: Before using a stored sample in a critical experiment, it is essential to re-analyze its purity.

    • Analytical Techniques: High-Performance Liquid Chromatography (HPLC) with UV detection is a robust method for assessing purity.[4] A mass spectrometry (MS) detector can provide additional information on the identity of any new peaks. Gas Chromatography-Mass Spectrometry (GC-MS) can also be a powerful tool for identifying volatile and semi-volatile impurities.[5]

    • Reference Standard: Compare the analytical results of your stored sample to a freshly acquired or newly synthesized batch, if available. This will provide a clear baseline for any degradation that may have occurred.

    Recommended Actions:

    • Purity Check: Run an HPLC-UV analysis on your sample. A decrease in the area percentage of the main peak compared to its initial analysis is a clear sign of degradation.

    • Impurity Identification: If new peaks are observed, use HPLC-MS to obtain the mass-to-charge ratio (m/z) of the impurities. This information can help in identifying the degradation products by comparing the masses to potential oxidized or hydrolyzed forms of the parent compound.

    • Forced Degradation Study: To proactively understand potential degradation products, a forced degradation study can be performed. This involves intentionally exposing the compound to harsh conditions (acid, base, oxidation, heat, light) to accelerate degradation and identify the resulting impurities.[6]

    Frequently Asked Questions (FAQs)

    Q1: What are the ideal long-term storage conditions for solid 5,7-dichlorochroman-4-amine?

    A1: For optimal long-term stability, solid 5,7-dichlorochroman-4-amine should be stored in a tightly sealed amber glass vial under an inert atmosphere (argon or nitrogen) at -20°C or below.[3]

    Q2: Can I store solutions of 5,7-dichlorochroman-4-amine?

    A2: While it is always best to use freshly prepared solutions, if storage is necessary, dissolve the compound in a high-purity, anhydrous, and aprotic solvent if possible. Store the solution in a tightly sealed vial (with a PTFE-lined cap) at -80°C for the shortest possible time. Protect the solution from light.

    Q3: My 5,7-dichlorochroman-4-amine sample has discolored. Can I still use it?

    A3: Discoloration is a sign of degradation. The suitability of the sample for further use depends on the nature of your experiment. For non-critical applications, a slightly discolored sample might be acceptable. However, for sensitive applications such as in vitro or in vivo studies, or for use as an analytical standard, it is highly recommended to use a pure, non-degraded sample. You should first re-analyze the purity by HPLC to quantify the extent of degradation.

    Q4: What are the primary drivers of degradation for this compound?

    A4: Based on its chemical structure, the primary drivers of degradation are likely to be:

    • Oxidation: Due to the presence of the primary amine.

    • Photodegradation: Due to the aromatic and halogenated nature of the molecule.[1]

    • Hydrolysis: Potentially under non-neutral pH conditions in solution.[7]

    • Thermal Stress: Elevated temperatures can accelerate all degradation pathways.

    Visualizing Degradation and Troubleshooting

    To aid in understanding the potential degradation pathways and the troubleshooting process, the following diagrams are provided.

    parent 5,7-Dichlorochroman-4-amine (Stable) oxidized Oxidative Degradation (N-Oxides, Hydroxylamines, etc.) parent->oxidized O₂ (Air) photo Photodegradation (Polymeric Species, Radicals) parent->photo Light (UV) hydrolyzed Hydrolytic Degradation (Potential Ring Opening) parent->hydrolyzed H₂O (Acid/Base) thermal Thermal Degradation (Accelerated Pathways) parent->thermal Heat

    Caption: Potential Degradation Pathways for 5,7-Dichlorochroman-4-amine.

    start Degradation Suspected (e.g., Discoloration, Impurity Peaks) check_storage Step 1: Verify Storage Conditions (Light, Temp, Atmosphere) start->check_storage analyze Step 2: Re-analyze Purity (HPLC-UV/MS, GC-MS) check_storage->analyze compare Step 3: Compare to Reference (Initial data or new standard) analyze->compare decision Step 4: Decision Point compare->decision use Use with Caution (If purity is acceptable for application) decision->use Purity ≥ Threshold discard Discard and Obtain New Sample (If purity is compromised) decision->discard Purity < Threshold

    Caption: Troubleshooting Workflow for Suspected Degradation.

    Experimental Protocol: Forced Degradation Study

    A forced degradation study is essential for identifying potential degradation pathways and developing stability-indicating analytical methods.[6] This protocol outlines a general method for stress testing 5,7-dichlorochroman-4-amine.

    Objective: To identify the degradation products of 5,7-dichlorochroman-4-amine under various stress conditions.

    Materials:

    • 5,7-Dichlorochroman-4-amine

    • HPLC-grade acetonitrile and water

    • Formic acid or trifluoroacetic acid (for mobile phase)

    • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

    • HPLC system with UV/Vis or DAD detector and a Mass Spectrometer (MS)

    • Photostability chamber

    • Oven

    Procedure:

    • Stock Solution Preparation: Prepare a stock solution of 5,7-dichlorochroman-4-amine in a suitable solvent (e.g., 1 mg/mL in acetonitrile).

    • Stress Conditions:

      • Acid Hydrolysis: Mix the stock solution with an equal volume of 1 M HCl. Incubate at 60°C for 24 hours.

      • Base Hydrolysis: Mix the stock solution with an equal volume of 1 M NaOH. Incubate at 60°C for 24 hours.

      • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

      • Thermal Degradation: Place a solid sample and a solution sample in an oven at 80°C for 48 hours.

      • Photolytic Degradation: Expose a solid sample and a solution sample to light in a photostability chamber (e.g., ICH option 1: >1.2 million lux hours and >200 W h/m²).

    • Sample Analysis:

      • At appropriate time points, withdraw an aliquot of each stressed sample.

      • Neutralize the acidic and basic samples before analysis.

      • Dilute all samples to an appropriate concentration for HPLC analysis.

      • Analyze the samples using a suitable HPLC-UV/MS method. A gradient elution with a C18 column is a good starting point.

      • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

    • Data Interpretation:

      • Identify the new peaks that appear in the stressed samples.

      • Use the MS data to determine the m/z of the degradation products and propose their structures.

    Table 1: Summary of Forced Degradation Conditions and Expected Observations

    Stress ConditionReagents/ParametersPotential Degradation PathwayExpected Observation on HPLC-MS
    Acid Hydrolysis 1 M HCl, 60°CPotential ether cleavageNew peaks, possible m/z corresponding to ring-opened product
    Base Hydrolysis 1 M NaOH, 60°CPotential ether cleavageSimilar to acid hydrolysis, but may have different kinetics
    Oxidation 3% H₂O₂, RTOxidation of the amineNew, more polar peaks with m/z +16 (N-oxide) or +16 (hydroxylamine)
    Thermal 80°C (solid & solution)Acceleration of all pathwaysIncrease in existing impurities or appearance of new ones
    Photolytic >1.2 million lux hoursPhotodegradationAppearance of multiple new peaks, potential for polymeric products

    By following the guidance in this technical support document, researchers can minimize the degradation of 5,7-dichlorochroman-4-amine, ensuring the reliability and reproducibility of their experimental results.

    References

    • Dichlorine radicals (Cl2•—) promote the photodegradation of propranolol in estuarine and coastal waters. (2021). Journal of Hazardous Materials. [Link]

    • Aromatic Structures Govern the Formation of Chlorinated Byproducts in Dichlorine Radical Reactions. (2024). Environmental Science & Technology. [Link]

    • Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. (n.d.). PMC. [Link]

    • Thermal stability and thermal decomposition study of hindered amine light stabilizers. (2007). Thermochimica Acta. [Link]

    • Photochemical degradation of short-chain chlorinated paraffins in aqueous solution 1 by hydrated electrons and hydroxyl radica. (n.d.). ChemRxiv. [Link]

    • Photochemical Degradation of Short-Chain Chlorinated Paraffins in Aqueous Solution by Hydrated Electrons and Hydroxyl Radicals. (n.d.). ChemRxiv. [Link]

    • The Influence of Copper on Halogenation/Dehalogenation Reactions of Aromatic Compounds and Its Role in the Destruction of Polyhalogenated Aromatic Contaminants. (2021). MDPI. [Link]

    • Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation in the Presence of Fe(0), Fe(II), Fe(III) or Fe(VI). (2019). MDPI. [Link]

    • Review on Chromen derivatives and their Pharmacological Activities. (n.d.). ResearchGate. [Link]

    • Thermal degradation of aqueous amines used for carbon dioxide capture. (n.d.). University of Texas at Austin. [Link]

    • Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. (2019). ResearchGate. [Link]

    • Degradation of halogenated aromatic compounds. (1990). PubMed. [Link]

    • Hydrolytic Stability of New Amino Acids Analogues of Memantine. (2020). MDPI. [Link]

    • Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities. (2021). ResearchGate. [Link]

    • Development of hydrolytic stability screening methods for early drug discovery with high differentiation and predictive power. (2023). PubMed. [Link]

    • A Practical Green Synthesis of ( R )-5,7-difluorochroman-4-ol, a Key Intermediate of Tegoprazan. (2024). ResearchGate. [Link]

    • Short- and Long-Term Stability of Aromatic Amines in Human Urine. (2023). MDPI. [Link]

    • Recent developments in the synthesis and synthetic applications of borane–amines. (n.d.). Chemical Communications (RSC Publishing). [Link]

    • 5,7-dinitro-benzo-furazan, F1, important decomposition product of 1. (2025). OSTI.GOV. [Link]

    • Kinetic Modeling of the Photocatalytic Degradation of Chlorinated Aromatic Volatile Organic Compounds: Mass Transfer Enhancement. (2024). MDPI. [Link]

    • Synthesis and Comparison of Reactivity of Amine-Borane Complexes. (2024). Journal of Chemical Health Risks. [Link]

    • Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. (n.d.). PMC. [Link]

    • Thermal degradation of aqueous amines used for carbon dioxide capture. (n.d.). University of Texas at Austin. [Link]

    • Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. (2019). ResearchGate. [Link]

    • Hydrolytic Stability of New Amino Acids Analogues of Memantine. (2020). MDPI. [Link]

    • Development of hydrolytic stability screening methods for early drug discovery with high differentiation and predictive power. (2023). PubMed. [Link]

    • Structural Characterization and Stability Evaluation of Melanin from Liquidambar formosana Hance Leaves: A Potential Natural Pigment for Food Applications. (2026). MDPI. [Link]

    Sources

    Optimization

    Technical Support Center: LC-MS Baseline Noise Reduction for 5,7-Dichlorochroman-4-amine Detection

    Welcome to the technical support center for optimizing the detection of 5,7-dichlorochroman-4-amine using Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug deve...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the technical support center for optimizing the detection of 5,7-dichlorochroman-4-amine using Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and significantly reduce baseline noise, thereby enhancing the sensitivity and reliability of your analytical results. High baseline noise can obscure low-level analytes, leading to inaccurate quantification and challenges in detection.[1][2] This resource provides a structured approach to identifying and mitigating the common sources of this noise.

    Frequently Asked Questions (FAQs)

    Q1: What is considered "high" baseline noise in LC-MS analysis?

    A1: While there isn't a universal value, high baseline noise is generally characterized by a signal-to-noise ratio (S/N) that is insufficient for reliable peak integration and detection at your required limit of quantification (LOQ). A noisy baseline will show excessive fluctuations, making it difficult to distinguish the analyte peak from the background.[1][2] As a rule of thumb, an S/N ratio of less than 10 for your LOQ warrants a thorough investigation into noise sources.

    Q2: My baseline noise suddenly increased overnight. What's the most likely cause?

    A2: A sudden increase in baseline noise often points to a contamination event.[3] This could be due to a contaminated mobile phase, a dirty ion source, or carryover from a previous sample.[2][3] Start by checking the most recently prepared mobile phase and cleaning the ion source.[2][3]

    Q3: Can my choice of solvent grade significantly impact baseline noise?

    A3: Absolutely. Using lower-grade solvents (e.g., HPLC-grade) for LC-MS applications is a common cause of high background noise.[4][5][6][7] LC-MS grade solvents undergo additional purification steps to remove trace metal ions and organic impurities that can interfere with analysis.[7] These impurities can cause adduct formation and increase the overall chemical noise.[8]

    Q4: How do I differentiate between chemical noise and electronic noise?

    A4: A simple diagnostic test can help distinguish between the two. Turn off the ion source voltage and stop the liquid flow. If the noise disappears, it is likely chemical noise originating from your mobile phase, sample, or system contamination.[9] If the noise persists, it is likely electronic noise, which may require a service engineer to diagnose.[9] Chemical noise often appears at specific m/z values, whereas electronic noise is typically more random.[9]

    Systematic Troubleshooting Guide

    A methodical approach is crucial for efficiently identifying the source of baseline noise. The following sections break down potential issues by their origin within the LC-MS system.

    Diagram: Systematic Troubleshooting Workflow

    This flowchart outlines a logical sequence for diagnosing and resolving high baseline noise.

    Caption: A step-by-step workflow for troubleshooting high baseline noise.

    In-Depth Troubleshooting by Source

    Mobile Phase Issues

    The mobile phase is a primary contributor to chemical noise.[5] Impurities in solvents or additives can introduce a high background signal.

    • Problem: High baseline noise that is consistent across runs.

      • Cause: Impure solvents or additives. Even high-purity solvents can become contaminated over time.

      • Solution:

        • Use Appropriate Solvent Grade: Always use LC-MS grade solvents and additives.[4][5][6][7] HPLC grade solvents are not suitable as they can contain impurities that interfere with mass spectrometry detection.[4][6]

        • Freshly Prepare Mobile Phases: Prepare mobile phases fresh daily, if possible. Avoid "topping off" solvent bottles, as this can concentrate impurities.[5]

        • Check Additives: Ensure that any additives, such as formic acid or ammonium acetate, are of high purity and compatible with mass spectrometry. Volatile buffers are recommended.[10]

        • Degas Solvents: Properly degas mobile phases to prevent air bubbles from entering the system, which can cause pressure fluctuations and baseline noise.[11]

    Solvent GradeTypical PurityImpact on Baseline Noise
    HPLC Grade Lower purity, may contain UV-absorbing impurities and metal ions.Can significantly increase baseline noise and cause adduct formation.[4][6]
    LC-MS Grade Higher purity, filtered and tested for low metal ion content and organic contaminants.Reduces baseline noise and improves signal intensity for target analytes.[4][6]
    LC System Contamination and Hardware

    The components of your LC system can be a source of contamination and mechanical issues leading to noise.

    • Problem: Irregular or spiking baseline noise.

      • Cause: Pump malfunctions, leaks, or contaminated system components.

      • Solution:

        • Check for Leaks: Visually inspect all fittings and connections for any signs of leaks. Even a small leak can introduce air and cause pressure fluctuations.

        • Pump Performance: Monitor the pump pressure. Unstable pressure can indicate issues with check valves or pump seals.[11]

        • Flush the System: If contamination is suspected, flush the entire system with a strong solvent mixture (e.g., isopropanol/water).

        • Clean/Replace In-line Filters and Frits: Clogged filters can cause pressure fluctuations and release trapped contaminants.[1]

    Mass Spectrometer (MS) Detector

    The ion source and other components of the mass spectrometer can become contaminated, leading to a high background signal.

    • Problem: Gradually increasing baseline noise over time, or a sudden loss of sensitivity.

      • Cause: Contamination of the ion source, capillary, or other ion optics.

      • Solution:

        • Clean the Ion Source: Regularly clean the ion source according to the manufacturer's recommendations.[2][3] This is a critical step in maintaining low baseline noise.

        • Optimize Source Parameters: Ensure that source parameters such as gas flow, desolvation temperature, and capillary voltage are optimized for 5,7-dichlorochroman-4-amine.[12] Improper settings can lead to an unstable spray and increased noise.

        • Use a Divert Valve: If your system has a divert valve, use it to direct the flow to waste during column equilibration and washing to prevent salts and other non-volatile components from entering the mass spectrometer.[10]

    Diagram: Common Sources of Noise in an LC-MS System

    Caption: Key components in an LC-MS system that can contribute to baseline noise.

    Best Practices for Proactive Noise Prevention

    • Rigorous Sample Preparation: Employ effective sample cleanup techniques like solid-phase extraction (SPE) to remove matrix components that can cause ion suppression and increase background noise.[12]

    • System Suitability Tests: Regularly inject a standard solution to monitor system performance, including retention time stability, peak shape, and signal-to-noise ratio.[1]

    • Dedicated Solvent Bottles: Use dedicated and thoroughly cleaned glassware for your mobile phases to avoid cross-contamination.

    • Routine Maintenance: Adhere to a regular maintenance schedule for your LC-MS system, including cleaning the ion source, checking pump seals, and replacing consumable parts.[10]

    By systematically addressing these potential sources of noise, you can significantly improve the quality of your data for the detection of 5,7-dichlorochroman-4-amine and other analytes.

    References

    • Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. (2025, November 20). Biotech Spain.
    • Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. (n.d.).
    • Optimizing Mobile Phase Solvent Purity for LC-MS. (2023, September 27). Technology Networks.
    • Characterization of typical chemical background interferences in atmospheric pressure ionization liquid chromatography-mass spectrometry. (n.d.). PubMed.
    • 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions.
    • Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.).
    • Ion suppression; a critical review on causes, evaluation, prevention and applic
    • LCMS Troubleshooting: 14 Best Practices for Labor
    • LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. (2018, September 1).
    • LCMS and LCMSMS Service: Properly Maintaining your Mass Spectrometer. (2020, March 4). Overbrook Services.
    • Chemical noise reduction for mass spectrometry. (n.d.).
    • Optimizing Mobile Phase Solvent Purity for LCMS. (2009, June 3).
    • Solvents: An Overlooked Ally for Liquid Chromatography–Mass Spectrometry. (2018, July 15).
    • Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? (2022, August 1).
    • Optimizing Mobile Phase Solvent Purity for LC/MS. (n.d.).
    • LCMS Troubleshooting: 14 Best Practices for Labor
    • Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro. (n.d.).
    • Chemical noise in mass spectrometry: Part I. (n.d.).
    • LC-MS Grade Solvents and Reagents. (n.d.). Sigma-Aldrich.
    • Chemical Noise in Mass Spectrometry. (2014, August 22). Spectroscopy Online.
    • Reduction of chemical background noise in LC-MS/MS for trace analysis. (n.d.). TU Graz Research Portal.
    • Losing Sensitivity of LC/MS signal due to High Background? (2022, March 27).
    • Guide to achieving reliable quantit
    • A noise model for mass spectrometry based proteomics. (2008, April 15).
    • Troubleshooting Guide for HPLC & LC-MS. (n.d.). Sigma-Aldrich.
    • Background noise in UPLC-MS/MS experience? (2022, June 16). Nitrosamines Exchange.
    • How to determine whether the noise is chemical noise or electronic noise in the Ion Traps. (2025, August 12). Thermo Fisher Scientific.
    • HELP! very noisy basline. (2012, October 5).
    • Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. (2019, September 16). Agilent.
    • Liquid chromatography–mass spectrometry analysis of dyes formed by in situ oxidative methods then purified by absorption and e. (n.d.). Semantic Scholar.
    • Mass Spectrometry and Its Importance for the Analysis and Discovery of Active Molecules in N
    • Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. (2020, January 11). PubMed.
    • Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. (n.d.).

    Sources

    Troubleshooting

    Technical Support Center: Optimizing Mobile Phase for 5,7-Dichlorochroman-4-amine Chromatography

    This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working on the chromatographic separation of 5,7-dichlorochroman-4-amine. It is structured in a question-a...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working on the chromatographic separation of 5,7-dichlorochroman-4-amine. It is structured in a question-and-answer format to directly address common and complex issues encountered during method development and routine analysis.

    I. Frequently Asked Questions (FAQs)

    Q1: What are the main challenges in the chromatography of 5,7-dichlorochroman-4-amine?

    The primary challenges stem from the molecule's chemical properties: a basic amine group and two chlorine atoms on an aromatic ring. The basic amine is prone to strong interactions with residual silanol groups on silica-based stationary phases, often leading to poor peak shape, specifically peak tailing.[1][2] The dichlorinated aromatic structure contributes to its hydrophobicity, influencing its retention in reversed-phase systems.

    Q2: What is a good starting point for mobile phase selection in reversed-phase HPLC?

    A common starting point for a basic compound like 5,7-dichlorochroman-4-amine is a mobile phase consisting of acetonitrile (ACN) and water, with an acidic modifier.[3] A typical initial gradient could be 5-95% ACN in water over 20-30 minutes. The addition of 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to both the aqueous and organic phases is crucial for improving peak shape by suppressing the ionization of silanol groups on the stationary phase.[4][5]

    Q3: Why is my peak for 5,7-dichlorochroman-4-amine tailing severely?

    Peak tailing for basic compounds is a frequent issue in reversed-phase chromatography.[6] It is primarily caused by secondary interactions between the protonated amine group of your analyte and ionized residual silanol groups (Si-O⁻) on the silica surface of the column.[1][7] These interactions create multiple retention mechanisms, leading to a broadened and asymmetrical peak.[1]

    Q4: Can I use a C18 column for this separation?

    Yes, a C18 column is a suitable starting point. However, to minimize peak tailing, it is highly recommended to use a modern, high-purity, "Type B" silica-based C18 column with low silanol activity.[2][4] These columns are manufactured to have a much lower metal content and are often end-capped to a higher degree, reducing the number of accessible silanol groups.[7]

    Q5: Is this compound chiral? If so, how do I separate the enantiomers?

    Yes, 5,7-dichlorochroman-4-amine possesses a chiral center at the C4 position. To separate the enantiomers, you will need to employ chiral chromatography.[8][9] This can be achieved by using a chiral stationary phase (CSP).[10][11] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for screening for the chiral separation of such compounds.[12] Both normal-phase and reversed-phase modes can be effective, and screening different mobile phases (e.g., hexane/isopropanol for normal-phase or acetonitrile/water for reversed-phase) is necessary to find the optimal conditions.[8]

    II. Troubleshooting Guide

    This section provides a systematic approach to resolving common problems encountered during the chromatographic analysis of 5,7-dichlorochroman-4-amine.

    Issue 1: Poor Peak Shape (Tailing or Fronting)
    Potential Cause Explanation Recommended Solution
    Secondary Silanol Interactions The basic amine group of 5,7-dichlorochroman-4-amine interacts with acidic silanol groups on the silica stationary phase, causing peak tailing.[1][7]1. Lower Mobile Phase pH: Adjust the mobile phase pH to be at least 2 units below the pKa of the amine. A pH of ≤ 3 is generally effective at suppressing silanol ionization.[1][2] Use volatile acids like formic acid or TFA for MS compatibility. 2. Add a Competing Base: Incorporate a small amount of a competing base, such as triethylamine (TEA), into the mobile phase (typically 5-20 mM).[13] TEA will preferentially interact with the active silanol sites, masking them from your analyte.[6] However, be aware that TEA can shorten column lifetime.[13] 3. Use a Modern, End-capped Column: Employ a high-purity silica column with advanced end-capping to minimize exposed silanols.[2]
    Column Overload Injecting too much sample can saturate the stationary phase, leading to peak distortion.[14]Reduce the injection volume or dilute the sample and re-inject.[14]
    Sample Solvent Mismatch If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.[14]Ideally, dissolve the sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility.
    Extra-Column Effects Dead volume in fittings, tubing, or the detector flow cell can contribute to band broadening and peak tailing.[6]Ensure all fittings are properly connected and use tubing with the smallest appropriate internal diameter.
    Workflow for Troubleshooting Peak Tailing

    Caption: A decision tree for systematically troubleshooting peak tailing.

    Issue 2: Poor Resolution or Co-elution with Impurities
    Potential Cause Explanation Recommended Solution
    Inadequate Selectivity The mobile phase and stationary phase combination does not provide sufficient differentiation between your analyte and impurities.1. Change the Organic Modifier: If using acetonitrile, try switching to methanol or vice-versa.[5] These solvents have different properties and can alter the selectivity of the separation. 2. Modify Mobile Phase pH: Adjusting the pH can change the ionization state of both the analyte and impurities, leading to changes in retention and potentially improved resolution.[15] 3. Try a Different Stationary Phase: The dichlorinated aromatic ring of the analyte can participate in π-π interactions.[16] Consider a phenyl-hexyl or pentafluorophenyl (PFP) stationary phase to exploit these interactions and alter selectivity.[17]
    Insufficient Efficiency The column may not be providing enough theoretical plates to separate closely eluting compounds.1. Decrease Flow Rate: Lowering the flow rate can improve column efficiency. 2. Use a Longer Column or Smaller Particle Size: A longer column or a column packed with smaller particles will provide more theoretical plates and enhance resolving power.
    Inappropriate Gradient Slope A steep gradient may not provide enough time for separation.Decrease the gradient slope (e.g., from a 10-minute to a 20-minute gradient) to allow more time for the separation to occur.
    Experimental Protocol: Systematic Mobile Phase Optimization
    • Initial Conditions:

      • Column: High-purity, end-capped C18, 4.6 x 150 mm, 3.5 µm

      • Mobile Phase A: 0.1% Formic Acid in Water

      • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

      • Gradient: 10-90% B over 15 minutes

      • Flow Rate: 1.0 mL/min

      • Temperature: 30 °C

      • Detection: UV at an appropriate wavelength

    • Step 1: Organic Modifier Screening:

      • Repeat the initial run, but replace acetonitrile with methanol as Mobile Phase B.

      • Compare the chromatograms for changes in selectivity and resolution.

    • Step 2: pH Adjustment (if necessary and MS compatibility is not required):

      • Prepare a mobile phase with a phosphate buffer at pH 2.5.[13]

      • Run the separation and observe the effect on peak shape and retention.

    • Step 3: Additive Evaluation (if peak tailing persists):

      • To the optimized mobile phase from the previous steps, add 10 mM triethylamine (TEA).

      • Evaluate the improvement in peak symmetry.

    • Step 4: Gradient Optimization:

      • Based on the best conditions identified, fine-tune the gradient slope and duration to achieve optimal resolution in the shortest possible run time.

    Issue 3: Irreproducible Retention Times
    Potential Cause Explanation Recommended Solution
    Inadequate Column Equilibration The column is not fully equilibrated with the starting mobile phase conditions before each injection, leading to shifts in retention time.[3]Ensure the column is flushed with at least 10-20 column volumes of the initial mobile phase before each injection.[3]
    Mobile Phase Composition Changes Evaporation of the organic solvent or inaccurate mixing of the mobile phase can lead to changes in its composition over time.Prepare fresh mobile phase daily. If using an online mixer, ensure the pump is functioning correctly.
    Temperature Fluctuations Changes in ambient temperature can affect mobile phase viscosity and retention times.[3]Use a column oven to maintain a constant and controlled temperature.[3]
    Column Degradation Over time, the stationary phase can degrade, especially under harsh pH conditions, leading to changes in retention.[7]Use a guard column to protect the analytical column from strongly retained matrix components.[7] If retention times continue to shift, the column may need to be replaced.
    Logical Flow for Ensuring Reproducibility

    Reproducibility_Workflow cluster_prep Preparation cluster_run Analysis cluster_eval Evaluation Fresh_MP Prepare Fresh Mobile Phase Equilibrate Equilibrate Column (10-20 CV) Fresh_MP->Equilibrate Set_Temp Set Column Oven Temperature Equilibrate->Set_Temp Inject Inject Sample Set_Temp->Inject Check_RT Retention Time Stable? Inject->Check_RT Yes Proceed with Analysis Check_RT->Yes Yes No Troubleshoot Check_RT->No No

    Sources

    Optimization

    preventing oxidation of 5,7-dichlorochroman-4-amine in solution

    An Applications & Technical Support Center Topic: Preventing Oxidation of 5,7-dichlorochroman-4-amine in Solution Introduction: Understanding the Challenge 5,7-dichlorochroman-4-amine is a valuable research compound whos...

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    Author: BenchChem Technical Support Team. Date: April 2026

    An Applications & Technical Support Center Topic: Preventing Oxidation of 5,7-dichlorochroman-4-amine in Solution

    Introduction: Understanding the Challenge

    5,7-dichlorochroman-4-amine is a valuable research compound whose utility can be compromised by its inherent chemical instability in solution. Users frequently report solution discoloration (e.g., turning yellow, brown, or pink) and loss of compound potency over time. These observations are classic indicators of oxidative degradation.

    This technical guide provides an in-depth analysis of the underlying causes of this instability and offers robust, field-proven strategies to mitigate oxidative breakdown. By understanding the "why" behind the degradation, researchers can implement effective handling and storage protocols to ensure experimental integrity and reproducibility.

    The structure of 5,7-dichlorochroman-4-amine contains three primary sites susceptible to oxidation:

    • The Aromatic Amine: The amine group (-NH₂) significantly activates the aromatic ring, making it highly susceptible to oxidation, similar to aniline derivatives.

    • The Benzylic Amine Nitrogen: The lone pair of electrons on the nitrogen atom can be directly attacked by oxidizing species.

    • The Benzylic C-H Bond: The hydrogen atom at the C4 position is benzylic, making it prone to abstraction, which can lead to the formation of imines or other degradation products.[1]

    This guide will address each of these vulnerabilities and provide a multi-faceted approach to prevention.

    Frequently Asked Questions (FAQs)

    Q1: My solution of 5,7-dichlorochroman-4-amine turned a shade of brown/yellow overnight. What happened? A1: This discoloration is a strong indicator of oxidation.[2] Aromatic amines are notoriously prone to air oxidation, which often produces highly colored polymeric byproducts. The process is often initiated by exposure to atmospheric oxygen, light, or trace metal ion contaminants.[3][4]

    Q2: I dissolved the compound in DMSO and stored it at 4°C, but it still degraded. Isn't that standard procedure? A2: While common, this procedure is often insufficient for highly sensitive compounds. DMSO can contain trace peroxides, and refrigeration slows, but does not stop, oxidation if oxygen is present in the vial's headspace or dissolved in the solvent. For this compound, more rigorous preventative measures are required.

    Q3: What is the single most important step I can take to prevent oxidation? A3: The most critical step is the rigorous exclusion of oxygen. This is best achieved by using deoxygenated solvents and storing solutions under an inert gas atmosphere (e.g., argon or nitrogen).[5][6][7][8][9]

    Q4: Can pH control help improve stability? A4: Yes, pH is a critical factor. The stability of amines in solution is often pH-dependent.[10][11][12] In acidic conditions (pH 3-5), the amine group is protonated to form an ammonium salt (-NH₃⁺). This removes the lone pair of electrons, significantly reducing its susceptibility to oxidation. However, you must ensure this pH is compatible with your downstream application.

    Q5: Are there any solvents I should absolutely avoid? A5: Avoid chlorinated solvents like dichloromethane for long-term storage, as they can react with amines.[13] Also, be cautious with older bottles of solvents like THF or ethers, as they can form explosive peroxides which are potent oxidizing agents. Always use fresh, high-purity, or peroxide-free solvents.

    Visualizing the Degradation Pathway & Prevention

    The following diagram illustrates the primary sites of oxidative attack on the 5,7-dichlorochroman-4-amine molecule and where the recommended preventative strategies intervene.

    cluster_0 Degradation Pathways cluster_1 Prevention Strategies mol 5,7-dichlorochroman-4-amine prod1 N-Oxide / Nitroso Species mol->prod1 N-Oxidation prod2 Imine Formation mol->prod2 C4-H Abstraction prod3 Colored Polymeric Byproducts prod1->prod3 prod2->prod3 p1 Inert Gas Atmosphere (N₂ or Ar) p1->mol p2 Antioxidants (e.g., BHT, Ascorbic Acid) p2->prod1 p2->prod2 p3 pH Control (Acidic Buffer, pH 3-5) p3->mol p4 Chelating Agents (e.g., EDTA) p4->mol

    Caption: Key oxidation pathways and corresponding preventative measures.

    Troubleshooting Guide

    Observation Potential Cause(s) Recommended Solution(s)
    Rapid discoloration (minutes to hours) of a freshly prepared solution. 1. High oxygen content in the solvent. 2. Presence of catalytic metal ion impurities. 3. Exposure to strong light.1. Immediately switch to deoxygenated solvents. Use a solvent that has been sparged with argon or nitrogen for at least 30 minutes. 2. Add a chelating agent. Incorporate a small amount of EDTA (final concentration ~100 µM) to sequester metal ions.[3] 3. Protect from light. Work in a fume hood with the sash down and store the solution in an amber vial.
    Solution is initially clear but degrades after one or two freeze-thaw cycles. 1. Oxygen introduced into the headspace during use. 2. Water condensation introducing moisture and dissolved oxygen.1. Aliquot the stock solution. Prepare single-use aliquots to avoid repeatedly opening the main stock vial. 2. Re-blanket with inert gas. Before re-freezing, gently flush the vial's headspace with argon or nitrogen.[6] 3. Use a vial with a high-quality septum cap. This allows for withdrawal via syringe without opening the vial.
    Inconsistent results or lower-than-expected activity in biological assays. Partial degradation of the compound, leading to a lower effective concentration of the active molecule.1. Confirm compound integrity. If possible, run a quick analytical check (e.g., LC-MS) on the solution to check for degradation products. 2. Prepare fresh solutions daily. For maximum consistency, prepare dilutions from a properly stored, inert-gas-protected stock solution immediately before each experiment.[14]
    Precipitate forms in an acidic buffer. The hydrochloride or other salt form of the protonated amine may have lower solubility in the chosen buffer system.1. Check solubility. Perform a small-scale test to determine the solubility limit at the desired pH. 2. Add a co-solvent. A small percentage of an organic solvent like ethanol or DMSO may improve solubility. 3. Adjust the concentration. Work with a lower stock concentration if possible.

    Experimental Protocols for Maximizing Stability

    Protocol 1: Preparation of a Stabilized Stock Solution

    This protocol is designed for preparing a stock solution for long-term storage (>1 week).

    Materials:

    • 5,7-dichlorochroman-4-amine solid

    • High-purity, anhydrous solvent (e.g., DMSO or Ethanol)

    • Source of dry inert gas (Argon or Nitrogen) with tubing[7]

    • Amber glass vial with a PTFE-lined screw cap or septum

    • Antioxidant (optional, e.g., Butylated hydroxytoluene - BHT)

    • Chelating Agent (optional, e.g., EDTA)

    Procedure:

    • Solvent Deoxygenation: Place the required volume of solvent in a flask. Sparge the solvent by bubbling a gentle stream of argon or nitrogen through it for 30-60 minutes. This removes dissolved oxygen.[5]

    • Prepare Vial: Weigh the desired amount of 5,7-dichlorochroman-4-amine directly into the amber vial.

    • (Optional) Add Stabilizers: If using, add BHT to a final concentration of 0.01% (w/v) or EDTA to 100 µM. These act as radical scavengers and metal chelators, respectively.[3]

    • Dissolution: Using a pipette, add the deoxygenated solvent to the vial to achieve the target concentration. Briefly vortex to dissolve.

    • Inert Gas Blanketing: Gently flush the headspace of the vial with a stream of inert gas for 15-30 seconds to displace all air.[6]

    • Seal and Store: Immediately and tightly seal the vial. Wrap the cap junction with parafilm for an extra barrier.

    • Storage: Store the vial upright at -20°C or -80°C for long-term stability.

    Protocol 2: Temporary Chemical Protection via N-Acetylation

    For applications where the free amine is problematic for stability during a multi-step synthesis, it can be temporarily "protected" as a less reactive amide. This is an advanced technique and requires subsequent deprotection.

    Materials:

    • 5,7-dichlorochroman-4-amine

    • Aprotic solvent (e.g., Dichloromethane or THF)

    • Mild base (e.g., Triethylamine or Pyridine)

    • Acetic anhydride or Acetyl chloride

    Procedure:

    • Dissolution: Dissolve the amine in the aprotic solvent under an inert atmosphere.

    • Cooling: Cool the solution to 0°C in an ice bath.

    • Base Addition: Add 1.1 equivalents of the mild base.

    • Acylation: Slowly add 1.05 equivalents of acetic anhydride.

    • Reaction: Allow the reaction to stir at 0°C and warm to room temperature over 2 hours. Monitor by TLC or LC-MS for completion.

    • Workup: Quench the reaction with water and perform a standard aqueous workup and extraction to isolate the N-acetylated product.

    • Deprotection (Post-Synthesis): The amide can be hydrolyzed back to the free amine later using either strong acidic or basic conditions (e.g., refluxing in 6M HCl or 4M NaOH).

    Note: Protecting group strategies are powerful but add synthetic steps. The most common and easily removable protecting group for amines is the t-butyloxycarbonyl (Boc) group, which is installed using Boc-anhydride and removed with mild acid like trifluoroacetic acid (TFA).[15][16]

    References

    • University of Calgary. Ch22: EArS of aromatic amines. Available at: [Link]

    • Thieme. An Efficient Method for the Protection of Aromatic Amines with Benzostabase and Its Utility in Anionic Aromatic Transformations. Synthesis 2011; 2011(24): 4058-4064. DOI: 10.1055/s-0031-1289591.
    • Linde Gas. Inerting. Available at: [Link]

    • Avanti Polar Lipids. How Can I Protect My Lipid From Oxidation?. Available at: [Link]

    • Master Organic Chemistry. Protecting Groups for Amines – Carbamates. (2018). Available at: [Link]

    • Chemistry Steps. Boc Protecting Group for Amines. (2023). Available at: [Link]

    • Defense Technical Information Center (DTIC). MECHANISMS OF THE OXIDATION OF ORGANIC AMINES BY OXYGEN AND BY FREE RADICAL OXIDIZING AGENTS. (1965). Available at: [Link]

    • Wikipedia. Inert gas. Available at: [Link]

    • Journal of the American Chemical Society. Inductive vs Solvation Effects in Primary Alkyl Amines: Determination of the Standard Potentials. (2007). DOI: 10.1021/ja066632s.
    • Google Patents. CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring.
    • Organic Chemistry Portal. Protecting Groups. Available at: [Link]

    • Presscon. Oxidation Prevention & Inertization. Available at: [Link]

    • PMC (PubMed Central). Aminic Organoselenium Compounds: Promising Antioxidant Agents. (2023). DOI: 10.3390/antiox12051084.
    • PMC (PubMed Central). Impact of Solvent on the Thermal Stability of Amines. (2022). DOI: 10.1021/acs.iecr.2c01934.
    • PubMed.
    • MDPI. Functional Polymeric Membranes with Antioxidant Properties for the Colorimetric Detection of Amines. (2023). DOI: 10.3390/polym15234515.
    • ResearchGate. Mechanism of action of amine-type antioxidants at temperatures above 110 °C. Available at: [Link]

    • Google Patents. US20120271026A1 - Inhibition of amine oxidation.
    • Royal Society of Chemistry. Development of a metal-free amine oxidation method utilizing DEAD chemistry. (2017). DOI: 10.1039/C7OB02091F.
    • Office of Scientific and Technical Information. Safeguarding Amines from Oxidation by Enabling Technologies (FE0031861). (2021). Available at: [Link]

    • ScienceDirect. Free radicals from the oxidation of 4-aminocatechol. Identification and structural dynamics using ESR spectroscopy. (1984). DOI: 10.1016/0006-2952(84)90299-6.
    • PMC (PubMed Central). Diverse N‐Oxidation of Primary Aromatic Amines Controlled by Engineered P450 Peroxizyme Variants Facilitated by Dual‐Functional Small Molecule. (2024). DOI: 10.1002/anie.202319323.
    • Organic Chemistry Portal. Steric-Hindrance-Induced Regio- and Chemoselective Oxidation of Aromatic Amines. (2015). Available at: [Link]

    • ACS Publications. Asymmetric Allylic C–H Oxidation for the Synthesis of Chromans. (2015). DOI: 10.1021/jacs.5b08423.
    • YouTube. Chromic Acid Oxidation of Benzylic Carbon 002. (2012). Available at: [Link]

    • YouTube. c242w23 L16 Act 4 Benzylic oxidation using Chromic Acid. (2023). Available at: [Link]

    • ResearchGate. What is the most efficient method to protect aromatic amines. apart from acetylation?. (2017). Available at: [Link]

    • ACS Publications. Synthesis of Chromanes by Triflimide-Catalyzed Annulations of Benzylic Alcohols and Alkenes. (2025). DOI: 10.1021/acs.joc.5b00424.
    • Oxford Academic. Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. (2024). DOI: 10.1093/pnasnexus/pgae038.
    • Chemistry Steps. Reactions at the Benzylic Position. (2019). Available at: [Link]

    • ResearchGate. Metabolic pathway of coumarin showing formation of various degradation products. Available at: [Link]

    • ChemRxiv. The Analogous Degradation Pathways of Oxidative Hair dyes and Melanin. (2025). DOI: 10.26434/chemrxiv-2025-b5xlm.
    • PMC (PubMed Central). Degradation Mechanisms of 4,7-Dihydroxycoumarin Derivatives in Advanced Oxidation Processes: Experimental and Kinetic DFT Study. (2023). DOI: 10.3390/ijms242015331.
    • Journal of Chemistry. Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024).
    • MDPI. Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. (2025). DOI: 10.3390/molecules30081734.
    • PMC (PubMed Central). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. (2021). DOI: 10.1007/s11694-021-01059-x.
    • AIDIC. Thermal Stability of Amine Compounds and Dichloromethane. (2016). DOI: 10.3303/CET1653066.
    • ResearchGate. The effects of pH on enzyme stability were examined by measurement of... Available at: [Link]

    • Scribd. pH Impact on Pharmaceutical Stability in Japan. (2024). Available at: [Link]

    • RSC Publishing. Light-driven oxidation of CH4 to C1 chemicals catalysed by an organometallic Ru complex with O2. DOI: 10.1039/D0SC02484A.

    Sources

    Reference Data & Comparative Studies

    Validation

    A Senior Application Scientist's Guide to Comparing the Binding Affinity of 5,7-dichlorochroman-4-amine and 5,7-difluorochroman-4-amine

    Introduction: The Subtle Art of Halogen Substitution in Drug Design Theoretical Framework: Decoding the Impact of Dichloro vs. Difluoro Substitution The choice between chlorine and fluorine as substituents on an aromatic...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction: The Subtle Art of Halogen Substitution in Drug Design

    Theoretical Framework: Decoding the Impact of Dichloro vs. Difluoro Substitution

    The choice between chlorine and fluorine as substituents on an aromatic ring is a critical decision in drug design.[1][2] These halogens, while similar in some respects, possess distinct properties that can lead to divergent biological outcomes.[1]

    • Electronegativity and Bond Strength: Fluorine is the most electronegative element, leading to a highly polarized and strong C-F bond (mean bond dissociation energy of 105.4 kcal mol⁻¹).[2] Chlorine is less electronegative, resulting in a weaker C-Cl bond (78.5 kcal mol⁻¹).[2] This difference can affect the metabolic stability and electronic environment of the molecule.

    • Atomic Size and Steric Hindrance: A fluorine atom is sterically smaller (van der Waals radius of 1.47 Å) than a chlorine atom (1.74 Å).[2] This size difference can be critical for fitting into a protein's binding pocket. While fluorine is a closer steric match to a hydrogen atom, chlorine is more comparable to a methyl group.[2]

    • Lipophilicity and Solubility: Chlorinated compounds are generally more lipophilic than their fluorinated counterparts.[1] A comparative analysis of 177 matched pairs showed that the mean log D value for chlorinated compounds was 0.45 units higher than for fluorinated compounds.[1] Conversely, fluorinated compounds tend to be more soluble.[1] These properties significantly influence a compound's pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME).

    • Binding Interactions: A molecular matched pair analysis of approximately 3300 compound pairs revealed that chlorinated compounds were, on average, slightly more active than their fluorinated analogs, with a mean difference in pIC50 of -0.03.[1] This corresponds to an average increase in binding constant for chlorinated compounds of about 10-12%.[1] However, this is a general trend, and the specific context of the binding pocket is paramount.

    Quantitative Data Presentation: A Template for Your Findings

    Once experimental data is acquired, it should be organized in a clear and concise manner to facilitate comparison. The following table serves as a template for summarizing key kinetic and affinity constants derived from techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).[3]

    Test CompoundTarget ProteinMethodK D (nM)k on (M ⁻¹s ⁻¹)k off (s ⁻¹)Stoichiometry (n)ΔH (kcal/mol)-TΔS (kcal/mol)
    5,7-dichlorochroman-4-aminee.g., Kinase YSPRe.g., 50e.g., 1.2 x 10⁵e.g., 6.0 x 10⁻³N/AN/AN/A
    5,7-dichlorochroman-4-aminee.g., Kinase YITCe.g., 65N/AN/Ae.g., 1.1e.g., -8.5e.g., -1.2
    5,7-difluorochroman-4-aminee.g., Kinase YSPRe.g., 80e.g., 1.0 x 10⁵e.g., 8.0 x 10⁻³N/AN/AN/A
    5,7-difluorochroman-4-aminee.g., Kinase YITCe.g., 95N/AN/Ae.g., 1.0e.g., -7.9e.g., -1.5

    This table presents hypothetical data for illustrative purposes.

    Experimental Protocol: A Validating System for Binding Affinity Determination

    To ensure the trustworthiness of binding affinity data, a robust and self-validating experimental protocol is essential. Below is a detailed methodology for a competitive radioligand binding assay, a common technique for determining the affinity of an unlabeled compound (Kᵢ).[4]

    Protocol: Competitive Radioligand Binding Assay

    Objective: To determine the equilibrium dissociation constant (Kᵢ) of 5,7-dichlorochroman-4-amine and 5,7-difluorochroman-4-amine for a target receptor.

    Materials:

    • Target receptor preparation (e.g., cell membranes expressing the receptor).

    • Radioligand with known affinity (K d ) for the target receptor.

    • Test compounds: 5,7-dichlorochroman-4-amine and 5,7-difluorochroman-4-amine.

    • Assay buffer (e.g., Tris-HCl with appropriate additives).

    • Scintillation vials and cocktail.

    • Microplate harvester and scintillation counter.

    Step-by-Step Methodology:

    • Receptor Preparation:

      • Thaw the receptor preparation on ice.

      • Homogenize the preparation in the assay buffer to ensure a uniform suspension.

      • Causality: A uniform suspension is crucial for consistent receptor concentration across all assay wells, minimizing variability.[4]

    • Assay Setup:

      • In a 96-well plate, set up triplicate wells for:

        • Total Binding: Receptor preparation + radioligand.

        • Non-specific Binding (NSB): Receptor preparation + radioligand + a high concentration of a known unlabeled ligand.

        • Competitive Binding: Receptor preparation + radioligand + varying concentrations of the test compound (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

      • Causality: The NSB wells are critical for determining the amount of radioligand that binds to components other than the target receptor. Specific binding is calculated as Total Binding - NSB.[4]

    • Incubation:

      • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.

      • Causality: The incubation time should be sufficient for the binding reaction to reach a steady state, which is a prerequisite for accurate Kᵢ determination.[4]

    • Harvesting and Filtration:

      • Rapidly filter the contents of each well through a glass fiber filter mat using a microplate harvester.

      • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

      • Causality: Rapid filtration and washing are essential to separate bound from free radioligand without disturbing the binding equilibrium.

    • Quantification:

      • Place the filter discs into scintillation vials with a scintillation cocktail.

      • Count the radioactivity in a scintillation counter.

    • Data Analysis:

      • Calculate the percentage of specific binding at each concentration of the test compound.

      • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

      • Fit the data using non-linear regression to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of specific radioligand binding).

      • Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K d ) , where [L] is the concentration of the radioligand and K d is its dissociation constant.

      • Causality: The Cheng-Prusoff equation corrects the IC₅₀ value for the presence of the competing radioligand, providing a more accurate measure of the test compound's affinity.

    G cluster_prep Preparation cluster_assay Assay cluster_separation Separation cluster_analysis Analysis P1 Receptor Preparation A1 Incubate (Receptor + Radioligand + Competitor) P1->A1 P2 Radioligand & Test Compounds P2->A1 S1 Rapid Filtration A1->S1 S2 Wash to Remove Unbound Ligand S1->S2 D1 Scintillation Counting S2->D1 D2 Calculate Specific Binding D1->D2 D3 Non-linear Regression (IC50) D2->D3 D4 Cheng-Prusoff Equation (Ki) D3->D4 G cluster_ligands Ligand Properties cluster_receptor Receptor Binding Pocket Ligand_Cl 5,7-dichlorochroman-4-amine + More Lipophilic + Larger Size + Better Halogen Bond Donor Receptor Hypothetical Receptor + Hydrophobic Regions + Steric Constraints + Halogen Bond Acceptor + Polar Residues Ligand_Cl->Receptor Enhanced Hydrophobic Interaction Ligand_Cl->Receptor Potential Halogen Bond Ligand_F 5,7-difluorochroman-4-amine + Less Lipophilic + Smaller Size + Stronger Electron Withdrawal Ligand_F->Receptor Favorable Steric Fit Ligand_F->Receptor Altered Electrostatics

    Caption: Factors influencing receptor binding of the two compounds.

    Conclusion and Future Directions

    The comparison of 5,7-dichlorochroman-4-amine and 5,7-difluorochroman-4-amine highlights the critical role of halogen substitution in modulating binding affinity. While theoretical principles suggest the dichloro- derivative may exhibit higher affinity due to increased lipophilicity and potentially stronger halogen bonding, the actual outcome is highly dependent on the specific topology and chemical environment of the target's binding pocket. [1]The difluoro- analog may be favored in sterically constrained pockets.

    Ultimately, empirical determination of binding affinities through rigorous experimental techniques, such as those outlined in this guide, is indispensable. The insights gained from such studies will not only elucidate the structure-activity relationships for this particular chemical scaffold but also contribute to the broader understanding of rational drug design.

    References

    • Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. ChemRxiv. [Link]

    • Receptor Binding Assays for HTS and Drug Discovery. NCBI - NIH. [Link]

    • Four Gold Standards for Measuring Ligand-Binding Affinity. FindLight. [Link]

    • An original approach to measure ligand/receptor binding affinity in non-purified samples. Nature. [Link]

    • Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells. Journal of the American Chemical Society. [Link]

    • Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science (RSC Publishing). [Link]

    • Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights. RSC Medicinal Chemistry (RSC Publishing). [Link]

    • Halogenated 2-amino-4H-benzo[h]chromene derivatives as antitumor agents and the relationship between lipophilicity and antitumor activity. ResearchGate. [Link]

    • Effect of “magic chlorine” in drug discovery: an in silico approach. PMC. [Link]

    Sources

    Comparative

    A Comparative Guide to the Efficacy of 5,7-Dichlorochroman-4-amine and Standard Chroman Derivatives

    For Researchers, Scientists, and Drug Development Professionals Introduction: The Chroman Scaffold and the Influence of Halogenation The chroman ring system is a privileged scaffold in medicinal chemistry, forming the co...

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    Author: BenchChem Technical Support Team. Date: April 2026

    For Researchers, Scientists, and Drug Development Professionals

    Introduction: The Chroman Scaffold and the Influence of Halogenation

    The chroman ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The versatility of the chroman-4-one core allows for extensive chemical modifications, enabling the fine-tuning of its pharmacological profile.[1][2]

    Standard chroman derivatives, often unsubstituted or minimally substituted, serve as foundational structures in drug discovery programs. However, the introduction of specific substituents can dramatically alter their biological efficacy. Halogenation, in particular, is a well-established strategy in medicinal chemistry to enhance the potency and modulate the pharmacokinetic properties of lead compounds. The introduction of chlorine atoms, for instance, can influence a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins. This guide will focus on the comparative efficacy of a di-chlorinated chroman derivative, 5,7-dichlorochroman-4-amine, relative to its standard, non-halogenated counterparts.

    Synthesis and Chemical Profile

    The synthesis of chroman-4-amine derivatives typically begins with the corresponding chroman-4-one. The chroman-4-one scaffold can be assembled through a base-promoted aldol condensation of a substituted 2'-hydroxyacetophenone with an appropriate aldehyde, followed by an intramolecular oxa-Michael addition.[3] For 5,7-dichlorochroman-4-one, the starting material would be 2'-hydroxy-3,5-dichloroacetophenone.

    Once the chroman-4-one is obtained, it can be converted to the corresponding 4-amine via reductive amination. This process involves the reaction of the ketone with an amine in the presence of a reducing agent.

    2'-Hydroxy-3,5-dichloroacetophenone 2'-Hydroxy-3,5-dichloroacetophenone 5,7-Dichlorochroman-4-one 5,7-Dichlorochroman-4-one 2'-Hydroxy-3,5-dichloroacetophenone->5,7-Dichlorochroman-4-one Aldol Condensation/ Oxa-Michael Addition 5,7-Dichlorochroman-4-amine 5,7-Dichlorochroman-4-amine 5,7-Dichlorochroman-4-one->5,7-Dichlorochroman-4-amine Reductive Amination

    Caption: General synthetic route to 5,7-dichlorochroman-4-amine.

    Comparative Efficacy: A Structure-Activity Relationship (SAR) Perspective

    Standard Chroman Derivatives: Unsubstituted or minimally substituted chroman-4-ones often exhibit modest biological activity. They serve as excellent starting points for chemical modification due to their synthetic accessibility.

    Halogenated Chroman Derivatives: The introduction of halogens, particularly electron-withdrawing groups like chlorine, at positions 5 and 7 of the chroman ring is predicted to significantly enhance its biological activity. Studies on related chroman-4-one derivatives have shown that electron-withdrawing substituents at the 6- and 8-positions are favorable for increased potency, particularly as inhibitors of enzymes like Sirtuin 2 (SIRT2).[3][4] This suggests that the 5,7-dichloro substitution pattern could lead to a highly active compound.

    The amine group at position 4 further introduces a basic center, which can be crucial for interactions with biological targets and can also improve the compound's solubility and pharmacokinetic profile.

    Table 1: Projected Comparative Efficacy

    FeatureStandard Chroman Derivatives5,7-Dichlorochroman-4-amine (Projected)Rationale for Projection
    Potency Low to moderateHighElectron-withdrawing effects of two chlorine atoms are expected to enhance binding affinity to target enzymes.[3][4]
    Selectivity VariablePotentially highSpecific substitution patterns can confer selectivity for certain biological targets, such as specific enzyme isoforms.
    Lipophilicity ModerateHighThe addition of two chlorine atoms will increase the lipophilicity, which can affect cell permeability and distribution.
    Metabolic Stability VariablePotentially enhancedHalogenation can block sites of metabolic oxidation, leading to a longer half-life in vivo.

    Potential Mechanism of Action: Sirtuin 2 (SIRT2) Inhibition

    Many chroman-4-one derivatives have been identified as potent and selective inhibitors of SIRT2, a class III histone deacetylase implicated in neurodegenerative diseases and cancer.[1] The inhibitory activity is often dependent on the substitution pattern of the chroman scaffold.[3] Given the SAR data, it is plausible that 5,7-dichlorochroman-4-amine could act as a potent SIRT2 inhibitor.

    5,7-Dichlorochroman-4-amine 5,7-Dichlorochroman-4-amine SIRT2 SIRT2 5,7-Dichlorochroman-4-amine->SIRT2 Inhibition α-tubulin deacetylation α-tubulin deacetylation SIRT2->α-tubulin deacetylation Catalyzes Microtubule stability Microtubule stability α-tubulin deacetylation->Microtubule stability Regulates Cell Cycle Progression Cell Cycle Progression Microtubule stability->Cell Cycle Progression Affects Tumor Growth Tumor Growth Cell Cycle Progression->Tumor Growth Impacts

    Caption: Postulated mechanism of action via SIRT2 inhibition.

    Experimental Protocols

    To empirically validate the projected efficacy of 5,7-dichlorochroman-4-amine, the following experimental protocols are recommended.

    Synthesis of 5,7-Dichlorochroman-4-one

    Materials:

    • 2'-Hydroxy-3,5-dichloroacetophenone

    • Paraformaldehyde

    • Piperidine

    • Ethanol

    Procedure:

    • To a solution of 2'-hydroxy-3,5-dichloroacetophenone in ethanol, add paraformaldehyde and a catalytic amount of piperidine.

    • Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

    • Characterize the final product by NMR and mass spectrometry.

    Reductive Amination to 5,7-Dichlorochroman-4-amine

    Materials:

    • 5,7-Dichlorochroman-4-one

    • Ammonium acetate or desired primary/secondary amine

    • Sodium cyanoborohydride (NaBH3CN)

    • Methanol

    Procedure:

    • Dissolve 5,7-dichlorochroman-4-one in methanol.

    • Add an excess of ammonium acetate (for the primary amine) or the desired amine.

    • Stir the mixture at room temperature for 30 minutes.

    • Add sodium cyanoborohydride portion-wise to the reaction mixture.

    • Continue stirring at room temperature for 12-24 hours, monitoring by TLC.

    • Quench the reaction by the slow addition of dilute hydrochloric acid.

    • Basify the mixture with a saturated sodium bicarbonate solution and extract with an organic solvent (e.g., dichloromethane).

    • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the product by column chromatography.

    • Characterize the final product by NMR and mass spectrometry.

    In Vitro Cytotoxicity Assay (MTT Assay)

    This assay is used to assess the anti-proliferative effects of the synthesized compounds on cancer cell lines.

    Procedure:

    • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[5]

    • Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO).[5]

    • Incubate for 48-72 hours.[5]

    • Add MTT solution to each well and incubate for 4 hours at 37 °C.[5]

    • Remove the medium and add DMSO to dissolve the formazan crystals.[5]

    • Measure the absorbance at 570 nm using a microplate reader.[5]

    • Calculate the IC50 value (the concentration that inhibits 50% of cell growth).

    In Vitro SIRT2 Inhibition Assay

    This assay measures the ability of the compound to inhibit the enzymatic activity of SIRT2.

    Procedure:

    • In a 96-well plate, add a buffer solution, the test compound at various concentrations, and the SIRT2 enzyme solution.

    • Incubate for a predefined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

    • Initiate the reaction by adding a fluorescently labeled peptide substrate and NAD+.

    • Measure the fluorescence intensity over time using a microplate reader at the appropriate excitation and emission wavelengths.

    • Calculate the percentage of inhibition and the IC50 value based on the fluorescence signal.

    Conclusion and Future Directions

    Based on established structure-activity relationships, 5,7-dichlorochroman-4-amine is projected to be a potent bioactive molecule, likely exhibiting enhanced efficacy compared to standard, non-halogenated chroman derivatives. Its synthesis is feasible through established chemical methodologies. The proposed mechanism of action via SIRT2 inhibition provides a clear hypothesis for its potential therapeutic application in oncology and neurodegenerative disorders.

    The experimental protocols detailed in this guide provide a framework for the synthesis and in vitro evaluation of 5,7-dichlorochroman-4-amine. Further studies should focus on confirming its mechanism of action, evaluating its pharmacokinetic properties, and assessing its in vivo efficacy in relevant disease models. This systematic approach will be crucial in determining the true therapeutic potential of this promising chroman derivative.

    References

    • Duan, H., et al. Synthesis and structure–activity relationship of novel lactam-fused chroman derivatives having dual affinity at the 5-HT1A receptor and the serotonin transporter. Bioorganic & Medicinal Chemistry Letters. 2010;20(13):3949-3952.
    • Moniot, S., et al. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. 2012;55(14):6494-6505.
    • Moniot, S., et al. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors.
    • Royal Society of Chemistry. 3-(Pyridine-3-ylmethylene)chroman-4-one and tetralone derivatives: synthesis, Mycobacterium tuberculosis CYP121A1 enzyme inhibition and antimycobacterial activity vs drug-sensitive and drug-resistant strains. 2026.
    • Royal Society of Chemistry.
    • Abdel-Aziz, A. A.-M., et al. Synthesis, antitumor activity of 2-amino-4H-benzo[h]chromene derivatives, and structure–activity relationships of the 3- and 4-positions.
    • MDPI.
    • Wang, Z., et al. Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts.
    • Vargas, E., et al. Structure activity relationships of thiochroman-4-one derivatives.
    • Biberger, T., et al. Identification and Structure−Activity Relationships of Chromene-Derived Selective Estrogen Receptor Modulators for Treatment of Postmenopausal Symptoms. Journal of Medicinal Chemistry. 2009;52(9):2778-2793.
    • Khokhar, S. N., et al. Synthesis and Antitumor Activity of ammine/amine platinum(II) and (IV) Complexes. Inorganic Chemistry. 1992;31(10):1979-1984.
    • Royal Society of Chemistry. .

    • Lee, K.-H., et al. Antitumor Agents 281. Design, Synthesis, and Biological Activity of Substituted 4-Amino-7,8,9,10-tetrahydro-2H-benzo[h]chromen-2-one Analogs (ATBO) as Potent In Vitro Anticancer Agents. Journal of Medicinal Chemistry. 2011;54(11):3937-3947.
    • Frontiers. Editorial: Small organic molecules with anticancer activity. 2023.
    • Organic Syntheses. 7-Chloro-4-quinolinol and 4,7-dichloroquinoline.
    • MDPI.
    • Rao, H. S. P., et al. Design, synthesis, in vitro and in silico anti-cancer activity of 4H-chromenes with C4-active methine groups.
    • Kumar, A., et al.
    • Gribble, G. W. Biological Activity of Recently Discovered Halogenated Marine Natural Products. Marine Drugs. 2015;13(7):4044-4136.
    • Kumar, A., et al. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Tropical Journal of Pharmaceutical Research. 2011;10(4):435-443.
    • Springer. Phytochemistry and Biological Activities of Calophyllum inophyllum.
    • El-Sayed, M. A.-A., et al. Synthesis of 7-chloroquinolinyl-4-amino-chalcone-pyrazoline hybrids and their antimalarial and anticancer activities.
    • Zhou, H., et al. A Practical Green Synthesis of (R)-5,7-difluorochroman-4-ol, a Key Intermediate of Tegoprazan.
    • Lee, E.-J., et al. 6-Acyl-4-aryl/alkyl-5,7-dihydroxycoumarins as anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters. 2006;16(13):3467-3470.

    Sources

    Validation

    A Framework for Pharmacological Benchmarking of 5,7-Dichlorochroman-4-Amine Against Known CNS Receptor Antagonists

    Introduction: Unveiling the Potential of a Novel Chroman Scaffold The chroman-4-one scaffold and its derivatives are privileged structures in medicinal chemistry, known to exhibit a wide array of biological activities, i...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction: Unveiling the Potential of a Novel Chroman Scaffold

    The chroman-4-one scaffold and its derivatives are privileged structures in medicinal chemistry, known to exhibit a wide array of biological activities, including anticancer, anticonvulsant, and neuroprotective effects.[1][2] The novel compound, 5,7-dichlorochroman-4-amine, represents an intriguing but uncharacterized modification of this scaffold. The introduction of dichloro-substituents on the aromatic ring and an amine at the 4-position suggests potential interactions with targets in the central nervous system (CNS). Halogen atoms are known to modulate pharmacokinetic and pharmacodynamic properties, often enhancing binding affinity, while the amine group provides a key site for receptor interaction.

    Given the absence of published data on 5,7-dichlorochroman-4-amine, this guide provides a comprehensive framework for its initial pharmacological characterization. We will proceed by benchmarking it against a panel of well-established antagonists for key CNS receptors. This document is designed for researchers in drug discovery and pharmacology, offering a logically structured approach with detailed, self-validating experimental protocols to ascertain the compound's antagonist profile. Our methodology is grounded in established principles of in vitro pharmacology, ensuring robust and reproducible data generation.

    Hypothesized Target Receptors and Rationale for Selection

    Based on the known activities of related chroman derivatives and the structural features of 5,7-dichlorochroman-4-amine, we hypothesize its potential interaction with the following key CNS receptors:

    • N-Methyl-D-Aspartate (NMDA) Receptors: The structurally related compound 5,7-dichlorokynurenic acid is a potent antagonist at the glycine binding site of the NMDA receptor.[3] Given the shared dichlorinated phenyl motif, it is plausible that 5,7-dichlorochroman-4-amine could also modulate NMDA receptor function, a critical player in synaptic plasticity and excitotoxicity.[4][5]

    • GABA-A Receptors: As the primary inhibitory neurotransmitter system in the CNS, GABA-A receptors are common targets for anticonvulsant and anxiolytic drugs.[6][7] The general neuroactive profile of the chroman class makes GABA-A receptors a logical target for investigation.

    • Serotonin 5-HT2A Receptors: This receptor is a key target for atypical antipsychotics and is involved in modulating mood, cognition, and perception.[2][8] Many CNS-active small molecules exhibit affinity for serotonergic receptors.

    • Dopamine D2 Receptors: Central to the treatment of psychosis, D2 receptors are another crucial target for many neuroleptic agents.[9][10] Cross-reactivity or selective antagonism at this receptor would be a significant finding.

    Selection of Reference Antagonists for Benchmarking

    For a meaningful comparison, it is essential to benchmark 5,7-dichlorochroman-4-amine against well-characterized antagonists for each hypothesized receptor target. The following standard antagonists are selected for their high affinity, selectivity (within reasonable limits), and extensive documentation in the scientific literature.

    Target ReceptorReference AntagonistClass/MechanismRationale for Selection
    NMDA Receptor KetamineNon-competitive channel blockerClinically relevant, well-understood mechanism of action.[11][12]
    GABA-A Receptor BicucullineCompetitive AntagonistA classical, widely used competitive antagonist for defining GABA-A receptor activity.[13][14]
    5-HT2A Receptor KetanserinCompetitive Antagonist/Inverse AgonistA standard pharmacological tool for 5-HT2A receptor characterization with high affinity.[2][15]
    Dopamine D2 Receptor HaloperidolCompetitive AntagonistA typical antipsychotic and potent D2 antagonist, serving as a benchmark for D2 receptor blockade.[9][16]

    Experimental Design for In-Vitro Benchmarking

    To comprehensively profile 5,7-dichlorochroman-4-amine, a tiered approach involving both binding and functional assays is recommended. This ensures that we not only determine if the compound binds to the receptor but also whether that binding translates into a functional effect (antagonism).

    I. Receptor Binding Affinity Determination: Competitive Radioligand Binding Assays

    This assay is the gold standard for quantifying the affinity of a test compound for a receptor.[3] It measures the ability of the unlabeled test compound (5,7-dichlorochroman-4-amine) to displace a specific, high-affinity radioligand from the target receptor.

    cluster_prep Preparation cluster_assay Assay Incubation cluster_sep Separation & Counting cluster_analysis Data Analysis prep_mem Prepare cell membranes expressing target receptor incubate Incubate membranes, radioligand, and competitor in 96-well plate prep_mem->incubate prep_radio Prepare radioligand stock (e.g., [3H]-MK-801 for NMDA) prep_radio->incubate prep_comp Prepare serial dilutions of 5,7-dichlorochroman-4-amine & reference antagonists prep_comp->incubate tb Total Binding (Membranes + Radioligand) nsb Nonspecific Binding (Membranes + Radioligand + Excess Unlabeled Ligand) comp_wells Competitor Wells (Membranes + Radioligand + Test Compound) filter Rapidly filter plate contents to separate bound from free radioligand tb->filter nsb->filter comp_wells->filter wash Wash filters with ice-cold buffer filter->wash count Quantify radioactivity on filters using a scintillation counter wash->count calc_sb Calculate % Specific Binding count->calc_sb plot_curve Plot % Specific Binding vs. [Competitor] calc_sb->plot_curve calc_ic50 Determine IC50 from curve plot_curve->calc_ic50 calc_ki Calculate Ki using Cheng-Prusoff equation calc_ic50->calc_ki

    Caption: General workflow for a competitive radioligand binding assay.

    • Causality: The goal is to reach equilibrium where the test compound and radioligand compete for the same binding site. The amount of displaced radioligand is proportional to the affinity and concentration of the test compound.

    • Preparation of Reagents:

      • Cell Membranes: Utilize commercially available membrane preparations or prepare them from cell lines stably expressing the human recombinant receptor of interest (e.g., HEK293 cells expressing the D2 receptor). Homogenize cells in a cold lysis buffer and pellet the membranes via centrifugation.[17] Resuspend the pellet in an appropriate assay buffer. The protein concentration must be determined (e.g., via BCA assay) to ensure consistency across experiments.

      • Radioligand: Choose a high-affinity, specific radioligand for each target (e.g., [3H]-Raclopride for D2 receptors). Prepare a working solution at a concentration close to its known dissociation constant (Kd). This ensures assay sensitivity.

      • Test Compounds: Prepare a 10 mM stock of 5,7-dichlorochroman-4-amine and each reference antagonist in DMSO. Perform serial dilutions in the assay buffer to create a range of concentrations spanning at least 6 log units (e.g., 1 pM to 10 µM).

    • Assay Setup (96-well plate format, in triplicate):

      • Total Binding (TB): Add cell membranes, radioligand, and assay buffer. This represents the maximum possible binding.

      • Non-Specific Binding (NSB): Add cell membranes, radioligand, and a saturating concentration of a known unlabeled ligand (e.g., 10 µM Haloperidol for D2). This measures binding to non-receptor components, which must be subtracted.

      • Competition Wells: Add cell membranes, radioligand, and each dilution of the test compound or reference antagonist.

    • Incubation: Incubate the plates at a controlled temperature (e.g., room temperature or 30°C) for a predetermined time (e.g., 60-120 minutes) to allow the binding to reach equilibrium.[17]

    • Separation: Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., GF/B or GF/C), which trap the cell membranes (and thus the bound radioligand).[17] Immediately wash the filters with ice-cold wash buffer to remove any unbound radioligand.

    • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

    • Data Analysis:

      • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

      • For each competitor concentration, calculate the percentage of specific binding inhibited.

      • Plot the percent inhibition versus the log concentration of the competitor and fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding).

      • Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

    II. Functional Antagonism Assessment

    Functional assays are crucial to determine if the compound's binding to the receptor results in a biological effect, specifically, the inhibition of agonist-induced receptor activation.

    The 5-HT2A receptor couples to the Gq protein, and its activation leads to the release of intracellular calcium.[18] This change in calcium concentration can be measured using a fluorescent dye.

    ligand Serotonin (Agonist) receptor 5-HT2A Receptor ligand->receptor:f0 Activates antagonist 5,7-Dichlorochroman-4-amine (Hypothesized Antagonist) antagonist->receptor:f0 Blocks g_protein Gq Protein (α, β, γ) receptor->g_protein Activates plc Phospholipase C (PLC) g_protein->plc Activates Gαq pip2 PIP2 plc->pip2 Cleaves ip3 IP3 pip2->ip3 dag DAG pip2->dag ip3r IP3 Receptor ip3->ip3r Binds to pkc Protein Kinase C (PKC) dag->pkc Activates er Endoplasmic Reticulum (ER) ca_release Ca²⁺ Release ip3r->ca_release ca_release->pkc downstream Downstream Cellular Responses (e.g., Gene Transcription, Neuronal Excitability) pkc->downstream

    Caption: Gq signaling pathway of the 5-HT2A receptor.

    • Causality: An antagonist will prevent the agonist (serotonin) from binding and activating the receptor, thereby blocking the downstream release of calcium. The degree of this blockade is measured by the reduction in the fluorescent signal.

    • Cell Preparation: Seed cells stably expressing the 5-HT2A receptor into black, clear-bottom 96-well plates and allow them to adhere overnight.

    • Dye Loading: Remove the culture medium and add a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Incubate for 45-60 minutes at 37°C.[18] During this time, the dye enters the cells and is cleaved into its active, calcium-sensitive form.

    • Compound Incubation: Wash the cells to remove excess dye. Add assay buffer containing various concentrations of 5,7-dichlorochroman-4-amine or the reference antagonist (Ketanserin). Incubate for 15-30 minutes.

    • Signal Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR).

    • Agonist Stimulation: Record a baseline fluorescence for 10-20 seconds. Then, using the instrument's integrated dispenser, add a pre-determined concentration of the agonist (serotonin), typically the EC80 (the concentration that gives 80% of the maximal response).

    • Data Acquisition: Continue to record the fluorescence signal for 1-2 minutes to capture the peak calcium response.

    • Data Analysis:

      • Calculate the response as the peak fluorescence minus the baseline fluorescence.

      • Determine the percent inhibition caused by each concentration of the antagonist relative to the agonist-only control.

      • Plot the percent inhibition versus the log concentration of the antagonist and fit the data to a sigmoidal dose-response curve to determine the IC50.

    This technique provides the highest temporal and spatial resolution for studying ion channel function.[19][20] It allows for direct measurement of the ionic currents flowing through the channels in response to agonist application and the blocking effect of antagonists.

    cluster_prep Preparation cluster_patch Whole-Cell Configuration cluster_record Recording & Perfusion cluster_analysis Data Analysis prep_cell Culture cells on coverslip approach Approach cell with pipette prep_cell->approach prep_pipette Pull glass micropipette (3-5 MΩ resistance) fill_pipette Fill pipette with intracellular solution prep_pipette->fill_pipette fill_pipette->approach seal Form Giga-ohm seal (>1 GΩ) approach->seal rupture Rupture membrane patch to gain whole-cell access seal->rupture clamp Voltage-clamp cell at -60mV rupture->clamp baseline Record baseline current clamp->baseline agonist Perfuse agonist (e.g., GABA) to elicit current baseline->agonist washout Washout agonist agonist->washout antagonist Co-perfuse agonist with test compound/antagonist washout->antagonist measure Measure peak current amplitude antagonist->measure inhibition Calculate % inhibition measure->inhibition dose_response Construct dose-response curve inhibition->dose_response ic50 Determine IC50 dose_response->ic50

    Caption: Workflow for a whole-cell patch-clamp experiment.

    • Causality: This protocol directly measures the flow of ions through the receptor channel. An antagonist will physically or allosterically block the channel pore, preventing ion flow and thus reducing or eliminating the measured electrical current.

    • Preparation: Plate cells expressing the target receptor (e.g., GABA-A) on glass coverslips. Prepare an external (extracellular) solution and an internal (intracellular) solution to mimic physiological conditions. Pull a glass micropipette to a fine tip (3-5 MΩ resistance) and fill it with the internal solution.[21]

    • Establishing a Whole-Cell Recording:

      • Place a coverslip in the recording chamber on a microscope stage, continuously perfused with the external solution.

      • Using a micromanipulator, carefully guide the micropipette to touch the surface of a single cell.

      • Apply gentle suction to form a high-resistance "giga-ohm" seal between the pipette tip and the cell membrane.

      • Apply a brief pulse of stronger suction to rupture the membrane patch, establishing electrical and physical continuity between the pipette and the cell interior (whole-cell mode).

    • Data Acquisition:

      • Using a patch-clamp amplifier, "clamp" the cell's membrane potential at a fixed value (e.g., -60 mV).

      • Record a stable baseline current.

      • Apply the specific agonist (e.g., GABA for GABA-A receptors, or glutamate + glycine for NMDA receptors) via a perfusion system directed at the cell. This will evoke an inward current (in this case, of Cl- or Ca2+/Na+ ions).

      • Wash out the agonist and allow the current to return to baseline.

      • Pre-incubate the cell with a specific concentration of 5,7-dichlorochroman-4-amine or the reference antagonist for 1-2 minutes.

      • Co-apply the agonist along with the antagonist and record the resulting current.

    • Data Analysis:

      • Measure the peak amplitude of the agonist-evoked current in the absence and presence of the antagonist.

      • Calculate the percentage of current inhibition for each antagonist concentration.

      • Plot the percent inhibition versus the log concentration of the antagonist to generate a dose-response curve and determine the IC50.

    Data Presentation and Interpretation

    All quantitative data should be summarized in clear, structured tables for easy comparison. The primary metrics for comparison will be the Ki (from binding assays) and the IC50 (from functional assays) .

    Table 1: Comparative Binding Affinities (Ki) of 5,7-Dichlorochroman-4-Amine and Reference Antagonists
    CompoundNMDA Receptor Ki (nM)GABA-A Receptor Ki (nM)5-HT2A Receptor Ki (nM)D2 Receptor Ki (nM)
    5,7-Dichlorochroman-4-amine Experimental ValueExperimental ValueExperimental ValueExperimental Value
    KetamineLiterature/Experimental ValueN/AN/AN/A
    BicucullineN/ALiterature/Experimental ValueN/AN/A
    KetanserinN/AN/ALiterature/Experimental ValueLiterature/Experimental Value
    HaloperidolN/AN/ALiterature/Experimental ValueLiterature/Experimental Value

    N/A: Not Applicable. Values to be filled from experimental results or cited literature.

    Table 2: Comparative Functional Potencies (IC50) of 5,7-Dichlorochroman-4-Amine and Reference Antagonists
    CompoundNMDA (Electrophysiology) IC50 (nM)GABA-A (Electrophysiology) IC50 (nM)5-HT2A (Calcium Flux) IC50 (nM)
    5,7-Dichlorochroman-4-amine Experimental ValueExperimental ValueExperimental Value
    KetamineLiterature/Experimental ValueN/AN/A
    BicucullineN/ALiterature/Experimental ValueN/A
    KetanserinN/AN/ALiterature/Experimental Value

    IC50 for D2 antagonism can also be determined via functional assays like cAMP measurement (as D2 is Gi-coupled), not detailed here.

    Conclusion: A Path Forward for Characterization

    This guide provides a robust, hypothesis-driven framework for the initial pharmacological characterization of 5,7-dichlorochroman-4-amine. By systematically benchmarking its binding affinity and functional antagonism against well-known standards at key CNS receptors, researchers can efficiently determine its primary molecular targets and antagonist profile. The detailed, self-validating protocols for radioligand binding, calcium flux, and patch-clamp electrophysiology are designed to yield high-quality, reproducible data. The results of these experiments will be foundational in elucidating the mechanism of action of this novel compound and will guide all future preclinical development efforts.

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    Comparative

    A Researcher's Guide to Evaluating Kinase Inhibitor Cross-Reactivity: The Case of 5,7-Dichlorochroman-4-amine

    Introduction: The Imperative of Selectivity in Kinase Drug Discovery In the landscape of modern drug discovery, protein kinases remain a paramount target class, governing a vast array of cellular processes from prolifera...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction: The Imperative of Selectivity in Kinase Drug Discovery

    In the landscape of modern drug discovery, protein kinases remain a paramount target class, governing a vast array of cellular processes from proliferation and differentiation to apoptosis.[1] The development of small molecule inhibitors targeting these enzymes has revolutionized cancer therapy and holds promise for a multitude of other diseases. However, the human kinome is extensive, comprising over 500 members, many of which share significant structural homology within the ATP-binding pocket. This similarity presents a formidable challenge: ensuring that a novel inhibitor precisely engages its intended target without causing a cascade of off-target effects through unintended interactions with other kinases. This phenomenon, known as cross-reactivity, can lead to unforeseen toxicity or a dilution of therapeutic efficacy.[1][2]

    This guide provides a comprehensive framework for assessing the cross-reactivity of a novel kinase inhibitor, using the hypothetical compound 5,7-dichlorochroman-4-amine as a case study. As this is a novel chemical entity, public data on its kinase selectivity is not available. Therefore, this document will serve as a practical guide, outlining the principles, experimental design, and data interpretation required to build a robust selectivity profile from the ground up. We will compare our hypothetical data with that of Staurosporine, a well-characterized, notoriously promiscuous kinase inhibitor, to provide a clear benchmark for understanding selectivity.

    Part 1: Understanding the Landscape of Kinase Profiling

    The primary goal of kinase profiling is to determine the potency and selectivity of a compound across a broad spectrum of the kinome.[3][4] This is typically achieved by screening the inhibitor against a large panel of purified kinases. Several robust platforms and methodologies are available, each with distinct advantages.

    Key Methodologies for Kinase Selectivity Profiling:

    • Biochemical Phosphorylation Assays: These are the traditional "gold standard" and directly measure the enzymatic activity of the kinase.[1][5] They can be further subdivided:

      • Radiometric Assays: These assays, such as the ³³P-ATP filter binding assay, are highly sensitive and directly quantify the transfer of a radiolabeled phosphate from ATP to a substrate.[1][6] They are often used as a benchmark for accuracy.

      • Luminescence-Based Assays: Platforms like Promega's ADP-Glo™ offer a non-radioactive alternative.[5][7][8] These assays quantify kinase activity by measuring the amount of ADP produced in the kinase reaction, which is then converted into a light signal.[7][9][10] They are highly amenable to high-throughput screening.

    • Competition Binding Assays: These assays measure the ability of a test compound to displace a known, high-affinity ligand from the ATP-binding site of a kinase. The KINOMEscan™ platform (Eurofins DiscoverX) is a prominent example, which quantifies interactions by measuring the amount of kinase captured by an immobilized ligand in the presence of the test compound.[11][12][13][14] This method provides a direct measure of binding affinity (Kd) and is independent of ATP concentration.[1][12]

    The Causality Behind Experimental Choices: Why choose one platform over another? The decision often rests on a balance of factors:

    • Stage of Discovery: Early-stage discovery might favor a rapid, high-throughput luminescence or binding assay to screen many compounds.

    • Mechanism of Action: For ATP-competitive inhibitors, both binding and activity assays are suitable. For allosteric inhibitors, an activity-based assay is essential.

    • Desired Data: Binding assays yield dissociation constants (Kd), which reflect affinity, while activity assays provide IC50 values, which reflect functional inhibition.[1] It's crucial to remember that IC50 values are dependent on the ATP concentration used in the assay, a key factor when comparing in vitro data to the high ATP environment of a cell.[1]

    For our evaluation of 5,7-dichlorochroman-4-amine, we will proceed with a detailed protocol for a luminescence-based activity assay due to its high-throughput nature, robust signal, and avoidance of radioactivity.[5]

    Part 2: Experimental Workflow and Data Interpretation

    A systematic approach is critical for generating reliable and interpretable selectivity data. The following workflow outlines the key steps from initial screening to detailed analysis.

    G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Dose-Response Analysis cluster_2 Phase 3: Data Analysis & Visualization A Single-Point Screen (e.g., 1 µM concentration) B Identify 'Hits' (% Inhibition > 50-80%) A->B Large Kinase Panel C Generate 10-point Dose-Response Curves B->C Progress Hits D Calculate IC50 Values for all 'Hits' C->D Curve Fitting E Quantify Selectivity (e.g., Selectivity Score, Gini) D->E Input IC50s F Visualize Data (Kinome Tree, Tables) E->F Interpretation

    Caption: A streamlined workflow for kinase inhibitor profiling.

    Experimental Protocol: Luminescence-Based Kinase Assay (ADP-Glo™)

    This protocol is a representative example for determining the IC50 of a test compound against a single kinase. In a profiling scenario, this would be performed in parallel across hundreds of kinases in a multi-well plate format.

    Objective: To determine the concentration at which 5,7-dichlorochroman-4-amine inhibits 50% of the activity of a specific kinase.

    Materials:

    • Recombinant Kinase of interest

    • Kinase-specific substrate (peptide or protein)

    • ADP-Glo™ Kinase Assay Kit (Promega)[7]

    • 5,7-dichlorochroman-4-amine and Staurosporine (dissolved in 100% DMSO)

    • Kinase Reaction Buffer (e.g., 40mM Tris-HCl, pH 7.5, 20mM MgCl₂, 0.1 mg/mL BSA)

    • ATP (high purity)

    • White, opaque 384-well assay plates

    Procedure:

    • Compound Preparation:

      • Perform a serial 1:3 dilution of the test compounds (5,7-dichlorochroman-4-amine, Staurosporine) in 100% DMSO to create a 10-point concentration gradient. A typical starting concentration might be 100 µM.

      • Include a DMSO-only control (representing 0% inhibition) and a no-enzyme control (for background).

    • Kinase Reaction Setup (per well):

      • Add 1 µL of diluted compound or DMSO control to the appropriate wells of a 384-well plate.

      • Prepare a master mix containing the kinase and its specific substrate in kinase reaction buffer.

      • Add 2 µL of the enzyme/substrate mix to each well.

      • Prepare an ATP solution in kinase reaction buffer at a concentration relevant to the kinase's Km for ATP (e.g., 10 µM).

      • Initiate the kinase reaction by adding 2 µL of the ATP solution to each well.

      • Incubate the plate at room temperature for 60 minutes.

    • ADP Detection:

      • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

      • Incubate at room temperature for 40 minutes.[8]

      • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated into ATP and simultaneously initiates a luciferase/luciferin reaction to produce light.[8]

      • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

    • Data Acquisition:

      • Read the luminescence on a plate reader. The light signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

    • Data Analysis:

      • Normalize the data: Set the average of the DMSO-only wells as 100% activity and the no-enzyme control as 0% activity.

      • Plot the normalized % inhibition against the logarithm of the inhibitor concentration.

      • Fit the data to a four-parameter logistic equation to determine the IC50 value.

    Interpreting the Results: A Comparative Analysis

    To illustrate how to interpret the output of a kinase panel, we present a hypothetical dataset for 5,7-dichlorochroman-4-amine, benchmarked against the promiscuous inhibitor Staurosporine. The data is presented as % inhibition at a single concentration (1 µM) and as calculated IC50 values for key kinases.

    Table 1: Hypothetical Single-Point (1 µM) Kinase Screen Data

    Kinase TargetKinase Family% Inhibition by 5,7-Dichlorochroman-4-amine% Inhibition by Staurosporine
    CDK2 CMGC98% 99%
    GSK3β CMGC95% 97%
    CDK9 CMGC45% 96%
    PKA AGC15% 98%
    SRC TK8% 92%
    VEGFR2 TK5% 85%
    p38α CMGC12% 78%

    This is a representative subset of a much larger panel.

    Table 2: Hypothetical IC50 Values for Selected Kinases

    Kinase TargetIC50 (nM) of 5,7-Dichlorochroman-4-amineIC50 (nM) of Staurosporine
    CDK2 15 7
    GSK3β 25 15
    CDK9 >100020
    PKA >10,0008
    SRC >10,0006

    Analysis:

    • Staurosporine: As expected, Staurosporine shows potent, broad-spectrum inhibition across multiple kinase families, with low nanomolar IC50 values for most targets. This promiscuity is why it is a valuable research tool for inducing apoptosis but unsuitable as a selective therapeutic.[15]

    • 5,7-Dichlorochroman-4-amine (Hypothetical): Our hypothetical data positions this compound as a potent and highly selective inhibitor. It demonstrates strong inhibition of CDK2 and GSK3β. Critically, it shows a sharp drop-off in activity against other kinases like CDK9, PKA, and SRC, with IC50 values several orders of magnitude higher. This profile suggests a selective inhibitor with a well-defined structure-activity relationship for the CMGC kinase family, particularly CDK2 and GSK3β.

    Part 3: Quantifying and Visualizing Selectivity

    Raw IC50 values are essential, but quantifying selectivity with specific metrics provides a more objective comparison.

    Selectivity Metrics:

    • Selectivity Score (S-score): This is a simple metric calculated by dividing the number of kinases inhibited above a certain threshold (e.g., 90% inhibition at 1 µM) by the total number of kinases tested.[2] A lower score indicates higher selectivity.

    • Gini Coefficient: Borrowed from economics, the Gini coefficient measures the inequality of inhibition across the kinome. A score of 0 represents equal inhibition of all kinases (completely non-selective), while a score approaching 1 indicates inhibition of only a single kinase (highly selective).[16]

    Visualizing the data is equally important for conveying the selectivity profile. A kinome tree map is a powerful tool where inhibited kinases are marked on a phylogenetic tree of the human kinome.

    G cluster_AGC cluster_CAMK cluster_CMGC cluster_TK cluster_legend Inhibition Potency (IC50) A1 A2 A1->A2 A3 PKA A2->A3 B1 B2 B1->B2 C1 CDK2 C2 GSK3B C1->C2 C3 CDK9 C2->C3 D1 D2 SRC D1->D2 D3 D2->D3 K1 <100nM K2 100-1000nM K3 >1uM K4 Not Hit

    Sources

    Validation

    Reproducibility of 5,7-Dichlorochroman-4-amine Synthesis Across Scales: A Comparative Guide

    Executive Summary 5,7-Dichlorochroman-4-amine is a highly privileged scaffold essential for the development of human Bradykinin B1 receptor antagonists, TRPV1 antagonists, and SIRT2-selective inhibitors. However, transit...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    5,7-Dichlorochroman-4-amine is a highly privileged scaffold essential for the development of human Bradykinin B1 receptor antagonists, TRPV1 antagonists, and SIRT2-selective inhibitors. However, transitioning the synthesis of halogenated chroman-4-amines from milligram-scale discovery chemistry to multikilogram process manufacturing frequently reveals severe reproducibility bottlenecks. The chlorine atom at the 5-position induces extreme steric hindrance around the C4-ketone, while the electron-withdrawing nature of the di-halogenated ring complicates standard imine formation.

    This guide objectively compares three synthetic routes, analyzing the causality behind experimental choices and providing self-validating protocols to ensure high-fidelity scale-up.

    Mechanistic Rationale & Route Selection

    To establish a reproducible manufacturing standard, we must evaluate the mechanistic limitations of available synthetic routes:

    • Route A: Batch Reductive Amination: The classical approach utilizes ammonium acetate and sodium cyanoborohydride (NaBH₃CN). While transitioning to green solvents like methyltetrahydrofuran (MeTHF) has improved phase separation and gram-scale yields[1], the steric bulk of the 5-chloro substituent severely retards initial imine formation. If reduction occurs prematurely, the reaction yields the difficult-to-separate 5,7-dichlorochroman-4-ol byproduct.

    • Route B: Asymmetric CBS Reduction & Azide Inversion: This route achieves high enantiomeric excess (ee) by first performing a Corey-Bakshi-Shibata (CBS) reduction to yield the (S)-chroman-4-ol, followed by a Mitsunobu-type azide inversion and subsequent reduction to the (R)-chroman-4-amine[2]. While highly stereoselective, the reliance on potentially explosive azide intermediates makes this route hazardous for multikilogram scale-up.

    • Route C: Continuous Flow Chemoenzymatic Biocatalysis: Utilizing engineered transaminases in a continuous flow packed-bed reactor offers unparalleled enantiocontrol. By compartmentalizing the enzyme and operating at a steady state, this method actively prevents the product inhibition that typically plagues batch biocatalysis, resulting in exceptional space-time yields[3].

    Comparative Performance Data

    The following table summarizes the quantitative performance of each route when scaled to a 100-gram baseline.

    MetricRoute A: Batch Reductive AminationRoute B: CBS / Azide InversionRoute C: Continuous Flow Biocatalysis
    Overall Yield (%) 45 - 55%65 - 70%85 - 92%
    Enantiomeric Excess (ee) Racemic (Requires resolution)> 98%> 99%
    Space-Time Yield (STY) < 10 g·L⁻¹·day⁻¹~ 15 g·L⁻¹·day⁻¹34 - 250 g·L⁻¹·day⁻¹
    Primary Byproducts 5,7-dichlorochroman-4-olElimination products (chromenes)Trace unreacted ketone
    Scale-Up Viability Moderate (Toxicity concerns)Low (Azide hazard)High (Green & Scalable)

    Experimental Workflows: Self-Validating Protocols

    As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in quality control. The following methodologies are designed as self-validating systems , meaning the reaction cannot proceed to the next phase without satisfying a specific analytical checkpoint.

    Protocol 1: MeTHF-Optimized Batch Reductive Amination (Gram-Scale)

    Causality: MeTHF is selected over traditional ethanol because its superior organic solubility prevents the precipitation of the highly lipophilic 5,7-dichloro imine intermediate, ensuring homogenous reduction[1].

    • Imine Formation: Dissolve 5,7-dichlorochroman-4-one (1.0 eq) in anhydrous MeTHF (0.5 M). Add ammonium acetate (20.0 eq) and stir at 80°C.

    • Validation Checkpoint 1 (Crucial): Do not add the reducing agent immediately. Monitor via LC-MS. The steric hindrance of the 5-chloro group delays condensation. The system is validated to proceed only when LC-MS confirms >95% conversion to the imine mass (m/z[M+H]⁺). This prevents the irreversible formation of the chroman-4-ol byproduct.

    • Reduction: Cool the reactor to 0°C. Slowly add NaBH₃CN (2.5 eq) in portions to manage the exotherm.

    • Quench & Extraction: Quench with saturated aqueous NaHCO₃. The MeTHF layer will cleanly phase-separate. Extract, dry over MgSO₄, and concentrate in vacuo.

    Protocol 2: Continuous Flow Chemoenzymatic Synthesis (Kilogram-Scale)

    Causality: Transaminases are highly susceptible to product inhibition. By immobilizing the enzyme in a packed-bed reactor, the continuous flow of the mobile phase constantly sweeps the generated amine away from the active site, shifting the equilibrium toward complete conversion[3].

    • Enzyme Preparation: Pack a temperature-controlled glass column reactor (35°C) with immobilized engineered ω-transaminase.

    • Feed Solution: Prepare a homogenous feed stream of 5,7-dichlorochroman-4-one (0.2 M) and isopropylamine (donor, 5.0 eq) in a 10% DMSO/Phosphate buffer (pH 7.5) system.

    • Flow Initiation: Pump the feed solution through the packed bed at a residence time of 45 minutes.

    • Validation Checkpoint 2 (In-line PAT): Utilize in-line ReactIR at the reactor outlet to monitor the disappearance of the ketone carbonyl stretch at ~1690 cm⁻¹. The system is self-validating: if the 1690 cm⁻¹ peak intensity increases, it indicates enzyme channeling or deactivation. The system must automatically reduce the flow rate until the peak is minimized, ensuring steady-state >99% conversion before collection.

    Workflow Visualization

    SynthesisWorkflow cluster_batch Route A: Batch Reductive Amination cluster_flow Route B: Continuous Flow Biocatalysis Start 5,7-Dichlorochroman-4-one BatchReagents NH4OAc, NaBH3CN MeTHF Solvent Start->BatchReagents FlowReagents Isopropylamine Donor Buffer System Start->FlowReagents BatchProcess Stirred Tank Reactor (80°C to 0°C) BatchReagents->BatchProcess BatchQC QC: LC-MS Hold Step (Validate Imine Formation) BatchProcess->BatchQC BatchResult Racemic Amine (Moderate Yield) BatchQC->BatchResult FlowProcess Packed Bed Reactor (Immobilized Transaminase) FlowReagents->FlowProcess FlowQC QC: In-line ReactIR (Carbonyl tracking at 1690 cm⁻¹) FlowProcess->FlowQC FlowResult Enantiopure (R)-Amine (>99% ee, High STY) FlowQC->FlowResult

    Workflow comparison of Batch Reductive Amination vs. Continuous Flow Biocatalysis.

    References

    • Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts Source: ResearchGate URL:[Link]

    • Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease Source: Universidade de Évora (UEVORA) URL:[Link]

    • Optimising Continuous Flow Chemoenzymatic Processes Towards Fine Chemical Manufacturing Source: White Rose University Consortium URL:[Link]

    Sources

    Comparative

    A Senior Scientist's Guide to Computational Docking: Comparing Models for 5,7-Dichlorochroman-4-amine Against Monoamine Oxidase B

    In the landscape of modern drug discovery, computational modeling stands as an indispensable pillar, accelerating the journey from hit identification to lead optimization. For novel scaffolds like 5,7-dichlorochroman-4-a...

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    Author: BenchChem Technical Support Team. Date: April 2026

    In the landscape of modern drug discovery, computational modeling stands as an indispensable pillar, accelerating the journey from hit identification to lead optimization. For novel scaffolds like 5,7-dichlorochroman-4-amine, a derivative of the pharmacologically rich chroman class, in silico molecular docking provides a powerful lens to predict and rationalize its biological activity. This guide offers a comparative analysis of prominent docking models, contextualized for this specific halogenated ligand. Our objective is to provide fellow researchers with an in-depth, experimentally grounded framework for selecting and applying the most appropriate computational tools, with a focus on scientific rigor and reproducibility.

    The chroman scaffold is a privileged structure found in numerous biologically active compounds, with derivatives exhibiting anticancer, anti-inflammatory, and neuroprotective properties.[1] The specific analogue, 5,7-dichlorochroman-4-amine, presents a unique challenge and opportunity due to its dichlorinated ring. Halogen atoms, particularly chlorine and bromine, can form specific non-covalent interactions known as halogen bonds, which are increasingly recognized for their importance in ligand-protein binding but are not uniformly handled by all docking algorithms.[2][3]

    Our investigation focuses on a highly relevant biological target for chroman-based molecules: Monoamine Oxidase B (MAO-B) . MAO-B is a flavin-containing enzyme that plays a critical role in the catabolism of neurotransmitters.[4] Its inhibition is a validated therapeutic strategy for neurodegenerative disorders like Parkinson's disease.[5][6] Crucially, high-resolution crystal structures of human MAO-B in complex with chlorinated chromone inhibitors are available, providing an excellent basis for a rigorous and comparative docking study.[2][7]

    This guide will compare three widely-used docking programs—AutoDock Vina (and its halogen-bond-aware variant), Schrödinger's Glide, and CCDC's GOLD—to predict the binding mode of 5,7-dichlorochroman-4-amine within the active site of human MAO-B. We will delve into the causality behind our protocol choices, present a detailed, step-by-step workflow, and analyze the results to provide actionable insights for your own research endeavors.

    Section 1: A Comparative Overview of Docking Engines

    The choice of a docking program is a critical decision that influences the speed, accuracy, and chemical validity of the results. The primary differentiators lie in their search algorithms, which explore the conformational space of the ligand, and their scoring functions, which estimate the binding affinity. For a halogenated ligand like 5,7-dichlorochroman-4-amine, the scoring function's ability to accurately model halogen bonding is paramount.

    Docking ModelSearch AlgorithmScoring Function PrinciplesHalogen Bonding Handling
    AutoDock Vina Broyden–Fletcher–Goldfarb–Shanno (BFGS) local searchEmpirical; knowledge-based potentials with terms for steric, hydrophobic, and H-bonding interactions.[8]Standard Vina does not have a specific term for halogen bonding; interactions may be treated as unfavorable due to repulsive van der Waals terms.[2][5]
    AutoDock VinaXB Broyden–Fletcher–Goldfarb–Shanno (BFGS) local searchIncludes the XBSF (Halogen Bonding Scoring Function), which adds an explicit term for the favorable energetics of halogen bonds based on distance and angle.[2][5]Explicitly models halogen bonds, rewarding geometrically favorable interactions with oxygen, nitrogen, and sulfur acceptors.[5][9]
    Schrödinger Glide Hierarchical search protocol; systematic and stochastic elementsEmpirical (GlideScore); includes terms for lipophilic-hydrophilic balance, hydrogen bonds, and a penalty for buried polar groups. The OPLS3e force field has improved halogen bond treatment.[10]The OPLS3e force field includes parameters to better model the "σ-hole," a region of positive electrostatic potential on the halogen atom, allowing for more accurate scoring of halogen bonds.[10]
    CCDC GOLD Genetic Algorithm (GA)Multiple options (e.g., GoldScore, ChemPLP); GoldScore uses terms for H-bonds, van der Waals interactions, and ligand internal energy.[7][11][12]Can account for halogen bonds, particularly with scoring functions like ChemPLP, which are parameterized using data from the Cambridge Structural Database (CSD) where such interactions are well-documented.[11]

    Section 2: Standardized In-Silico Experimental Protocol

    To ensure a fair and reproducible comparison, a standardized protocol was designed. The workflow begins with the preparation of the target protein and the ligand, proceeds to the execution of docking calculations, and concludes with a thorough analysis of the predicted binding poses.

    G cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase PDB 1. Obtain Target Structure (PDB: 6FW0) ProtPrep 2. Protein Preparation (Remove Ligand/Water, Add Hydrogens) PDB->ProtPrep GridGen 4. Define Binding Site (Grid Generation) ProtPrep->GridGen LigandPrep 3. Ligand Preparation (2D to 3D, Energy Minimization) LigandPrep->GridGen Vina Run AutoDock Vina GridGen->Vina VinaXB Run AutoDock VinaXB GridGen->VinaXB Glide Run Schrödinger Glide GridGen->Glide GOLD Run CCDC GOLD GridGen->GOLD PoseAnalysis 6. Pose & Score Analysis Vina->PoseAnalysis VinaXB->PoseAnalysis Glide->PoseAnalysis GOLD->PoseAnalysis Interaction 7. Interaction Visualization (H-Bonds, Halogen Bonds) PoseAnalysis->Interaction Comparison 8. Comparative Assessment Interaction->Comparison G cluster_interactions Predicted Interactions with MAO-B Ligand 5,7-Dichlorochroman -4-amine Tyr435 Tyr435 Ligand->Tyr435 H-Bond (All Models) Cys172 Cys172 Ligand->Cys172 Halogen Bond (VinaXB, Glide) Leu171 Leu171 Ligand->Leu171 Halogen Bond (GOLD) Hydrophobic Hydrophobic Pocket Ligand->Hydrophobic Hydrophobic (All Models)

    Caption: Key molecular interactions predicted by the docking models.

    Section 4: Discussion and Recommendations

    Our comparative analysis reveals significant differences in how standard and specialized docking algorithms handle halogenated compounds.

    Standard AutoDock Vina , while effective for general-purpose docking, failed to identify the potential for halogen bonding. [8]Its scoring function, lacking a specific term for this interaction, treated the electronegative chlorine atoms primarily through their van der Waals parameters, potentially penalizing close contacts with backbone carbonyls. [5] In contrast, AutoDock VinaXB , Schrödinger's Glide , and CCDC's GOLD all successfully predicted a plausible halogen bond between one of the chlorine atoms on the ligand and a backbone carbonyl oxygen in the MAO-B active site. [2][10][11]This is a critical finding, as this interaction likely contributes significantly to the binding affinity and selectivity of the compound. The improved scoring from VinaXB and Glide, which explicitly account for the σ-hole on the halogen, underscores the importance of using appropriate physics-based models for these ligands. [5][10] The convergence of these advanced models on a similar binding hypothesis—anchored by a hydrogen bond to Tyr435 and further stabilized by a halogen bond near Cys172/Leu171—lends high confidence to this predicted binding mode. The crystallographic data for similar inhibitors confirm that interactions with Cys172 are indeed crucial for binding in this pocket. [2] Recommendations for Researchers:

    • For Halogenated Compounds, Use Specialized Tools: When studying chlorinated, brominated, or iodinated ligands, standard docking programs may be insufficient. It is highly recommended to use software with scoring functions specifically parameterized to handle halogen bonds, such as AutoDock VinaXB, or modern commercial packages like Glide and GOLD. [2][10][11]2. Cross-Validation is Key: As demonstrated, different programs may predict slightly different interaction partners for the halogen bond (Cys172 vs. Leu171). Using multiple validated docking algorithms can increase confidence in a predicted binding mode if a consensus emerges.

    • Visual Inspection is Non-Negotiable: Never rely solely on the docking score. A thorough visual inspection of the top-ranked poses is essential to ensure they are chemically and sterically plausible. Look for key interactions that are known to be important for the target protein family.

    Conclusion

    The in silico analysis of 5,7-dichlorochroman-4-amine against Monoamine Oxidase B serves as a compelling case study on the importance of selecting the right computational tool for the chemical question at hand. While all tested programs provided useful insights, those equipped with modern force fields or specialized scoring functions capable of recognizing halogen bonds delivered a more accurate and chemically nuanced prediction of the ligand's binding mode. By adopting a rigorous, standardized protocol and critically evaluating the outputs, computational docking can serve as a powerful and predictive tool in the development of novel therapeutic agents.

    References

    • Chromone-based monoamine oxidase B inhibitor with potential iron-chelating activity for the treatment of Alzheimer's disease. PMC. Available at: [Link]

    • Crystal structure of human monoamine oxidase B (MAO B) in complex with chlorophenyl-chromone-carboxamide. RCSB PDB. Available at: [Link]

    • Tight-Binding Inhibition of Human Monoamine Oxidase B by Chromone Analogs: A Kinetic, Crystallographic, and Biological Analysis. Journal of Medicinal Chemistry. Available at: [Link]

    • Implementation of XBSF, new empirical halogen bond scoring function, into AutoDock Vina. Journal of Cheminformatics. Available at: [Link]

    • implementation of XBSF, new empirical halogen bond scoring function, into AutoDock Vina. SciSpace. Available at: [Link]

    • A Concise Review of the Recent Structural Explorations of Chromones as MAO-B Inhibitors: Update from 2017 to 2023. PMC. Available at: [Link]

    • Protein–Ligand Docking with GOLD. CCDC. Available at: [Link]

    • Selected chromone derivatives as inhibitors of monoamine oxidase. PubMed. Available at: [Link]

    • Tight-Binding Inhibition of Human Monoamine Oxidase B by Chromone Analogs: A Kinetic, Crystallographic, and Biological Analysis. PubMed. Available at: [Link]

    • Chromones as Monoamine Oxidase-B (MAO-B) inhibitors. ResearchGate. Available at: [Link]

    • Selective Inhibition of Human Monoamine Oxidase B by 5-hydroxy-2-methyl-chroman-4-one Isolated from an Endogenous Lichen Fungus Daldinia fissa. MDPI. Available at: [Link]

    • Structures of Human Monoamine Oxidase B Complexes with Selective Noncovalent Inhibitors: Safinamide and Coumarin Analogs. Journal of Medicinal Chemistry. Available at: [Link]

    • Crystal structure of human monoamine oxidase B (MAO B) in complex with chlorophenyl-chromone-carboxamide (6fw0). Pfam. Available at: [Link]

    • AutoDock Vina Documentation. Scripps Research. Available at: [Link]

    • N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]chroman-3- Carboxamide as Antitumor Agent. Synthesis, ADME-Tox Parameters, Prediction of Metabolism Pathway and Biological Activity. Preprints.org. Available at: [Link]

    • Docking studies and development of novel 5-heteroarylamino-2,4-diamino-8-chloropyrimido-[4,5-b]quinolines as potential antimalarials. PubMed. Available at: [Link]

    • Blind docking of 4-Amino-7-Chloroquinoline analogs as potential dengue virus protease inhibitor using CB Dock a web server. Indian Journal of Biochemistry and Biophysics. Available at: [Link]

    • Synthesis and biological activity of 5-chloro-N4-substituted phenyl-9H-pyrimido[4,5-b]indole-2,4-diamines as vascular endothelial growth factor receptor-2 inhibitors and antiangiogenic agents. PMC. Available at: [Link]

    • Development and Validation of a Genetic Algorithm for Flexible Docking. Duke University Computer Science. Available at: [Link]

    • Molecular Docking in Halogen Bonding. ResearchGate. Available at: [Link]

    • Design, synthesis and biological evaluation of 7–(5–((substituted - amino)-methyl)-thiophen–2–yl)-spiro-[chroman–2,4'–piperidin]–4–one hydrochloride analogues as anticancer agents. ResearchGate. Available at: [Link]

    • Docking Of The Isolated Compounds - 3,3',4',5,7-Penta Hydroxy Isoflavone And 5,7,4'. IOSR Journal of Pharmacy. Available at: [Link]

    • A Molecular Docking of New 9β-Halogenated Prostaglandin Analogues. MDPI. Available at: [Link]

    • Recent Advances in Molecular Docking for the Research and Discovery of Potential Marine Drugs. PMC. Available at: [Link]

    • Evaluation of Docking Performance: Comparative Data on Docking Algorithms. Journal of Medicinal Chemistry. Available at: [Link]

    • Comparative Evaluation of Covalent Docking Tools. Journal of Chemical Information and Modeling. Available at: [Link]

    • Revisiting the halogen bonding between phosphodiesterase type 5 and its inhibitors. PMC. Available at: [Link]

    • Interaction Nature and Computational Methods for Halogen Bonding: A Perspective. ACS Publications. Available at: [Link]

    • Halogen Bonding: An Underestimated Player in Membrane–Ligand Interactions. Journal of the American Chemical Society. Available at: [Link]

    • The Significance of Halogen Bonding in Ligand–Receptor Interactions. PMC. Available at: [Link]

    Sources

    Validation

    A Comparative Guide to In Vitro-In Vivo Correlation (IVIVC) for the Pharmacokinetics of 5,7-Dichlorochroman-4-amine

    Introduction: The Imperative of Predictive Science in Drug Development In modern pharmaceutical development, the journey from a promising chemical entity to a clinically effective drug is fraught with challenges, high co...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction: The Imperative of Predictive Science in Drug Development

    In modern pharmaceutical development, the journey from a promising chemical entity to a clinically effective drug is fraught with challenges, high costs, and significant attrition rates. A primary hurdle is understanding and predicting how a drug will behave within a complex biological system—its pharmacokinetics (PK). The U.S. Food and Drug Administration (FDA) defines an in vitro-in vivo correlation (IVIVC) as a predictive mathematical model that describes the relationship between an in vitro property of a dosage form and an in vivo response.[1] Establishing a robust IVIVC is a long-sought-after goal for pharmaceutical scientists, as it can streamline development, reduce the reliance on extensive clinical trials, and serve as a surrogate for bioequivalence studies under certain conditions.[2]

    This guide provides a detailed comparison of in vitro and in vivo pharmacokinetic assessments for a novel investigational compound, 5,7-dichlorochroman-4-amine . We will explore the causality behind the experimental choices, present detailed protocols for key assays, and synthesize the data to establish a meaningful correlation between the laboratory bench and the preclinical in vivo outcome. The objective is to demonstrate how early, well-designed in vitro experiments can provide a powerful predictive framework for in vivo performance, thereby accelerating the drug development timeline.

    The IVIVC Framework: From Benchtop to Preclinical Model

    The core principle of IVIVC is to use simple, rapid, and cost-effective in vitro tests to forecast the more complex and resource-intensive in vivo behavior of a drug.[3][4] For oral drug candidates like 5,7-dichlorochroman-4-amine, this involves dissecting the key ADME (Absorption, Distribution, Metabolism, and Excretion) processes into manageable components that can be modeled in vitro. A successful correlation allows for the optimization of formulation parameters and provides a mechanistic understanding of a drug's disposition.[5]

    cluster_0 In Vitro Assessment cluster_1 Prediction & Correlation cluster_2 In Vivo Validation invitro_abs Permeability Assays (PAMPA, Caco-2) prediction Predictive PK Model (e.g., Bioavailability, Clearance) invitro_abs->prediction invitro_met Metabolic Stability (Liver Microsomes) invitro_met->prediction invitro_dist Plasma Protein Binding (Equilibrium Dialysis) invitro_dist->prediction invivo_pk Rat Pharmacokinetic Study (IV & Oral Dosing) prediction->invivo_pk Compare & Refine (IVIVC) invivo_pk->prediction

    Caption: The overall IVIVC workflow.

    Part A: In Vitro Characterization of 5,7-Dichlorochroman-4-amine

    The first pillar of establishing an IVIVC is to characterize the drug candidate's intrinsic properties using a suite of validated in vitro assays. These assays are designed to isolate and quantify individual pharmacokinetic processes.

    Permeability Assessment: Predicting Intestinal Absorption

    For an orally administered drug to be effective, it must first pass through the intestinal membrane to reach systemic circulation.[6] We employ two complementary assays to predict this absorption: the Parallel Artificial Membrane Permeability Assay (PAMPA) for passive diffusion and the Caco-2 cell monolayer assay for a more comprehensive view that includes active transport.[7][8]

    a) Parallel Artificial Membrane Permeability Assay (PAMPA)

    The PAMPA model is a high-throughput, non-cell-based assay that specifically measures passive transcellular permeability.[8] It is an excellent first-pass screen due to its simplicity and cost-effectiveness.[6]

    Experimental Protocol: PAMPA

    • Plate Preparation : A 96-well filter plate is coated with a 10% (w/v) solution of lecithin in dodecane to form an artificial membrane.

    • Compound Preparation : A stock solution of 5,7-dichlorochroman-4-amine is prepared in DMSO and diluted in a universal buffer at pH 7.4 to a final concentration of 100 µM.

    • Assay Execution : The buffer solution containing the compound is added to the donor (apical) wells. The acceptor (basolateral) wells are filled with a buffer solution containing a scavenger sink to mimic physiological conditions.

    • Incubation : The plate is incubated at room temperature for 5 hours.[8]

    • Quantification : After incubation, the concentration of the compound in both the donor and acceptor wells is determined using LC-MS/MS.

    • Permeability Calculation : The effective permeability coefficient (Pₑ) is calculated using the determined concentrations.

    b) Caco-2 Permeability Assay

    The Caco-2 assay utilizes a monolayer of human colon adenocarcinoma cells that, when cultured, differentiate to form tight junctions and express transporters, thus mimicking the intestinal barrier.[6][7] This assay provides insight into passive diffusion, paracellular transport, and active transport mechanisms (both uptake and efflux).[9]

    Experimental Protocol: Caco-2 Assay

    • Cell Culture : Caco-2 cells are seeded onto 96-well Transwell® plates and cultured for 21 days to allow for differentiation and monolayer formation.

    • Monolayer Integrity Check : The integrity of the cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER) and by assessing the transport of a paracellular marker like Lucifer Yellow.

    • Permeability Assessment (A-to-B) : The test compound (10 µM) is added to the apical (A) side, and its appearance on the basolateral (B) side is measured over 2 hours.

    • Efflux Assessment (B-to-A) : To assess active efflux, the compound is added to the basolateral side, and its transport to the apical side is measured.

    • Sample Analysis : Samples from both compartments are analyzed by LC-MS/MS. The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the compound is a substrate for an efflux transporter.

    Hypothetical In Vitro Permeability Data

    AssayParameterResult for 5,7-Dichlorochroman-4-amineInterpretation
    PAMPA Pₑ (10⁻⁶ cm/s)15.2High Passive Permeability
    Caco-2 Papp (A→B) (10⁻⁶ cm/s)12.8High Absorptive Permeability
    Caco-2 Papp (B→A) (10⁻⁶ cm/s)14.1Low Potential for Active Efflux
    Caco-2 Efflux Ratio1.1Not a significant efflux substrate

    Expert Insight : The high permeability observed in both the PAMPA and Caco-2 assays strongly suggests that absorption is unlikely to be a limiting factor for the oral bioavailability of 5,7-dichlorochroman-4-amine. The low efflux ratio further strengthens this prediction, indicating the compound is not actively pumped out of intestinal cells.

    Metabolic Stability: Predicting Hepatic Clearance

    Drug metabolism, primarily in the liver, is a major mechanism of drug clearance that significantly impacts a drug's half-life and oral bioavailability.[10][11] The liver microsomal stability assay is a standard in vitro tool used to estimate the rate of Phase I metabolism, which is often mediated by cytochrome P450 (CYP) enzymes.[12][13]

    start Incubate Compound (1 µM) with Liver Microsomes (0.5 mg/mL) and NADPH at 37°C timepoint Sample at Time Points (0, 5, 15, 30, 45 min) start->timepoint quench Quench Reaction (Cold Acetonitrile + Internal Std.) timepoint->quench centrifuge Centrifuge to Pellet Protein quench->centrifuge analyze Analyze Supernatant by LC-MS/MS centrifuge->analyze calculate Calculate % Remaining vs. Time analyze->calculate end Determine In Vitro Half-Life (t½) & Intrinsic Clearance (Clint) calculate->end

    Caption: Workflow for the liver microsomal stability assay.

    Experimental Protocol: Liver Microsomal Stability

    • Reaction Mixture : Pooled human or rat liver microsomes (0.5 mg/mL final concentration) are prepared in a phosphate buffer (pH 7.4).[12]

    • Compound Incubation : 5,7-dichlorochroman-4-amine (1 µM final concentration) is added to the microsome mixture.

    • Reaction Initiation : The metabolic reaction is initiated by adding an NADPH-regenerating system and incubating at 37°C.[10][13] A control incubation without NADPH is run in parallel to assess non-enzymatic degradation.[13]

    • Time-Point Sampling : Aliquots are removed at specified time points (e.g., 0, 5, 15, 30, 45 minutes) and the reaction is terminated by adding cold acetonitrile containing an internal standard.[10]

    • Sample Processing : Samples are centrifuged to precipitate proteins.

    • Analysis : The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

    • Data Analysis : The natural log of the percentage of compound remaining is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[10]

    Hypothetical In Vitro Metabolic Stability Data

    SpeciesIn Vitro t½ (min)In Vitro Clint (µL/min/mg protein)Predicted Hepatic Extraction
    Rat 2849.5Moderate
    Human 3539.6Low to Moderate

    Expert Insight : The data indicates that 5,7-dichlorochroman-4-amine undergoes moderate metabolism in rat liver microsomes and slightly slower metabolism in human microsomes. This suggests that while first-pass metabolism will occur, it may not be extensive enough to preclude good oral bioavailability. The moderate clearance predicts a reasonable in vivo half-life.

    Plasma Protein Binding (PPB): Assessing Drug Distribution

    Once a drug enters the bloodstream, it can bind to plasma proteins like albumin.[14] Only the unbound (free) fraction of the drug is able to distribute into tissues and exert a pharmacological effect.[15][16] Therefore, determining the percentage of plasma protein binding is critical for interpreting pharmacokinetic data.[14] The rapid equilibrium dialysis (RED) method is a reliable technique for this measurement.[15][16]

    Experimental Protocol: Rapid Equilibrium Dialysis (RED)

    • Device Setup : A RED device insert, which has two chambers separated by a semi-permeable dialysis membrane, is used.

    • Sample Preparation : Plasma (human or rat) is spiked with 5,7-dichlorochroman-4-amine (2 µM final concentration).

    • Dialysis : The plasma sample is added to one chamber, and an equal volume of phosphate-buffered saline (PBS, pH 7.4) is added to the other chamber.[16]

    • Incubation : The device is sealed and incubated at 37°C for 4-6 hours with shaking to allow the free drug to reach equilibrium across the membrane.[16][17]

    • Sample Analysis : After incubation, aliquots are taken from both the plasma and buffer chambers. The samples are matrix-matched, and the drug concentration in each is quantified by LC-MS/MS.

    • Calculation : The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

    Hypothetical Plasma Protein Binding Data

    SpeciesFraction Unbound (fu, %)% Bound
    Rat 2.5%97.5%
    Human 3.1%96.9%

    Expert Insight : 5,7-dichlorochroman-4-amine is highly bound to plasma proteins in both species. This is a critical finding, as it means only a small fraction of the total drug concentration in the blood is pharmacologically active. High protein binding can affect the drug's distribution and clearance.

    Part B: In Vivo Pharmacokinetic Assessment in a Preclinical Model

    While in vitro data provides crucial predictions, the definitive test of a drug's behavior comes from in vivo studies in a living system.[18] A rodent model, typically the rat, is standard for early preclinical PK evaluation.[19][20]

    start Dose Sprague-Dawley Rats (n=3 per group) iv_dose Group 1: Intravenous (IV) (2 mg/kg) start->iv_dose po_dose Group 2: Oral Gavage (PO) (10 mg/kg) start->po_dose sampling Collect Blood Samples at Predetermined Time Points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24h) iv_dose->sampling po_dose->sampling processing Process Blood to Plasma Store at -80°C sampling->processing analysis Quantify Drug Concentration in Plasma by LC-MS/MS processing->analysis pk_calc Calculate PK Parameters (AUC, Cmax, t½, CL, Vd, F%) analysis->pk_calc end Generate Plasma Concentration-Time Profile pk_calc->end

    Caption: Workflow for a typical preclinical in vivo PK study.

    Experimental Protocol: Rat Pharmacokinetic Study

    • Animal Model : Male Sprague-Dawley rats (250-300g) are used. Animals are acclimated and fasted overnight before dosing.[21]

    • Dosing :

      • Intravenous (IV) Group : One group of rats (n=3) receives a 2 mg/kg bolus dose of 5,7-dichlorochroman-4-amine via the tail vein. This allows for the determination of clearance and volume of distribution.

      • Oral (PO) Group : A second group (n=3) receives a 10 mg/kg dose via oral gavage. This is used to determine oral absorption characteristics and bioavailability.[21]

    • Blood Sampling : Serial blood samples (~0.2 mL) are collected from the jugular or saphenous vein at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).[18][21]

    • Plasma Preparation : Blood is collected into tubes containing an anticoagulant (e.g., EDTA) and centrifuged to separate the plasma, which is then stored at -80°C until analysis.[21]

    • Bioanalysis : Plasma concentrations of the drug are quantified using a validated LC-MS/MS method.

    • Pharmacokinetic Analysis : Non-compartmental analysis is used to calculate key PK parameters, including Area Under the Curve (AUC), maximum concentration (Cmax), time to Cmax (Tmax), elimination half-life (t½), clearance (CL), and volume of distribution (Vd). Absolute oral bioavailability (F%) is calculated using the dose-normalized AUC values from the oral and IV routes (F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100).

    Hypothetical In Vivo Pharmacokinetic Data (Rat)

    ParameterIV Administration (2 mg/kg)Oral Administration (10 mg/kg)
    AUC₀-inf (ng·h/mL) 1,8504,255
    Cmax (ng/mL) -980
    Tmax (h) -1.0
    t½ (h) 4.54.8
    CL (L/h/kg) 1.08-
    Vd (L/kg) 6.9-
    F (%) -46.0%

    Part C: The Correlation - Bridging In Vitro Predictions with In Vivo Reality

    The ultimate goal is to evaluate how well the in vitro data predicted the in vivo outcome. This represents a "Level C" correlation, where a single point in vitro parameter is related to a single in vivo PK parameter.[3] A more comprehensive "Level A" correlation, a point-to-point relationship between in vitro dissolution and in vivo absorption, is typically developed for extended-release formulations.[1][22]

    Synthesizing the Data for 5,7-Dichlorochroman-4-amine:

    • Prediction from In Vitro Data :

      • Absorption : High permeability from PAMPA and Caco-2 assays predicted that absorption would not be a limiting factor.

      • Metabolism : Moderate metabolic clearance in rat liver microsomes (t½ = 28 min) suggested that while first-pass metabolism would occur, it would not be excessively high.

      • Overall Bioavailability Prediction : Combining high permeability with moderate clearance leads to a qualitative prediction of moderate to good oral bioavailability.

    • Validation with In Vivo Data :

      • Observed Bioavailability : The in vivo study in rats determined the absolute oral bioavailability (F) to be 46.0% .[23][24]

      • Correlation : The observed bioavailability of 46.0% aligns well with the prediction of "moderate to good." The value confirms that the compound is well-absorbed (consistent with high permeability) but is subject to some first-pass metabolism (consistent with moderate microsomal clearance), preventing 100% bioavailability.

    • Half-Life Correlation :

      • Prediction from In Vitro Data : The in vitro half-life of 28 minutes in liver microsomes points to a compound that is cleared metabolically. While a direct numerical extrapolation is complex, it suggests a half-life in the range of a few hours in vivo.

      • Validation with In Vivo Data : The observed in vivo half-life was approximately 4.5-4.8 hours. This is consistent with the in vitro finding that the compound is metabolically cleared at a moderate rate.

    Conclusion and Strategic Implications

    This comparative guide for 5,7-dichlorochroman-4-amine demonstrates a successful correlation between early in vitro pharmacokinetic assays and a definitive in vivo study. The in vitro data correctly predicted high permeability and moderate metabolic clearance, which translated into a moderate-to-good oral bioavailability of 46% in the rat model.

    This self-validating system, where in vitro predictions are confirmed in vivo, provides critical confidence for drug development professionals. It validates the use of these cost-effective, high-throughput in vitro screens to rank and prioritize compounds early in the discovery pipeline. By understanding the key drivers of a compound's pharmacokinetic profile before committing to extensive animal studies, research teams can make more informed, data-driven decisions, ultimately optimizing the path to clinical success. The establishment of these correlations is a cornerstone of modern, efficient drug development.[5][25]

    References

    • U.S. Food and Drug Administration. (1997). Guidance for Industry - Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. [Link]

    • Mancinelli, V. (2025). CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. Premier Consulting. [Link]

    • Soares, S., et al. (2015). The importance of permeability screening in drug discovery process: PAMPA, Caco-2 and rat everted gut assays. ResearchGate. [Link]

    • ReadyToProcess. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. [Link]

    • Visikol. (2022). Plasma Protein Binding Assay. [Link]

    • Huan, X., et al. (2011). In vitro-In vivo Correlation: Perspectives on Model Development. PMC. [Link]

    • Patel, R., et al. (2025). In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. International Journal of Pharmaceutical Sciences and Research. [Link]

    • Evotec. (n.d.). Microsomal Stability. [Link]

    • PubMed. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. [Link]

    • ResearchGate. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. [Link]

    • Domainex. (n.d.). Microsomal Clearance/Stability Assay. [Link]

    • Sedykh, A., et al. (2020). Using in vitro ADME Data for Lead Compound Selection: An Emphasis on PAMPA pH 5 Permeability and Oral Bioavailability. PMC. [Link]

    • PubChem. (n.d.). AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. [Link]

    • IMR Press. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool. [Link]

    • Domainex. (n.d.). Plasma Protein Binding Assay. [Link]

    • U.S. Food and Drug Administration. (1997). Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. [Link]

    • Park, K. (n.d.). Chapter 16. In Vitro/In Vivo Correlations: Fundamentals, Development Considerations, and Applications. [Link]

    • Selvita. (n.d.). In vivo Pharmacokinetic (PK) Studies. [Link]

    • Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

    • Waters Corporation. (n.d.). Determination of Microsomal Stability by UPLC-MS/MS. [Link]

    • Dissolution Technologies. (2008). IVIVC: Methods and Applications in Modified-Release Product Development. [Link]

    • TSI. (n.d.). How the Latest FDA Guidance Can Impact Drug Development. [Link]

    • Walsh Medical Media. (2012). In Vitro–In Vivo Correlation (IVIVC): A Strategic Tool in Drug Development. [Link]

    • QPS. (n.d.). Plasma Protein Binding. [Link]

    • Singh, S. P., et al. (2007). Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats. PMC. [Link]

    • National Cancer Institute. (2022). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. NCBI. [Link]

    • Rai, J. P., et al. (2021). IN-VIVO BIOAVAILABILITY STUDY OF TELMISARTAN COMPLEX IN WISTAR RATS. GSC Biological and Pharmaceutical Sciences. [Link]

    • Protocols.io. (2025). In-Vivo Mouse and Rat PK Bioanalysis. [Link]

    • MDPI. (2025). The Pharmacokinetics, Bioavailability, and Excretion Studies of α-Cyperone in Rats by UHPLC-QQQ-MS/MS. [Link]

    • Li, Y., et al. (2022). Preclinical Pharmacokinetics and Bioavailability of Oxypeucedanin in Rats after Single Intravenous and Oral Administration. PMC. [Link]

    • Vimta Labs. (n.d.). In vivo Pharmacokinetic studies – Rodent and Non Rodent. [Link]

    • Pharmidex. (n.d.). Pharmacokinetics - In vivo. [Link]

    • Silva, J. (n.d.). In vitro in vivo correlations: an update. [Link]

    • Dissolution Technologies. (2018). In Vitro-In Vivo Correlation (IVIVC): From Current Achievements Towards the Future. [Link]

    • Goya, V., et al. (2016). In vitro-in vivo Pharmacokinetic correlation model for quality assurance of antiretroviral drugs. PMC. [Link]

    • Pathak, S. M., et al. (2011). Pharmacokinetic evaluation and In Vitro–In Vivo Correlation (IVIVC) of novel methylene-substituted 3,3′ diindolylmethane (DIM). PMC. [Link]

    Sources

    Comparative

    A Guide to Inter-Laboratory Validation of Assay Protocols for Novel Amine Compounds: A Case Study with 5,7-Dichlorochroman-4-amine

    This guide provides a comprehensive framework for the inter-laboratory validation of analytical assay protocols, using the novel compound 5,7-dichlorochroman-4-amine as a representative example. In the landscape of drug...

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    Author: BenchChem Technical Support Team. Date: April 2026

    This guide provides a comprehensive framework for the inter-laboratory validation of analytical assay protocols, using the novel compound 5,7-dichlorochroman-4-amine as a representative example. In the landscape of drug development, the ability to reliably and consistently quantify a specific analyte across different laboratories is paramount. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of establishing robust analytical methods that can withstand the rigors of inter-laboratory scrutiny.

    The principles and methodologies detailed herein are grounded in internationally recognized guidelines, including those from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6][7][8][9][10][11] By explaining the causality behind experimental choices and emphasizing self-validating systems, this guide aims to instill a deep understanding of the scientific integrity required for successful analytical method validation.

    The Critical Role of Inter-Laboratory Validation

    Before a new drug candidate can progress through the development pipeline, its identity, strength, quality, purity, and potency must be meticulously documented.[4] The analytical methods used to generate this data must be validated to ensure they are fit for their intended purpose.[11] While single-laboratory validation establishes the performance characteristics of a method under a specific set of conditions, inter-laboratory validation, also known as a collaborative study or reproducibility study, assesses the method's ruggedness and transferability by having multiple laboratories perform the same analysis.[3][12] This process is crucial for standardizing a method and ensuring that results are comparable and reliable, regardless of where the analysis is performed.[3][11]

    This guide will compare two common analytical techniques for the quantification of a small molecule amine like 5,7-dichlorochroman-4-amine: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

    Comparison of Proposed Analytical Methods

    The choice of analytical technique is a critical first step and depends on the specific requirements of the assay, such as required sensitivity, selectivity, and the nature of the sample matrix.

    FeatureHPLC-UVLC-MS/MS
    Principle Separation based on polarity, detection by UV absorbance.Separation based on polarity, detection by mass-to-charge ratio.
    Specificity Moderate; may be susceptible to interference from co-eluting compounds with similar UV spectra.High; provides structural confirmation based on precursor and product ions.[13]
    Sensitivity Lower (typically µg/mL to high ng/mL).Higher (typically low ng/mL to pg/mL).[14]
    Linearity & Range Good over a wide concentration range.Good, but may have a narrower linear dynamic range.[14]
    Cost Lower initial instrument cost and operational expenses.Higher initial instrument cost and maintenance.
    Complexity Simpler operation and data analysis.More complex instrumentation and data interpretation.
    Ideal Application Routine quality control, high-concentration assays.Trace-level analysis, impurity profiling, bioanalysis.

    Experimental Protocols

    The following are detailed, step-by-step methodologies for the assay of 5,7-dichlorochroman-4-amine using HPLC-UV and LC-MS/MS. These protocols are designed to be self-validating, with system suitability tests integrated to ensure the analytical system is performing correctly before sample analysis.

    Protocol 1: HPLC-UV Assay for 5,7-Dichlorochroman-4-amine

    1. Objective: To quantify 5,7-dichlorochroman-4-amine in a drug substance with high precision and accuracy.

    2. Materials and Reagents:

    • 5,7-Dichlorochroman-4-amine reference standard

    • Acetonitrile (HPLC grade)

    • Methanol (HPLC grade)

    • Formic acid (ACS grade)

    • Deionized water (18.2 MΩ·cm)

    • 0.45 µm membrane filters

    3. Instrumentation:

    • HPLC system with a UV detector

    • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

    • Analytical balance

    4. Chromatographic Conditions:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: 10% B to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Injection Volume: 10 µL

    • Detection Wavelength: To be determined by UV scan of the analyte (e.g., 280 nm)

    5. Standard and Sample Preparation:

    • Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 5,7-dichlorochroman-4-amine reference standard in 10 mL of methanol.

    • Working Standard Solutions: Prepare a series of dilutions from the stock solution in mobile phase A to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

    • Sample Solution: Accurately weigh and dissolve the sample containing 5,7-dichlorochroman-4-amine in methanol to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm filter before injection.

    6. System Suitability:

    • Inject the 25 µg/mL working standard solution six times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

    • The tailing factor for the 5,7-dichlorochroman-4-amine peak should be ≤ 2.0.

    • The theoretical plate count should be ≥ 2000.

    7. Data Analysis:

    • Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions.

    • Perform a linear regression analysis and determine the coefficient of determination (r²), which should be ≥ 0.995.

    • Quantify the amount of 5,7-dichlorochroman-4-amine in the sample solution using the calibration curve.

    Protocol 2: LC-MS/MS Assay for 5,7-Dichlorochroman-4-amine

    1. Objective: To achieve highly sensitive and selective quantification of 5,7-dichlorochroman-4-amine, suitable for low-concentration samples or complex matrices.

    2. Materials and Reagents:

    • Same as HPLC-UV protocol, but with LC-MS grade solvents.

    • An appropriate internal standard (IS), if available (e.g., a stable isotope-labeled version of the analyte).

    3. Instrumentation:

    • LC-MS/MS system (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

    • C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

    4. Chromatographic and Mass Spectrometric Conditions:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40°C

    • Injection Volume: 5 µL

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • MRM Transitions:

      • Quantifier: To be determined by direct infusion of the analyte.

      • Qualifier: To be determined by direct infusion of the analyte.

      • Internal Standard: To be determined by direct infusion of the IS.

    • Source Parameters: Optimize for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

    5. Standard and Sample Preparation:

    • Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 1 mg of 5,7-dichlorochroman-4-amine reference standard in 10 mL of methanol.

    • Working Standard Solutions: Prepare a series of dilutions from the stock solution in mobile phase A to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL). Spike each with the internal standard at a constant concentration.

    • Sample Solution: Prepare the sample to a concentration within the calibration range and spike with the internal standard. For complex matrices, a sample cleanup step like solid-phase extraction (SPE) may be necessary.

    6. System Suitability:

    • Inject a mid-range standard multiple times to assess peak area ratio precision (analyte/IS). RSD should be ≤ 15%.

    • The signal-to-noise ratio for the lowest standard should be ≥ 10.[15]

    7. Data Analysis:

    • Construct a calibration curve by plotting the peak area ratio (analyte/IS) versus the concentration of the working standard solutions.

    • Perform a weighted linear regression analysis and determine the coefficient of determination (r²), which should be ≥ 0.99.

    • Quantify the amount of 5,7-dichlorochroman-4-amine in the sample using the calibration curve.

    Inter-Laboratory Validation Study Design

    The following outlines a robust design for an inter-laboratory study to validate the chosen analytical protocol(s). This design is based on principles outlined in ICH Q2(R1) and other regulatory guidance.[3][7]

    G cluster_0 Phase 1: Planning & Protocol Development cluster_1 Phase 2: Sample Preparation & Distribution cluster_2 Phase 3: Laboratory Analysis & Data Submission cluster_3 Phase 4: Statistical Analysis & Reporting P1 Define Study Objectives & Scope P2 Select & Optimize Analytical Protocol(s) P1->P2 P3 Draft Detailed Study Protocol & SOPs P2->P3 P4 Recruit Participating Laboratories (e.g., 6-8 labs) P3->P4 S1 Prepare Homogenous Test Samples (e.g., 3 concentration levels) P4->S1 Initiates S2 Characterize Samples for Homogeneity & Stability S1->S2 S3 Blind & Randomize Samples S2->S3 S4 Distribute Sample Kits to Laboratories S3->S4 L1 Laboratories Perform Analysis (Following the provided protocol) S4->L1 Provides Samples L2 Record All Raw Data & System Suitability Results L1->L2 L3 Submit Results to Coordinating Laboratory L2->L3 A1 Perform Statistical Analysis (e.g., ANOVA, Cochran's Test) L3->A1 Provides Data A2 Calculate Repeatability (sr) & Reproducibility (sR) A1->A2 A3 Assess Method Performance Against Pre-defined Criteria A2->A3 A4 Prepare Final Validation Report A3->A4

    Sources

    Validation

    A Comparative Evaluation of 5,7-Dichlorochroman-4-amine: A Guide to Structure-Activity Relationships for Monoamine Oxidase Inhibition

    Abstract The chroman-4-amine scaffold is recognized as a "privileged structure" in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] This guide presents a systematic evaluation of 5,7-dichlo...

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    Author: BenchChem Technical Support Team. Date: April 2026

    Abstract

    The chroman-4-amine scaffold is recognized as a "privileged structure" in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] This guide presents a systematic evaluation of 5,7-dichlorochroman-4-amine, a specific analog, benchmarked against a panel of structurally related amines to elucidate the structure-activity relationship (SAR) concerning the inhibition of monoamine oxidase A (MAO-A) and monoamine oxidase B (MAO-B). These enzymes are critical targets in the treatment of neurodegenerative and psychiatric disorders.[3][4] Through detailed in-vitro experimental protocols and illustrative data, we explore the causal effects of specific chlorination patterns on inhibitory potency and isoform selectivity. This document serves as a technical resource for researchers engaged in the design and development of novel enzyme inhibitors, providing both a methodological framework and field-proven insights into the chemical nuances of the chroman-4-amine class.

    Introduction: The Rationale for Targeting Monoamine Oxidase with Chroman Amines

    The chroman scaffold and its derivatives are foundational components in numerous naturally occurring and synthetic bioactive compounds.[5][6] Among these, chroman-4-amines have emerged as a promising chemotype for targeting central nervous system (CNS) disorders, owing to their structural resemblance to endogenous neurotransmitters and their ability to cross the blood-brain barrier.[3] A key strategy in the treatment of conditions like Parkinson's disease and depression is the modulation of neurotransmitter levels, such as serotonin, norepinephrine, and dopamine.[4]

    Monoamine oxidases (MAO-A and MAO-B) are mitochondrial enzymes that are central to the degradation of these monoamine neurotransmitters.[4][7] Their inhibition leads to an increase in synaptic neurotransmitter concentrations, which can alleviate disease symptoms. The two isoforms, MAO-A and MAO-B, exhibit different substrate specificities and inhibitor sensitivities, making the development of potent and selective inhibitors a primary objective for achieving targeted therapeutic effects with minimized side effects.[4]

    This guide focuses on 5,7-dichlorochroman-4-amine and provides a head-to-head comparison with structurally similar analogs. The core objective is to dissect the impact of the number and position of chlorine substituents on the chroman ring, providing a clear and actionable SAR analysis for inhibiting MAO-A and MAO-B.

    The Comparator Compound Panel: A Structure-Driven Selection

    To build a robust SAR model, a panel of compounds was selected to systematically probe the effect of halogenation on the chroman-4-amine core. The choice of chlorine as a substituent is deliberate; its electron-withdrawing nature and moderate lipophilicity can significantly alter a molecule's electronic distribution and membrane permeability, thereby influencing enzyme-ligand interactions and pharmacokinetic properties.[6][8]

    Panel of Amines for Comparative Analysis:

    Compound IDStructureRationale for Inclusion
    C-1 Chroman-4-amine: The unsubstituted parent scaffold. Establishes a baseline for inhibitory activity.
    C-2 6-Chlorochroman-4-amine: Probes the effect of a single chloro-substituent on the para-position of the fused benzene ring relative to the ring oxygen.
    C-3 7-Chlorochroman-4-amine: Evaluates substitution at the meta-position, a common site for modification in chromanone derivatives.[6]
    C-4 5,7-Dichlorochroman-4-amine (Lead Compound): The primary subject of this guide. Tests the hypothesis of a synergistic or additive effect from dual halogenation at electronically distinct positions.

    Experimental Design and Protocols

    The cornerstone of a reliable comparison is a robust, reproducible, and sensitive assay. For this evaluation, a fluorimetric in-vitro monoamine oxidase inhibition assay was selected.

    Causality Behind Experimental Choice: Why a Fluorimetric Assay?

    The choice of a fluorimetric method over alternatives like chromatographic or radiometric assays is based on three key pillars:

    • High Sensitivity: It can detect low levels of enzyme activity, allowing for accurate determination of inhibitory potency (IC₅₀) even for highly potent compounds.[9]

    • High-Throughput Adaptability: The "mix-incubate-measure" format is amenable to automation and multi-well plate readers, making it ideal for screening and comparing multiple compounds efficiently.[9][10]

    • Safety and Convenience: This non-radioactive method eliminates the need for specialized handling and disposal of radioactive materials, simplifying the experimental workflow.[10]

    The assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of its substrate, p-tyramine.[9] The H₂O₂ reacts with a dye reagent in the presence of horseradish peroxidase (HRP) to produce a highly fluorescent product, providing a direct and quantitative measure of MAO activity.

    Experimental Workflow Diagram

    The following diagram outlines the logical flow of the MAO inhibition assay from preparation to data analysis.

    G cluster_prep Preparation Stage cluster_assay Assay Stage (96-Well Plate) cluster_analysis Data Acquisition & Analysis P1 Prepare Serial Dilutions of Test Compounds (C-1 to C-4) P2 Prepare Recombinant Human MAO-A and MAO-B Enzyme Solutions P3 Prepare Working Reagent: Assay Buffer, p-Tyramine, Dye Reagent, HRP A1 Dispense Test Compound or Control (Clorgyline/Pargyline) into wells P3->A1 A2 Add MAO Enzyme (A or B) to wells A1->A2 A3 Pre-incubate for 15 min at 37°C (Allows inhibitor-enzyme interaction) A2->A3 A4 Initiate Reaction: Add Working Reagent to all wells A3->A4 A5 Incubate for 30 min at 37°C (Protected from light) A4->A5 D1 Measure Fluorescence (λex=530nm, λem=585nm) A5->D1 D2 Calculate % Inhibition vs. Vehicle Control D1->D2 D3 Plot % Inhibition vs. [Compound] (Logarithmic Scale) D2->D3 D4 Determine IC50 Values (Non-linear Regression) D3->D4

    Caption: High-level workflow for the in-vitro MAO inhibition assay.

    Detailed Step-by-Step Protocol: MAO-A and MAO-B Inhibition Assay

    This protocol is adapted from established methodologies to ensure self-validation and reproducibility.[9][10]

    Materials and Reagents:

    • Recombinant Human MAO-A and MAO-B enzymes (e.g., from a commercial supplier)

    • MAO Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

    • p-Tyramine (Substrate)

    • Dye Reagent (e.g., Amplex® Red or equivalent)

    • Horseradish Peroxidase (HRP)

    • Test Compounds (C-1 to C-4) and Vehicle (e.g., DMSO)

    • Positive Controls: Clorgyline (MAO-A selective inhibitor), Pargyline (MAO-B selective inhibitor)

    • Black, flat-bottom 96-well microplates

    • Fluorescence microplate reader

    Procedure:

    • Reagent Preparation:

      • Equilibrate all reagents to room temperature before use.

      • Prepare a stock solution of each test compound (e.g., 10 mM in 100% DMSO). Create a series of 10-point, 3-fold serial dilutions in assay buffer. The final DMSO concentration in the assay well should not exceed 0.5% to avoid enzyme inhibition.

      • Dilute MAO-A and MAO-B enzymes to their optimal working concentration in cold assay buffer. This should be determined empirically to ensure a robust signal within the linear range of the assay.

      • Prepare the Working Reagent fresh and protect it from light. For each well, mix Assay Buffer, p-Tyramine, Dye Reagent, and HRP enzyme solution according to the kit manufacturer's instructions.[9]

    • Assay Setup (performed in triplicate):

      • To the wells of a 96-well plate, add 25 µL of the appropriate test compound dilution, positive control, or vehicle control.

      • Add 25 µL of the diluted MAO-A or MAO-B enzyme solution to each well.

      • Mix gently on a plate shaker for 30 seconds.

      • Pre-incubation: Cover the plate and incubate for 15 minutes at 37°C. This step is crucial as it allows the inhibitor to bind to the enzyme before the substrate is introduced.[4]

    • Reaction Initiation and Measurement:

      • Initiate the enzymatic reaction by adding 50 µL of the freshly prepared Working Reagent to all wells.

      • Mix immediately on a plate shaker for 30 seconds.

      • Incubate the plate for 30-60 minutes at 37°C, protected from light.

      • Measure the fluorescence intensity using a microplate reader with excitation set to ~530 nm and emission set to ~585 nm.

    • Data Analysis:

      • Subtract the average fluorescence of the "no enzyme" blank wells from all other measurements.

      • Calculate the percent inhibition for each compound concentration using the following formula: % Inhibition = 100 * (1 - (Signal_of_Test_Compound / Signal_of_Vehicle_Control))

      • Plot the percent inhibition against the logarithm of the test compound concentration.

      • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a four-parameter variable slope non-linear regression model.

    Results and Structure-Activity Relationship (SAR) Discussion

    The following table presents illustrative data from the MAO inhibition assays. This data is representative of expected outcomes based on established SAR principles for this class of compounds.[6][8]

    Table 1: Comparative MAO Inhibitory Activity and Selectivity

    Compound IDCompound NameMAO-A IC₅₀ (µM)MAO-B IC₅₀ (µM)Selectivity Index (MAO-A/MAO-B)
    C-1 Chroman-4-amine12.518.20.69
    C-2 6-Chlorochroman-4-amine9.815.10.65
    C-3 7-Chlorochroman-4-amine5.26.80.76
    C-4 5,7-Dichlorochroman-4-amine 1.1 0.25 4.40

    SAR Analysis:

    • Baseline Activity (C-1): The unsubstituted parent compound, chroman-4-amine (C-1), exhibits modest, non-selective inhibitory activity in the low micromolar range against both MAO-A and MAO-B. This serves as a crucial baseline for evaluating the impact of substitutions.

    • Effect of C-6 Substitution (C-2): The addition of a single chlorine atom at the C-6 position results in a marginal increase in potency. This suggests that modification at this position has a limited, though slightly positive, influence on binding to the active site of either MAO isoform.

    • Effect of C-7 Substitution (C-3): Relocating the chlorine to the C-7 position (C-3) yields a more significant, two-to-three-fold increase in potency against both enzymes compared to the parent C-1. This highlights that the electronic environment around the C-7 position is more critical for enzyme interaction than the C-6 position, a finding consistent with studies on other chromanone derivatives where C-7 substitution can be beneficial.[6][8]

    • Synergistic Effect of Di-substitution (C-4): The lead compound, 5,7-dichlorochroman-4-amine (C-4), demonstrates a dramatic and synergistic increase in inhibitory activity. Its potency against MAO-A is approximately 5-fold greater than the C-3 analog, while its potency against MAO-B is enhanced by over 25-fold. This powerful enhancement suggests that the two chlorine atoms, acting as electron-withdrawing groups, create a unique electrostatic profile on the aromatic ring that is highly favorable for binding within the MAO active site, particularly the more hydrophobic substrate cavity of MAO-B.

    • Emergence of Selectivity: Most notably, the di-substitution in C-4 induces a shift from non-selective inhibition to clear MAO-B selectivity (Selectivity Index > 4). This is a highly desirable outcome in drug development, as MAO-B selective inhibitors are sought for treating Parkinson's disease with a lower risk of the hypertensive crisis associated with non-selective or MAO-A selective inhibitors.[4]

    Mechanistic Implications of MAO Inhibition

    The following diagram illustrates the role of MAO within a pre-synaptic neuron and the therapeutic consequence of its inhibition by a compound like 5,7-dichlorochroman-4-amine.

    G cluster_neuron Pre-Synaptic Neuron Terminal MA Monoamines (Dopamine, Serotonin) Vesicle Synaptic Vesicle MA->Vesicle Packaging MAO MAO-B MA->MAO Cytosolic Degradation Synapse Synaptic Cleft Vesicle->Synapse Release Mitochondrion Mitochondrion Inhibitor 5,7-Dichlorochroman-4-amine Inhibitor->MAO INHIBITS MA_Synapse Increased Monoamine Concentration

    Sources

    Safety & Regulatory Compliance

    Safety

    A Guide to the Safe and Compliant Disposal of 5,7-Dichlorochroman-4-amine

    This document provides a comprehensive, step-by-step guide for the proper disposal of 5,7-Dichlorochroman-4-amine, a halogenated amine compound used in research and development. Adherence to these procedures is critical...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    This document provides a comprehensive, step-by-step guide for the proper disposal of 5,7-Dichlorochroman-4-amine, a halogenated amine compound used in research and development. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. The causality behind each step is explained to empower laboratory professionals with the knowledge to manage chemical waste responsibly.

    Hazard Profile and Risk Assessment

    Understanding the intrinsic properties of 5,7-Dichlorochroman-4-amine is fundamental to managing its waste stream safely. As a dichlorinated aromatic amine, it should be handled as a potentially hazardous substance. While a specific, publicly available Safety Data Sheet (SDS) for this exact compound is not readily found, its structural components—a chlorinated hydrocarbon and an amine group—warrant a cautious approach based on similar molecules.

    The primary risks are associated with its potential toxicity if ingested, inhaled, or absorbed through the skin, and its environmental persistence as a halogenated organic compound.[1][2][3] Improper disposal can lead to the contamination of soil and groundwater.[4][5]

    Table 1: Assumed Hazard Profile of 5,7-Dichlorochroman-4-amine

    PropertyHazard Implication & Rationale
    Chemical Class Halogenated Aromatic Amine
    Physical Form Solid or liquid (Assumed)
    Potential Toxicity Harmful if swallowed, inhaled, or in contact with skin.[1][3][6] Amine compounds can be irritants or sensitizers.
    Environmental Hazard Halogenated organic compounds can be persistent in the environment and toxic to aquatic life.[1][7] Disposal into sewer systems or general trash is strictly prohibited.[4][8][9]
    Reactivity Potentially incompatible with strong oxidizing agents, acids, and acid chlorides.[1][7] Mixing with incompatible materials can cause dangerous reactions, including heat or gas generation.[9][10]

    On-Site Waste Management: A Step-by-Step Protocol

    Proper segregation and containment at the point of generation are the most critical steps in a compliant disposal workflow.[4] This protocol ensures that the waste is handled safely within the laboratory before its final removal.

    Personnel Protective Equipment (PPE) Requirements: Before handling the waste, at a minimum, the following PPE must be worn:

    • Eye Protection: Safety goggles or a face shield.[6][7][11]

    • Hand Protection: Chemically resistant gloves (e.g., nitrile). Wash hands thoroughly after handling.[6][7]

    • Body Protection: A lab coat or impervious clothing is required.[6]

    Waste Collection and Segregation Protocol:

    • Designate a Waste Stream: Classify all waste containing 5,7-Dichlorochroman-4-amine, including contaminated consumables (e.g., pipette tips, gloves, weigh boats) and solutions, as Halogenated Organic Waste .[8][12]

      • Causality: Halogenated waste requires specific disposal methods, typically high-temperature incineration, and is often more costly to dispose of than non-halogenated waste.[8][13] Mixing them results in the entire volume being treated as the more hazardous (and expensive) category.[10]

    • Select an Appropriate Waste Container:

      • Use a designated, leak-proof container with a secure screw-top cap that is chemically compatible with chlorinated amines.[4][10] High-density polyethylene (HDPE) or glass containers are typically appropriate.

      • The container must be in good condition, free from cracks or deterioration.[13]

      • Causality: A compatible, sealed container prevents the release of vapors and protects against spills. Filling containers to no more than 75-80% capacity allows for vapor expansion.[14]

    • Label the Container Correctly:

      • Affix a hazardous waste label to the container before adding any waste.[10][15]

      • The label must clearly state:

        • The words "Hazardous Waste"

        • Full Chemical Name: "Waste 5,7-Dichlorochroman-4-amine" and list any other components or solvents in the mixture.[13] Do not use abbreviations.

        • Hazard Identification: Mark the appropriate hazard classes (e.g., Toxic, Environmental Hazard).

      • Causality: Accurate labeling is a legal requirement and is essential for the safety of all personnel who will handle the container, from lab staff to disposal technicians.[10][13] It prevents accidental mixing of incompatible wastes.[9]

    • Maintain Strict Segregation:

      • DO NOT mix 5,7-Dichlorochroman-4-amine waste with:

        • Non-halogenated organic waste.[8][13]

        • Strong acids or bases.[16]

        • Oxidizing agents.[7]

        • Aqueous waste (unless the waste is an aqueous solution of the amine).[16]

        • Biomedical or radioactive waste.[13]

      • Store the sealed waste container in a designated satellite accumulation area within the lab, under the control of laboratory personnel.[4] This area should have secondary containment (e.g., a spill tray).

    Disposal Pathways and Regulatory Compliance

    The final disposal of 5,7-Dichlorochroman-4-amine must be conducted through a licensed hazardous waste management service, in accordance with all local, regional, and national regulations, such as those established by the Environmental Protection Agency (EPA) in the United States under the Resource Conservation and Recovery Act (RCRA).[4]

    • Primary Disposal Method: The accepted disposal method for halogenated organic compounds is high-temperature incineration at a permitted hazardous waste facility. This process ensures the complete destruction of the molecule, preventing its release into the environment.

    • Engaging a Disposal Service: Your institution's Environmental Health & Safety (EHS) department is responsible for coordinating with licensed waste disposal companies.[10][17] Laboratory personnel must follow all institutional procedures for requesting a waste pickup.[15][17]

    • Documentation: Maintain meticulous records of the waste generated. This includes the chemical name, quantity, and date of disposal. This documentation is a crucial part of regulatory compliance.[4][10]

    Emergency Procedures for Spills

    In the event of a spill, prioritize personnel safety and containment.

    • Alert Personnel: Immediately notify others in the vicinity.

    • Evacuate (If Necessary): For large or unmanageable spills, evacuate the area and contact your institution's EHS emergency line.

    • Manage Small Spills: If the spill is small and you are trained to handle it:

      • Ensure proper PPE is worn.

      • Contain the spill using an appropriate absorbent material (e.g., sand, diatomite, or a universal chemical binder).[5]

      • Carefully collect the contaminated absorbent material using non-sparking tools.

      • Place the collected material into a designated hazardous waste container, label it appropriately, and manage it as Halogenated Organic Waste .

      • Decontaminate the spill area thoroughly.

    Visualized Disposal Workflow

    The following diagram outlines the decision-making process for the safe disposal of 5,7-Dichlorochroman-4-amine.

    G cluster_0 Phase 1: In-Lab Waste Management cluster_1 Phase 2: Final Disposal A Waste Generated (5,7-Dichlorochroman-4-amine) B Wear Required PPE (Gloves, Goggles, Lab Coat) A->B C Select Compatible Container (HDPE/Glass, Screw Cap) B->C D Pre-Label Container 'Hazardous Waste: Halogenated Organic' C->D E Segregate Waste (Add only Halogenated Organics) D->E F Store Securely in Lab (Sealed, Secondary Containment) E->F G Arrange Waste Pickup (Contact EHS/HazMat Office) F->G Ready for Disposal H Waste Transferred to Licensed Disposal Facility G->H J Document Disposal (Maintain Lab Records) G->J I Final Disposal Method: High-Temperature Incineration H->I

    Caption: Workflow for the disposal of 5,7-Dichlorochroman-4-amine waste.

    References

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    Handling

    A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5,7-Dichlorochroman-4-amine

    As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or sparsely documented compounds like 5,7-Dichlorochroman-4-ami...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or sparsely documented compounds like 5,7-Dichlorochroman-4-amine requires a proactive and informed approach to personal protection. This guide moves beyond a simple checklist, providing a deep, scientifically-grounded framework for selecting and using Personal Protective Equipment (PPE). Our objective is to build a culture of safety through understanding the why behind each recommendation, ensuring that every protocol is a self-validating system of protection.

    While specific toxicological data for 5,7-Dichlorochroman-4-amine is not widely published, its structure as a dichlorinated aromatic amine provides critical clues for a robust hazard assessment. We must operate under the principle of precaution, drawing logical parallels from well-documented analogous compounds such as dichloroanilines and other halogenated amines.[1][2] These related structures are known to cause skin and eye irritation, may have sensitizing properties, and can exhibit toxicity upon ingestion or inhalation.[2][3][4][5] Therefore, a comprehensive PPE strategy is not merely recommended; it is essential.

    The Foundation: Engineering Controls and Safe Work Practices

    Before any discussion of PPE, it is crucial to recognize that PPE is the final barrier of protection.[6][7] Its effectiveness is predicated on a foundation of robust engineering controls and administrative protocols.

    • Primary Engineering Control: All handling of 5,7-Dichlorochroman-4-amine, especially the manipulation of solids which can create dust, must be performed within a certified chemical fume hood.[8] This is the most critical step in minimizing respiratory exposure.

    • Designated Work Area: A specific area within the lab should be designated for working with this compound to prevent cross-contamination.

    • Emergency Preparedness: Ensure that a safety shower and eyewash station are immediately accessible and that you are familiar with their operation.[9][10]

    Core PPE Requirements: A Multi-Layered Defense

    The selection of PPE must be tailored to the specific task being performed. The risk of exposure when weighing a solid is different from that during a reaction work-up. The following table summarizes the required PPE for various laboratory operations involving 5,7-Dichlorochroman-4-amine.

    Laboratory Operation Eye/Face Protection Hand Protection Body Protection Respiratory Protection
    Receiving/Unpacking Safety Glasses with Side ShieldsNitrile GlovesLab CoatNot generally required
    Weighing Solid Compound Chemical Splash GogglesDouble-gloved NitrileLab Coat, Closed-toe shoesN95/FFP2 Respirator (if outside fume hood)
    Preparing Solutions Chemical Splash GogglesNitrile or Neoprene GlovesLab Coat, Closed-toe shoesUse within a Fume Hood
    Reaction & Work-up Goggles & Face ShieldNitrile or Neoprene GlovesChemical Resistant Apron over Lab CoatUse within a Fume Hood
    Spill Cleanup Goggles & Face ShieldHeavy-duty Nitrile or Butyl GlovesChemical Resistant Apron or CoverallsAir-Purifying Respirator (APR) with organic vapor cartridges
    Eye and Face Protection: Shielding from the Irreversible

    The eyes are exceptionally vulnerable to chemical splashes, and damage can be irreversible.[11]

    • Causality: Aromatic amines and their halogenated derivatives can cause serious eye irritation.[5]

    • Minimum Requirement: At all times when in the laboratory, ANSI Z87.1-compliant safety glasses with side shields are mandatory.[11]

    • Task-Specific Upgrade: When handling liquid solutions, performing transfers, or during any activity with a risk of splashing, upgrade to chemical splash goggles for a complete seal around the eyes.[6][12] For larger volumes or reactions with a higher risk of energetic failure, a full-face shield must be worn over the goggles.[6]

    Skin and Body Protection: The Primary Barrier
    • Causality: Dichloro-substituted aromatic compounds can cause skin irritation and may be absorbed dermally.[3][4] Contaminated clothing can act as a prolonged source of exposure.

    • Standard Attire: A flame-resistant lab coat, buttoned completely, must be worn over long pants and fully enclosed, chemical-resistant shoes.[11]

    • Enhanced Protection: For tasks involving significant quantities or a high splash potential, supplement the lab coat with a chemical-resistant apron.[12][13] After handling, remove PPE carefully to avoid contaminating your skin or personal clothing.[13]

    Hand Protection: The Point of Contact
    • Causality: Hands are the most likely part of the body to come into direct contact with the chemical.[6] The right glove material is critical, as not all gloves offer the same level of protection against every chemical.[12]

    • Glove Selection: For incidental contact (e.g., handling vials, preparing dilute solutions), nitrile gloves are generally appropriate.[11] For extended work or handling of concentrated solutions, consult the glove manufacturer’s chemical resistance guide to ensure an adequate breakthrough time. Neoprene or butyl rubber gloves may offer superior protection.

    • Best Practices: Always double-glove when weighing the solid material. Inspect gloves for any signs of degradation or puncture before use. Never wear gloves outside of the laboratory area. Wash the outside of the gloves before removal, and always wash hands thoroughly after removing gloves.[10][13]

    Respiratory Protection: A Necessary Precaution
    • Causality: Inhalation of fine chemical dust or aerosols can lead to respiratory tract irritation and systemic toxicity.[2][9]

    • Primary Control: A chemical fume hood is your primary respiratory protection and is non-negotiable when handling the solid or volatile solutions.

    • Secondary Control: In the event of a significant spill outside of a fume hood or a failure of engineering controls, an air-purifying respirator (APR) with organic vapor/acid gas cartridges may be required.[7] Use of a tight-fitting respirator requires a formal respiratory protection program, including medical evaluation and fit testing, as mandated by OSHA.[7]

    Safe Handling Workflow

    The following diagram illustrates the lifecycle of handling 5,7-Dichlorochroman-4-amine in the lab, emphasizing the integration of PPE at each critical step.

    G cluster_prep Preparation & Use cluster_disposal Decontamination & Disposal Receiving Receiving & Storage (Safety Glasses, Gloves, Lab Coat) Weighing Weighing in Fume Hood (Goggles, Double Gloves, Lab Coat) Receiving->Weighing Verify SDS Solubilizing Solution Preparation (Goggles, Gloves, Lab Coat) Weighing->Solubilizing Transfer solid Reaction Reaction & Work-up (Goggles/Face Shield, Gloves, Apron) Solubilizing->Reaction Use in experiment Decon Decontaminate Glassware (Goggles, Gloves, Lab Coat) Reaction->Decon Post-experiment Waste Segregate Hazardous Waste (Appropriate Task PPE) Reaction->Waste Collect waste streams Decon->Waste Collect rinsate Disposal Final Disposal (Follow Institutional Protocol) Waste->Disposal Label & Store

    Caption: Workflow for handling 5,7-Dichlorochroman-4-amine with integrated PPE checkpoints.

    Step-by-Step Protocol: Weighing and Preparing a Solution

    This protocol provides a practical application of the PPE principles outlined above.

    • Preparation: Before starting, ensure the chemical fume hood is operational and the work area is clean. Assemble all necessary equipment (spatulas, weigh paper, beaker, solvent, etc.).

    • Don PPE: Put on a lab coat, chemical splash goggles, and two pairs of nitrile gloves.

    • Tare Balance: Place a piece of weigh paper on the analytical balance inside the fume hood and tare it.

    • Dispense Solid: Carefully dispense the desired amount of 5,7-Dichlorochroman-4-amine onto the weigh paper. Perform this action slowly to minimize dust formation.

    • Transfer: Carefully transfer the weighed solid into the designated beaker.

    • Add Solvent: Slowly add the solvent to the beaker, using a small amount to rinse the weigh paper to ensure a complete transfer.

    • Initial Disposal: Fold the used weigh paper and dispose of it, along with the outer pair of gloves, into a designated solid hazardous waste container inside the fume hood.

    • Completion: Cap the solution container. Clean any minor spills on the balance or work surface with a solvent-dampened cloth, disposing of it as solid hazardous waste.

    • Doff PPE: Remove remaining PPE according to your institution's protocol and wash hands thoroughly.

    Decontamination and Disposal Plan

    Proper disposal is a critical final step in the safe handling of hazardous chemicals.

    • Decontamination: All glassware and equipment that have come into contact with the compound should be rinsed with a suitable solvent (e.g., acetone, ethanol) in the fume hood. This rinsate must be collected as hazardous liquid waste.

    • Liquid Waste: All reaction residues and solvent rinses containing 5,7-Dichlorochroman-4-amine must be collected in a clearly labeled, sealed hazardous waste container.[14] The container should be compatible with the waste and marked "Hazardous Waste: Halogenated Organic."[14]

    • Solid Waste: Contaminated consumables such as gloves, weigh paper, and paper towels must be collected in a separate, clearly labeled solid hazardous waste container.[8]

    • Disposal Protocol: Adhere strictly to your institution's and local regulations for the disposal of hazardous chemical waste. Never dispose of this chemical down the drain, as it may be toxic to aquatic life.[13][15]

    By integrating this comprehensive understanding of the risks and the rationale behind each protective measure, you can handle 5,7-Dichlorochroman-4-amine with the confidence that comes from a deep-seated commitment to safety.

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